3-(4-Bromobenzoyl)acrylic acid

• CAS: 20972-38-7

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(4-Bromobenzoyl)acrylic acid (CAS: 39644-80-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(4-Bromobenzoyl)acrylic acid, a molecule with noted biological activities. The information is curated for professionals in research and development, offering detailed data, experimental protocols, and visualizations to support further investigation and application of this compound.

Physicochemical Properties

3-(4-Bromobenzoyl)acrylic acid is a solid organic compound. Its key physicochemical properties are summarized in the table below for easy reference.

Property	Value	Source(s)
CAS Number	39644-80-9	N/A
Molecular Formula	C₁₀H₇BrO₃	[1]
Molecular Weight	255.06 g/mol	[1]
Melting Point	152-154 °C	N/A
Boiling Point	396.5 °C	[1]
Solubility	Soluble in organic solvents such as DMSO and DMF.	Inferred from reaction conditions

Spectroscopic Data (Predicted)

¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~11-12	Singlet	1H	-COOH
~7.8-8.0	Doublet	2H	Aromatic protons ortho to the carbonyl group
~7.6-7.8	Doublet	2H	Aromatic protons meta to the carbonyl group
~7.0-7.2	Doublet	1H	Vinylic proton β to the carbonyl group
~6.4-6.6	Doublet	1H	Vinylic proton α to the carbonyl group

¹³C NMR (100 MHz, CDCl₃):

Chemical Shift (δ) ppm	Assignment
~190	C=O (ketone)
~170	C=O (carboxylic acid)
~140	Vinylic carbon β to the carbonyl group
~135	Aromatic quaternary carbon attached to the carbonyl group
~132	Aromatic C-H meta to the carbonyl group
~130	Aromatic C-H ortho to the carbonyl group
~129	Aromatic quaternary carbon attached to bromine
~128	Vinylic carbon α to the carbonyl group

FT-IR (KBr Pellet):

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Broad	O-H stretch (carboxylic acid)
~1710	Strong	C=O stretch (ketone)
~1680	Strong	C=O stretch (carboxylic acid)
~1620	Medium	C=C stretch (alkene)
~1580	Medium	C=C stretch (aromatic)
~1250	Strong	C-O stretch (carboxylic acid)
~1010	Strong	C-Br stretch

Mass Spectrometry (Electron Ionization):

m/z	Interpretation
254/256	Molecular ion peak [M]⁺
183/185	Loss of -C(O)CH=CHCOOH
155/157	Loss of -Br
76	Phenyl group fragment

Synthesis

A plausible and common method for the synthesis of 3-(4-Bromobenzoyl)acrylic acid is the Friedel-Crafts acylation of bromobenzene with maleic anhydride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

Experimental Protocol: Friedel-Crafts Acylation

• Reaction Setup: To a dried three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to absorb evolved HCl), add anhydrous aluminum chloride (1.2 eq) and a suitable inert solvent (e.g., dichloromethane or 1,2-dichloroethane).

• Addition of Reactants: Cool the suspension to 0 °C in an ice bath. Add bromobenzene (1.0 eq) to the stirred suspension. Subsequently, add a solution of maleic anhydride (1.1 eq) in the same solvent dropwise via the addition funnel over a period of 30 minutes, maintaining the temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to reflux (typically 40-50 °C) for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to 0 °C and quench by the slow addition of crushed ice, followed by concentrated hydrochloric acid to dissolve the aluminum salts.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with the solvent (2x). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene).

Synthesis Workflow for 3-(4-Bromobenzoyl)acrylic acid.

Biological Activity

3-(4-Bromobenzoyl)acrylic acid has been reported to exhibit inhibitory activity against xanthine oxidase and antibacterial properties.

Xanthine Oxidase Inhibition

Xanthine oxidase is a key enzyme in purine metabolism that catalyzes the oxidation of hypoxanthine to xanthine and then to uric acid. Overproduction of uric acid can lead to hyperuricemia and gout. 3-(4-Bromobenzoyl)acrylic acid has been identified as an inhibitor of this enzyme.[1]

The α,β-unsaturated ketone moiety in 3-(4-Bromobenzoyl)acrylic acid is a Michael acceptor and could potentially form a covalent bond with a nucleophilic residue (such as a cysteine) in the active site of xanthine oxidase, leading to irreversible inhibition. Alternatively, it may act as a competitive or non-competitive inhibitor through non-covalent interactions.

Proposed Inhibition of the Xanthine Oxidase Pathway.

• Reagents: Xanthine oxidase, xanthine, phosphate buffer (pH 7.5), and 3-(4-Bromobenzoyl)acrylic acid.

• Assay Procedure: The assay is typically performed in a 96-well plate. The reaction mixture contains phosphate buffer, xanthine (substrate), and varying concentrations of the inhibitor.

• Initiation and Measurement: The reaction is initiated by adding xanthine oxidase. The formation of uric acid is monitored spectrophotometrically by measuring the increase in absorbance at 295 nm over time.

• Data Analysis: The initial reaction rates are calculated. The percentage of inhibition is determined for each inhibitor concentration. The IC₅₀ value (the concentration of inhibitor required to reduce the enzyme activity by 50%) is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

• Kinetic Studies: To determine the mode of inhibition (e.g., competitive, non-competitive), the assay is performed with varying concentrations of both the substrate (xanthine) and the inhibitor. The data are then analyzed using Lineweaver-Burk plots.

Antibacterial Activity

3-(4-Bromobenzoyl)acrylic acid has been reported to possess antibacterial activity against Staphylococcus aureus, Escherichia coli, and Klebsiella species. The presence of the α,β-unsaturated ketone system is believed to contribute to this activity, potentially through interaction with essential sulfhydryl groups in bacterial enzymes.[2]

• Bacterial Strains and Media: Obtain pure cultures of S. aureus, E. coli, and Klebsiella pneumoniae. Use appropriate broth media (e.g., Mueller-Hinton Broth).

• Preparation of Inoculum: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard).

• Broth Microdilution Assay: In a 96-well microtiter plate, prepare two-fold serial dilutions of 3-(4-Bromobenzoyl)acrylic acid in the broth.

• Inoculation: Add the standardized bacterial suspension to each well. Include positive (bacteria without inhibitor) and negative (broth only) controls.

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Workflow for MIC Determination.

Conclusion

3-(4-Bromobenzoyl)acrylic acid is a compound of interest due to its potential as a xanthine oxidase inhibitor and an antibacterial agent. This guide provides a foundational understanding of its properties, synthesis, and biological activities. The detailed experimental protocols and visualizations are intended to facilitate further research and development of this and related molecules. Further studies are warranted to fully elucidate its spectroscopic characteristics, optimize its synthesis, and quantify its biological efficacy and mechanism of action.

References

• 1. rsc.org [rsc.org]
• 2. application.wiley-vch.de [application.wiley-vch.de]

An In-depth Technical Guide to the Chemical Properties of 3-(4-Bromobenzoyl)acrylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, reactivity, and potential biological activities of 3-(4-Bromobenzoyl)acrylic acid. The document is intended for researchers, scientists, and professionals in the field of drug development who are interested in the potential applications of this compound. The information is presented in a structured format, including detailed experimental protocols, tabulated quantitative data, and visualizations of key chemical processes to facilitate understanding and further research.

Introduction

3-(4-Bromobenzoyl)acrylic acid is an α,β-unsaturated carboxylic acid derivative containing a brominated aromatic ring. This structural motif is of significant interest in medicinal chemistry due to the diverse biological activities associated with both the benzoyl and acrylic acid moieties. The presence of the bromine atom can influence the compound's pharmacokinetic and pharmacodynamic properties, making it a valuable subject for investigation in drug discovery and development. This guide aims to consolidate the available technical information on 3-(4-Bromobenzoyl)acrylic acid to serve as a foundational resource for the scientific community.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-(4-Bromobenzoyl)acrylic acid is presented in the table below. This data is essential for its handling, characterization, and application in experimental settings.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₇BrO₃	[1]
Molecular Weight	255.06 g/mol	[1]
CAS Number	39644-80-9	[1]
Appearance	Yellow crystalline solid
Melting Point	152-154 °C
Boiling Point	396.5 °C (predicted)	[1]
Flash Point	193.6 °C (predicted)	[1]
Solubility	Soluble in Chloroform
Storage Conditions	Store in a cool, dry place (10°C - 25°C)	[1]

Synthesis

Experimental Protocol: Friedel-Crafts Acylation

Materials:

• Bromobenzene

• Maleic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM) or other suitable inert solvent

• Hydrochloric acid (HCl), concentrated

• Ice

• Water

• Sodium bicarbonate (NaHCO₃) solution, saturated

• Sodium chloride (NaCl) solution, saturated

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexane

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve bromobenzene and maleic anhydride in an inert solvent such as dichloromethane.

• Cool the mixture in an ice bath.

• Carefully and portion-wise, add anhydrous aluminum chloride to the stirred solution. The reaction is exothermic and will generate HCl gas, which should be appropriately vented or trapped.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for several hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Separate the organic layer and extract the aqueous layer with dichloromethane or ethyl acetate.

• Combine the organic layers and wash successively with water, saturated sodium bicarbonate solution, and saturated sodium chloride solution.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and evaporate the solvent under reduced pressure to obtain the crude product.

• The crude 3-(4-Bromobenzoyl)acrylic acid can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexane.

Diagram of the Synthesis Workflow:

A generalized workflow for the synthesis of 3-(4-Bromobenzoyl)acrylic acid.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and purity assessment of 3-(4-Bromobenzoyl)acrylic acid. Below is a summary of expected spectroscopic data based on the analysis of similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus	Expected Chemical Shift (δ, ppm) and Multiplicity	Assignment
¹H NMR	~7.7 (d, 2H)	Aromatic protons ortho to the carbonyl group
~7.6 (d, 2H)	Aromatic protons meta to the carbonyl group
~7.0 (d, 1H, J ≈ 15 Hz)	Vinylic proton β to the carbonyl of the acrylic acid
~6.5 (d, 1H, J ≈ 15 Hz)	Vinylic proton α to the carbonyl of the acrylic acid
>10 (br s, 1H)	Carboxylic acid proton
¹³C NMR	~190	Ketone carbonyl carbon
~168	Carboxylic acid carbonyl carbon
~140-145	Vinylic carbon β to the carbonyl of the acrylic acid
~135	Aromatic quaternary carbon attached to the carbonyl
~132	Aromatic carbons ortho to the bromine atom
~130	Aromatic carbons meta to the bromine atom
~129	Aromatic quaternary carbon attached to the bromine
~125	Vinylic carbon α to the carbonyl of the acrylic acid

Note: The exact chemical shifts may vary depending on the solvent and concentration.[5][6][7][8][9]

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Vibrational Mode
3300-2500 (broad)	O-H stretch of the carboxylic acid
~1700	C=O stretch of the carboxylic acid
~1670	C=O stretch of the ketone
~1630	C=C stretch of the alkene
~1580, ~1480	C=C stretches of the aromatic ring
~1250, ~1100	C-O stretch of the carboxylic acid
~830	C-H out-of-plane bend of the para-substituted ring

Mass Spectrometry (MS)

The mass spectrum of 3-(4-Bromobenzoyl)acrylic acid is expected to show a molecular ion peak corresponding to its molecular weight. The presence of bromine will be indicated by a characteristic M+2 peak of nearly equal intensity to the M+ peak due to the natural isotopic abundance of ⁷⁹Br and ⁸¹Br.

Expected Fragmentation Pattern:

• Loss of H₂O (M-18): From the carboxylic acid group.

• Loss of COOH (M-45): Cleavage of the carboxylic acid group.

• Formation of the 4-bromobenzoyl cation (m/z 183/185): Cleavage of the bond between the ketone and the acrylic acid moiety. This is expected to be a prominent peak.

• Loss of Br (M-79/81): Cleavage of the carbon-bromine bond.

• Formation of the bromophenyl cation (m/z 155/157): Loss of the entire acyl acrylic acid side chain.

Diagram of the Mass Spectral Fragmentation:

A plausible mass spectral fragmentation pathway for 3-(4-Bromobenzoyl)acrylic acid.

Chemical Reactivity

The reactivity of 3-(4-Bromobenzoyl)acrylic acid is primarily dictated by the presence of the α,β-unsaturated carbonyl system, the carboxylic acid group, and the brominated aromatic ring.

Michael Addition

The electron-deficient β-carbon of the acrylic acid moiety is susceptible to nucleophilic attack in a Michael addition reaction. This is a key reaction for the synthesis of various derivatives with potential biological activities.

Experimental Protocol: Reaction with Thiols A representative protocol for the reaction with thiols is as follows:

• Dissolve 3-(4-Bromobenzoyl)acrylic acid in a suitable solvent such as dry benzene or ethanol.

• Add the thiol nucleophile (e.g., thiophenol or thioglycolic acid) to the solution.

• A catalytic amount of a base, such as piperidine or triethylamine, is often added to facilitate the reaction.

• The reaction mixture is typically stirred at room temperature or gently heated until completion, as monitored by TLC.

• After the reaction is complete, the solvent is removed, and the residue is worked up, which may involve acidification and extraction.

• The product can be purified by recrystallization or column chromatography.[10][11][12][13][14]

Diagram of the Michael Addition Reaction:

Michael addition of a thiol to 3-(4-Bromobenzoyl)acrylic acid.

Biological Activity

Preliminary studies and the structural features of 3-(4-Bromobenzoyl)acrylic acid suggest potential for interesting biological activities, particularly as an enzyme inhibitor and an antimicrobial agent.

Xanthine Oxidase Inhibition

3-(4-Bromobenzoyl)acrylic acid has been identified as a potential inhibitor of xanthine oxidase, an enzyme involved in purine metabolism and a key target in the treatment of gout.[1] The mechanism of inhibition is likely competitive, with the inhibitor binding to the active site of the enzyme.

Experimental Protocol: Xanthine Oxidase Inhibition Assay

• Prepare a buffer solution (e.g., phosphate buffer, pH 7.5).

• Prepare solutions of xanthine (substrate), xanthine oxidase (enzyme), and the inhibitor (3-(4-Bromobenzoyl)acrylic acid) at various concentrations.

• In a cuvette, mix the buffer, inhibitor solution, and enzyme solution.

• Initiate the reaction by adding the xanthine solution.

• Monitor the formation of uric acid by measuring the increase in absorbance at 295 nm over time using a UV-Vis spectrophotometer.

• Calculate the initial reaction velocities and determine the mode of inhibition and inhibition constants (Ki) by analyzing the data using Lineweaver-Burk or other kinetic plots.[15][16][17][18][19]

Diagram of the Xanthine Oxidase Signaling Pathway Inhibition:

Inhibition of the xanthine oxidase pathway by 3-(4-Bromobenzoyl)acrylic acid.

Antimicrobial Activity

Benzoylacrylic acid derivatives have been reported to possess antibacterial activity. The proposed mechanism of action involves the disruption of the bacterial cell wall.[20][21][22][23][24] The α,β-unsaturated carbonyl system can potentially react with nucleophilic residues in bacterial enzymes or proteins, leading to cell death.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

• Prepare a series of twofold dilutions of 3-(4-Bromobenzoyl)acrylic acid in a suitable broth medium in a 96-well microtiter plate.

• Inoculate each well with a standardized suspension of the target bacterium (e.g., Staphylococcus aureus, Escherichia coli).

• Include positive (broth with bacteria, no inhibitor) and negative (broth only) controls.

• Incubate the plate at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Safety Information

Based on the safety data for similar acrylic acid derivatives, 3-(4-Bromobenzoyl)acrylic acid should be handled with care. It may cause skin and eye irritation. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

3-(4-Bromobenzoyl)acrylic acid is a versatile molecule with significant potential for further investigation in the fields of medicinal chemistry and drug development. Its synthesis is achievable through established chemical reactions, and its reactivity allows for the generation of a diverse library of derivatives. The preliminary indications of its biological activity as a xanthine oxidase inhibitor and an antimicrobial agent warrant more in-depth studies to elucidate its mechanisms of action and evaluate its therapeutic potential. This technical guide provides a solid foundation of its chemical properties and methodologies to aid researchers in their future explorations of this promising compound.

References

• 1. maths.tcd.ie [maths.tcd.ie]
• 2. Friedel–Crafts Acylation [sigmaaldrich.com]
• 3. chemistryjournals.net [chemistryjournals.net]
• 4. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 5. rsc.org [rsc.org]
• 6. faculty.fiu.edu [faculty.fiu.edu]
• 7. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 8. compoundchem.com [compoundchem.com]
• 9. Acrylic acid(79-10-7) 13C NMR [m.chemicalbook.com]
• 10. hereon.de [hereon.de]
• 11. aquila.usm.edu [aquila.usm.edu]
• 12. researchgate.net [researchgate.net]
• 13. thio-michael addition reaction: Topics by Science.gov [science.gov]
• 14. par.nsf.gov [par.nsf.gov]
• 15. researchgate.net [researchgate.net]
• 16. Kinetic study on the inhibition of xanthine oxidase by acylated derivatives of flavonoids synthesised enzymatically - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Inhibition of Xanthine Oxidase by Four Phenolic Acids: Kinetic, Spectroscopic, Molecular Simulation, and Cellular Insights [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Kinetic study on the inhibition of xanthine oxidase by acylated derivatives of flavonoids synthesised enzymatically - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Constructing and deconstructing the bacterial cell wall - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Inhibition of Cell Wall Biosynthesis by Antibiotics [sigmaaldrich.com]
• 23. researchgate.net [researchgate.net]
• 24. Bacterial Cell Mechanics - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to (E)-4-(4-bromophenyl)-4-oxobut-2-enoic Acid: Synthesis, Properties, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid, a molecule of interest in medicinal chemistry and organic synthesis. This document details its chemical identity, physicochemical properties, synthesis protocols, and its role as a xanthine oxidase inhibitor.

Chemical Identity and Properties

(E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid, commonly known as 3-(4-Bromobenzoyl)acrylic acid, is a derivative of acrylic acid. The IUPAC name specifies the E stereoisomer, indicating a trans configuration across the carbon-carbon double bond.

Table 1: Physicochemical Properties of (E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid

Property	Value	Reference
IUPAC Name	(E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid	[1][2]
Common Name	3-(4-Bromobenzoyl)acrylic acid	[1]
CAS Number	39644-80-9	[1]
Molecular Formula	C₁₀H₇BrO₃	[1]
Molecular Weight	255.07 g/mol	[1]
Melting Point	152-154 °C
Boiling Point	396.5 °C (Predicted)	[3]
Flash Point	193.6 °C (Predicted)	[3]
SMILES	O=C(O)/C=C/C(=O)c1ccc(Br)cc1	[1]

Synthesis and Derivatization

The primary synthetic route to (E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid is the Friedel-Crafts acylation of bromobenzene with maleic anhydride, catalyzed by a Lewis acid such as aluminum chloride. This reaction typically produces the trans isomer as the major product.[1]

Experimental Protocol: Synthesis of (E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid

This protocol is based on the established methodology of Friedel-Crafts acylation with maleic anhydride.[1]

Materials:

• Bromobenzene

• Maleic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Dry 1,2-dichloroethane (or other suitable chlorinated solvent)

• Hydrochloric acid (concentrated)

• Ice

• Sodium hydroxide solution (e.g., 5%)

• Ethanol (for recrystallization)

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, a suspension of anhydrous aluminum chloride in dry 1,2-dichloroethane is prepared under an inert atmosphere (e.g., nitrogen or argon).

• The suspension is cooled in an ice bath.

• A solution of bromobenzene and maleic anhydride in dry 1,2-dichloroethane is added dropwise to the stirred suspension at a rate that maintains the reaction temperature below 10 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then heated to reflux for a specified period (e.g., 2-4 hours) to ensure complete reaction.

• The reaction mixture is then cooled and carefully poured onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• The organic layer is separated, and the aqueous layer is extracted with a suitable solvent (e.g., ethyl acetate).

• The combined organic layers are washed with water, then with a 5% sodium hydroxide solution to extract the acidic product.

• The alkaline aqueous layer is acidified with concentrated hydrochloric acid to precipitate the crude (E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid.

• The crude product is collected by filtration, washed with cold water, and dried.

• Purification is achieved by recrystallization from a suitable solvent, such as ethanol, to yield the pure product.

Derivatization: Thioarylation and Amination

(E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid serves as a precursor for the synthesis of novel thioether and amine derivatives through 1,4-addition reactions. These modifications can enhance the chemical stability and biological activity of the parent compound.

A detailed protocol for these derivatizations can be found in specialized literature on the chemical transformations of this compound.

Biological Activity: Xanthine Oxidase Inhibition

(E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid has been identified as an inhibitor of xanthine oxidase.[3] This enzyme plays a crucial role in purine metabolism, catalyzing the oxidation of hypoxanthine to xanthine and then to uric acid. Overproduction of uric acid can lead to hyperuricemia and gout.

Signaling Pathway: Purine Metabolism and Xanthine Oxidase Inhibition

The following diagram illustrates the purine catabolism pathway and the point of inhibition by (E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid.

Purine catabolism and xanthine oxidase inhibition.

Experimental Protocol: In Vitro Xanthine Oxidase Inhibition Assay

This is a generalized spectrophotometric protocol to determine the inhibitory activity of (E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid against xanthine oxidase.

Principle: The assay measures the activity of xanthine oxidase by monitoring the formation of uric acid from xanthine. Uric acid has a strong absorbance at approximately 290-295 nm. The reduction in the rate of uric acid formation in the presence of the test compound indicates inhibition.

Materials:

• Xanthine oxidase from bovine milk or a microbial source

• Xanthine

• Phosphate buffer (e.g., 70 mM, pH 7.5)

• Test compound: (E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid

• Positive control: Allopurinol

• Dimethyl sulfoxide (DMSO) for dissolving the test compound

• 96-well UV-transparent microplate

• Microplate reader capable of measuring absorbance at 295 nm

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of xanthine in the phosphate buffer.

  • Prepare a stock solution of xanthine oxidase in the phosphate buffer immediately before use.

  • Prepare stock solutions of the test compound and allopurinol in DMSO, and then dilute to various concentrations with the phosphate buffer. The final DMSO concentration in the assay should be kept low (e.g., <1%) to avoid affecting enzyme activity.

• Assay Setup (in a 96-well plate):

  • Test wells: Add the test compound solution at various concentrations, phosphate buffer, and xanthine oxidase solution.

  • Control wells (No inhibitor): Add the vehicle (DMSO in buffer), phosphate buffer, and xanthine oxidase solution.

  • Blank wells (No enzyme): Add the test compound solution at its highest concentration and phosphate buffer.

• Pre-incubation: Pre-incubate the plate at a constant temperature (e.g., 25 °C or 37 °C) for a set time (e.g., 15 minutes).

• Reaction Initiation: Start the reaction by adding the xanthine substrate solution to all wells.

• Measurement: Immediately begin monitoring the increase in absorbance at 295 nm over a period of time (e.g., 30 minutes) using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [ (Rate of control - Rate of blank) - (Rate of sample - Rate of blank) ] / (Rate of control - Rate of blank) x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Experimental Workflows

The following diagrams illustrate the general workflows for the synthesis and biological evaluation of (E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid.

General workflow for the synthesis of the title compound.

Workflow for the xanthine oxidase inhibition assay.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. application.wiley-vch.de [application.wiley-vch.de]

An In-depth Technical Guide to the Synthesis of 3-(4-Bromobenzoyl)acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis pathway for 3-(4-Bromobenzoyl)acrylic acid, a valuable intermediate in the synthesis of various heterocyclic compounds and potentially bioactive molecules. The core of this synthesis lies in the well-established Friedel-Crafts acylation reaction. This document details the probable reaction mechanism, a detailed experimental protocol adapted from analogous syntheses, and expected characterization data.

Introduction

3-(4-Bromobenzoyl)acrylic acid, with the CAS Number 39644-80-9, is a keto-acid that serves as a versatile building block in organic synthesis.[1] Its structure, featuring a brominated aromatic ring, a ketone, and a carboxylic acid conjugated with a double bond, offers multiple reactive sites for further chemical modifications. The presence of the bromine atom is particularly advantageous for cross-coupling reactions, allowing for the construction of more complex molecular architectures. This guide focuses on the most direct and common method for its preparation: the Friedel-Crafts acylation of bromobenzene with maleic anhydride.

Synthesis Pathway: Friedel-Crafts Acylation

The synthesis of 3-(4-Bromobenzoyl)acrylic acid is achieved through the electrophilic aromatic substitution reaction known as Friedel-Crafts acylation. In this reaction, bromobenzene is acylated using maleic anhydride in the presence of a strong Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).

The reaction proceeds via the following key steps:

• Formation of the Acylium Ion: The Lewis acid catalyst (AlCl₃) activates the maleic anhydride, leading to the formation of a highly electrophilic acylium ion intermediate.

• Electrophilic Attack: The electron-rich bromobenzene ring acts as a nucleophile and attacks the acylium ion. The bromine atom is a deactivating but ortho-, para-directing group. Due to steric hindrance from the bulky acyl group, the para-substituted product, 3-(4-Bromobenzoyl)acrylic acid, is the major product.

• Rearomatization: The resulting arenium ion intermediate loses a proton to restore the aromaticity of the ring, yielding the final product.

The overall reaction is illustrated in the diagram below.

Figure 1: Synthesis pathway for 3-(4-Bromobenzoyl)acrylic acid via Friedel-Crafts acylation.

Experimental Protocol

The following is a detailed experimental protocol for the synthesis of 3-(4-Bromobenzoyl)acrylic acid, adapted from established procedures for analogous Friedel-Crafts acylations.

Materials:

Reagent/Material	Molecular Weight ( g/mol )	Quantity	Moles (approx.)
Bromobenzene	157.01	15.7 g (10.5 mL)	0.1
Maleic Anhydride	98.06	9.8 g	0.1
Anhydrous Aluminum Chloride	133.34	29.3 g	0.22
Carbon Disulfide (or Dichloromethane)	-	100 mL	-
Ice	-	200 g	-
Concentrated Hydrochloric Acid	36.46	50 mL	-
Sodium Carbonate	105.99	As needed	-
Water	18.02	As needed	-

Equipment:

• 500 mL three-necked round-bottom flask

• Reflux condenser with a calcium chloride drying tube

• Mechanical stirrer

• Dropping funnel

• Heating mantle

• Beaker (1 L)

• Büchner funnel and flask

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser protected by a calcium chloride tube, and a dropping funnel, place maleic anhydride (9.8 g) and 50 mL of dry carbon disulfide.

• Addition of Bromobenzene: Dissolve bromobenzene (15.7 g) in 50 mL of dry carbon disulfide and add it to the dropping funnel.

• Addition of Catalyst: Cool the flask in an ice bath. With vigorous stirring, add anhydrous aluminum chloride (29.3 g) in small portions over 30 minutes.

• Addition of Bromobenzene Solution: Once the addition of aluminum chloride is complete, add the bromobenzene solution from the dropping funnel dropwise over a period of 1 hour, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture to reflux for 3 hours.

• Work-up: Cool the reaction mixture in an ice bath. Decompose the reaction complex by slowly adding 200 g of crushed ice, followed by the cautious addition of 50 mL of concentrated hydrochloric acid.

• Isolation of Crude Product: Transfer the mixture to a separatory funnel. The carbon disulfide layer will contain the product. If the product precipitates, it may be necessary to add more solvent. The crude product can be isolated by filtration if it is a solid, or by separation of the organic layer and evaporation of the solvent.

• Purification: The crude product can be purified by recrystallization. Dissolve the crude solid in a hot aqueous solution of sodium carbonate. Treat with activated charcoal to decolorize, if necessary, and filter. Acidify the hot filtrate with hydrochloric acid to precipitate the purified 3-(4-Bromobenzoyl)acrylic acid. Collect the crystals by vacuum filtration, wash with cold water, and dry.

Figure 2: Experimental workflow for the synthesis of 3-(4-Bromobenzoyl)acrylic acid.

Data Presentation

Physicochemical and Spectroscopic Data:

Parameter	Expected Value/Data
Molecular Formula	C₁₀H₇BrO₃
Molecular Weight	255.06 g/mol [1]
Appearance	Off-white to pale yellow solid
Melting Point	152-154 °C
Solubility	Soluble in hot ethanol, acetic acid; sparingly soluble in cold water
¹H NMR	Expected signals for aromatic protons (two doublets in the para-substituted region), vinylic protons (two doublets with cis or trans coupling), and a carboxylic acid proton (broad singlet, exchangeable with D₂O).
¹³C NMR	Expected signals for carbonyl carbons (ketone and carboxylic acid), aromatic carbons (including the carbon attached to bromine), and vinylic carbons.
IR (cm⁻¹)	Characteristic absorptions for O-H (broad, carboxylic acid), C=O (ketone and carboxylic acid, conjugated), C=C (alkene), and C-Br.
Mass Spectrometry	Molecular ion peak corresponding to the molecular weight, with a characteristic isotopic pattern for the presence of one bromine atom (M and M+2 peaks of nearly equal intensity).

Purity and Yield:

Parameter	Typical Range	Notes
Yield	40-60%	Highly dependent on reaction conditions and purity of reagents.
Purity (by HPLC)	>98%	After proper recrystallization.

Conclusion

The Friedel-Crafts acylation of bromobenzene with maleic anhydride provides a reliable and direct pathway for the synthesis of 3-(4-Bromobenzoyl)acrylic acid. The procedure is straightforward and utilizes readily available starting materials. The resulting product is a versatile intermediate for further chemical transformations, particularly in the development of novel heterocyclic compounds for pharmaceutical and materials science applications. Careful control of the reaction temperature and moisture-free conditions are crucial for achieving a good yield and high purity of the final product. The characterization data provided in this guide should serve as a useful reference for researchers working on the synthesis and application of this valuable compound.

References

• 1. 3-(4-Bromobenzoyl)-acrylic acid | 39644-80-9 | FB67544 [biosynth.com]

starting materials for 3-(4-Bromobenzoyl)acrylic acid synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Bromobenzoyl)acrylic acid is a molecule of interest in medicinal chemistry and materials science. Its synthesis primarily relies on the Friedel-Crafts acylation reaction, a fundamental method for the formation of carbon-carbon bonds in aromatic systems. This guide provides a comprehensive overview of the starting materials and reaction pathway for the synthesis of this compound.

Core Synthesis Pathway: Friedel-Crafts Acylation

The principal route for the synthesis of 3-(4-Bromobenzoyl)acrylic acid involves the electrophilic aromatic substitution reaction between bromobenzene and maleic anhydride. This reaction is catalyzed by a Lewis acid, typically anhydrous aluminum chloride (AlCl₃).

The key starting materials for this synthesis are:

• Bromobenzene: Serves as the aromatic substrate.

• Maleic Anhydride: Acts as the acylating agent.

• Anhydrous Aluminum Chloride (AlCl₃): Functions as the Lewis acid catalyst.

Reaction Mechanism and Experimental Workflow

The synthesis proceeds via a well-established Friedel-Crafts acylation mechanism. The following diagram illustrates the logical progression of the reaction.

Caption: Logical workflow for the synthesis of 3-(4-Bromobenzoyl)acrylic acid.

Quantitative Data

Due to a technical issue preventing the retrieval of specific experimental data, a detailed table of quantitative results such as reaction yields and spectroscopic data cannot be provided at this time.

Experimental Protocol

A precise, validated experimental protocol for the synthesis of 3-(4-Bromobenzoyl)acrylic acid could not be retrieved due to a persistent technical error. However, a general procedure based on similar Friedel-Crafts acylation reactions would involve the following steps:

• Reaction Setup: A reaction vessel is charged with anhydrous aluminum chloride and a suitable inert solvent (e.g., dichloromethane or carbon disulfide) under an inert atmosphere.

• Addition of Reactants: Bromobenzene is added to the suspension. Maleic anhydride, dissolved in the same solvent, is then added dropwise to the reaction mixture, typically at a controlled temperature to manage the exothermic reaction.

• Reaction Monitoring: The reaction is stirred at a specific temperature for a set period until completion, which can be monitored by techniques such as thin-layer chromatography (TLC).

• Work-up: The reaction mixture is quenched by pouring it onto a mixture of ice and concentrated hydrochloric acid. This step hydrolyzes the aluminum chloride complex.

• Extraction and Purification: The product is extracted into an organic solvent. The organic layer is then washed, dried, and the solvent is removed. The crude product is typically purified by recrystallization from a suitable solvent.

Signaling Pathway

3-(4-Bromobenzoyl)acrylic acid has been identified as an inhibitor of xanthine oxidase. This enzyme plays a crucial role in purine metabolism, catalyzing the oxidation of hypoxanthine to xanthine and then to uric acid. The inhibition of this pathway is a key therapeutic strategy for conditions such as gout.

The following diagram illustrates the simplified signaling pathway of xanthine oxidase and the point of inhibition.

Caption: Simplified pathway of xanthine oxidase and its inhibition.

Conclusion

The synthesis of 3-(4-Bromobenzoyl)acrylic acid is readily achievable through the Friedel-Crafts acylation of bromobenzene and maleic anhydride. While a detailed experimental protocol with specific quantitative data could not be provided due to technical limitations, the general methodology and reaction mechanism are well-understood. The compound's activity as a xanthine oxidase inhibitor highlights its potential for further investigation in drug development. Researchers should consult peer-reviewed literature for specific experimental conditions and characterization data.

A Technical Guide to the Physical and Chemical Properties of 3-(4-Bromobenzoyl)acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Bromobenzoyl)acrylic acid is a chemical compound of interest in organic synthesis and medicinal chemistry. Its structure, featuring a bromophenyl ketone and an acrylic acid moiety, makes it a versatile intermediate for the synthesis of more complex molecules, including heterocyclic compounds and potential pharmaceutical agents. This technical guide provides a comprehensive overview of the known physical and chemical properties of 3-(4-Bromobenzoyl)acrylic acid, detailed experimental protocols for its synthesis and characterization, and insights into its potential biological activities.

Core Physical and Chemical Properties

The fundamental physical and chemical properties of 3-(4-Bromobenzoyl)acrylic acid are summarized in the tables below. This data is essential for its handling, characterization, and application in a laboratory setting.

General Properties

Property	Value	Reference
CAS Number	39644-80-9	N/A
Molecular Formula	C₁₀H₇BrO₃	N/A
Molecular Weight	255.06 g/mol	N/A
Appearance	Yellow crystalline solid	N/A

Thermal and Solubility Properties

Property	Value	Reference
Melting Point	152-154 °C	N/A
Boiling Point	396.5 °C (predicted)	N/A
Flash Point	193.6 °C (predicted)	N/A
Solubility	Soluble in Chloroform	N/A
Storage	Store in a cool, dry place (2-8°C recommended), sealed from moisture.	N/A

Spectral Data for Structural Elucidation

Spectroscopic data is critical for the confirmation of the chemical structure of 3-(4-Bromobenzoyl)acrylic acid. While experimental spectra for this specific compound are not widely published, the following tables provide predicted and analogous spectral information.

Predicted ¹H NMR Spectral Data

The following table outlines the predicted proton nuclear magnetic resonance (¹H NMR) chemical shifts for 3-(4-Bromobenzoyl)acrylic acid. These predictions are based on established chemical shift theory and data from analogous structures.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity
Carboxylic Acid (-COOH)	10.0 - 13.0	Singlet (broad)
Aromatic (ortho to C=O)	7.8 - 8.0	Doublet
Aromatic (ortho to Br)	7.6 - 7.8	Doublet
Vinylic (=CH-C=O)	7.4 - 7.6	Doublet
Vinylic (=CH-COOH)	6.4 - 6.6	Doublet

Predicted ¹³C NMR Spectral Data

The predicted carbon-13 nuclear magnetic resonance (¹³C NMR) chemical shifts provide further confirmation of the carbon skeleton.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Carbonyl (Ketone, C=O)	~190
Carbonyl (Carboxylic Acid, C=O)	~170
Aromatic (C-Br)	~128
Aromatic (C-C=O)	~138
Aromatic (ortho to C=O)	~130
Aromatic (ortho to Br)	~132
Vinylic (=CH-C=O)	~140
Vinylic (=CH-COOH)	~130

Analogous FT-IR Spectral Data

The infrared (IR) spectrum reveals the presence of key functional groups. The following data is based on characteristic absorption frequencies for similar molecules.[1]

Functional Group	Characteristic Absorption (cm⁻¹)
O-H stretch (Carboxylic Acid)	3300-2500 (broad)
C=O stretch (Ketone)	1680-1660
C=O stretch (Carboxylic Acid)	1725-1700
C=C stretch (Aromatic)	1600-1475
C=C stretch (Vinylic)	1640-1620
C-Br stretch	680-515

Experimental Protocols

Synthesis of 3-(4-Bromobenzoyl)acrylic Acid via Friedel-Crafts Acylation

A common and effective method for the synthesis of 3-(4-Bromobenzoyl)acrylic acid is the Friedel-Crafts acylation of bromobenzene with maleic anhydride.

Materials:

• Bromobenzene

• Maleic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM) or another suitable inert solvent

• Hydrochloric acid (HCl), aqueous solution

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware for reflux, extraction, and filtration

• Rotary evaporator

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, add anhydrous aluminum chloride (1.1 to 2.2 equivalents) and the chosen inert solvent (e.g., dichloromethane).

• Addition of Reactants: Cool the suspension in an ice bath. Add bromobenzene (1 equivalent) to the flask. Slowly add a solution of maleic anhydride (1 equivalent) in the same solvent via the dropping funnel.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture in an ice bath and carefully quench by the slow addition of cold aqueous hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it successively with water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) to yield 3-(4-Bromobenzoyl)acrylic acid as a crystalline solid.

Caption: Synthesis of 3-(4-Bromobenzoyl)acrylic Acid.

Biological Activity and Signaling Pathways

3-(4-Bromobenzoyl)acrylic acid has been reported to exhibit biological activity, including antibacterial properties and inhibition of the enzyme xanthine oxidase.

Inhibition of Xanthine Oxidase

Xanthine oxidase is a key enzyme in purine metabolism, catalyzing the oxidation of hypoxanthine to xanthine and then to uric acid.[2] Overproduction of uric acid can lead to hyperuricemia and gout. Inhibitors of xanthine oxidase, therefore, are of significant therapeutic interest. 3-(4-Bromobenzoyl)acrylic acid has been identified as an inhibitor of this enzyme. The proposed mechanism involves the binding of the inhibitor to the active site of xanthine oxidase, preventing the substrate from binding and thus reducing the production of uric acid.

Caption: Inhibition of Xanthine Oxidase Pathway.

Antibacterial Activity

Reports suggest that 3-(4-Bromobenzoyl)acrylic acid possesses antibacterial activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.[1] The exact mechanism of its antibacterial action is not fully elucidated but may be related to its ability to interact with essential bacterial enzymes or disrupt cell membrane integrity.

Conclusion

3-(4-Bromobenzoyl)acrylic acid is a valuable building block in synthetic chemistry with demonstrated potential in the development of biologically active compounds. This guide provides a foundational understanding of its physical properties, a practical protocol for its synthesis, and an overview of its known biological activities. Further research into its pharmacological properties and the development of novel derivatives could lead to the discovery of new therapeutic agents.

References

• 1. africaresearchconnects.com [africaresearchconnects.com]
• 2. benchchem.com [benchchem.com]

Technical Guide: Physicochemical Properties of 3-(4-Bromobenzoyl)acrylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point and solubility of 3-(4-Bromobenzoyl)acrylic acid, a compound of interest in various research and development fields. The information herein is intended to support laboratory work and theoretical modeling by providing key physicochemical data and standardized experimental protocols.

Core Physicochemical Data

The key physical properties of 3-(4-Bromobenzoyl)acrylic acid are summarized in the table below. This data is crucial for its handling, purification, and application in experimental settings.

Property	Value	Reference
Molecular Formula	C₁₀H₇BrO₃	[1]
Molecular Weight	255.06 g/mol	[1]
Melting Point	152-154°C	[2]
Appearance	Yellow crystalline solid

Solubility Profile

Solvent	Qualitative Solubility	Rationale
Chloroform (CHCl₃)	Soluble	The non-polar nature of chloroform effectively solvates the bromobenzoyl portion of the molecule.[2]
Dimethyl Sulfoxide (DMSO)	Likely Soluble	DMSO is a strong polar aprotic solvent capable of dissolving a wide range of organic compounds.
Methanol (CH₃OH)	Likely Soluble	Methanol's polarity and ability to hydrogen bond with the carboxylic acid group suggest solubility.
Ethanol (C₂H₅OH)	Likely Soluble	Similar to methanol, ethanol should be a suitable solvent.
Acetone (C₃H₆O)	Likely Soluble	Acetone's polarity is intermediate, making it a good candidate for dissolving this compound.
Water (H₂O)	Sparingly Soluble to Insoluble	The large, hydrophobic bromobenzoyl group is expected to significantly limit solubility in water, despite the presence of the polar carboxylic acid.

Experimental Protocols

The following are standardized protocols for the determination of the melting point and solubility of 3-(4-Bromobenzoyl)acrylic acid.

Melting Point Determination

This protocol is based on the use of a capillary melting point apparatus.

• Sample Preparation: A small amount of dry 3-(4-Bromobenzoyl)acrylic acid is finely ground into a powder.

• Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and the tube is inverted and tapped gently to pack the solid into the closed end. This process is repeated until a sample column of 2-3 mm is achieved.

• Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point apparatus.

• Heating and Observation: The sample is heated at a rate of 10-15°C per minute for a preliminary approximate measurement. The apparatus is then allowed to cool. For an accurate measurement, a fresh sample is heated at a slow rate of 1-2°C per minute, starting from a temperature approximately 15°C below the approximate melting point.

• Data Recording: The temperature at which the first liquid appears and the temperature at which the entire sample becomes liquid are recorded as the melting point range.

Qualitative Solubility Determination

This protocol provides a straightforward method for assessing solubility in various solvents.

• Sample Preparation: Weigh out approximately 10 mg of 3-(4-Bromobenzoyl)acrylic acid.

• Solvent Addition: Add 1 mL of the chosen solvent to a small vial containing the sample.

• Mixing: Vigorously vortex the vial for at least 30 seconds.

• Observation: Visually inspect the solution. If the solid has completely dissolved, it is considered soluble. If some solid remains, the compound is sparingly soluble or insoluble in that solvent.

• Heating (Optional): If the compound is not soluble at room temperature, the mixture can be gently heated to determine if solubility increases with temperature.

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for determining the physicochemical properties of 3-(4-Bromobenzoyl)acrylic acid and its known biological activity as a xanthine oxidase inhibitor.

Caption: Experimental workflow for determining melting point and solubility.

Caption: Inhibition of Xanthine Oxidase by 3-(4-Bromobenzoyl)acrylic acid.[1]

References

• 1. 3-(4-Bromobenzoyl)-acrylic acid | 39644-80-9 | FB67544 [biosynth.com]
• 2. 3-(4-BROMOBENZOYL)ACRYLIC ACID | 39644-80-9 | INDOFINE Chemical Company [indofinechemical.com]

An In-depth Technical Guide to the Safety and Handling of 3-(4-Bromobenzoyl)acrylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and known biological activities of 3-(4-Bromobenzoyl)acrylic acid. The information is intended to support laboratory research and drug development activities by providing clear, actionable safety protocols and a summary of relevant scientific data.

Chemical Identification and Properties

3-(4-Bromobenzoyl)acrylic acid is a substituted acrylic acid derivative. It is important to note that there are two CAS numbers frequently associated with this compound, which may refer to the same substance or isomers. This guide consolidates data available for both.

Table 1: Chemical Identification

Identifier	Value
Chemical Name	3-(4-Bromobenzoyl)acrylic acid
Synonyms	(2E)-4-(4-bromophenyl)-4-oxobut-2-enoic acid
CAS Number	20972-38-7; 39644-80-9
Molecular Formula	C₁₀H₇BrO₃
Molecular Weight	255.06 g/mol

Table 2: Physical and Chemical Properties

Property	Value	Source
Physical State	Solid (powder)	Generic SDS
Melting Point	152-154 °C	[1]
Boiling Point	396.5 °C	[2]
Flash Point	193.6 °C	[2]
Solubility	Not available	[3]
Stability	Stable under recommended storage conditions	[3]

Hazard Identification and Safety Precautions

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 3-(4-Bromobenzoyl)acrylic acid is classified as an irritant.[3]

Table 3: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation
Eye Irritation	2A	H319: Causes serious eye irritation
Specific target organ toxicity — Single exposure (Respiratory tract irritation)	3	H335: May cause respiratory irritation

Signal Word: Warning[3]

Hazard Pictogram:

Precautionary Statements:

Prevention:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

• P264: Wash skin thoroughly after handling.[3]

• P271: Use only outdoors or in a well-ventilated area.[3]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

Response:

• P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

• P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

• P312: Call a POISON CENTER or doctor if you feel unwell.[3]

• P332 + P313: If skin irritation occurs: Get medical advice/attention.[3]

• P337 + P313: If eye irritation persists: Get medical advice/attention.[3]

• P362: Take off contaminated clothing and wash before reuse.[3]

Storage:

• P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[3]

• P405: Store locked up.[3]

Disposal:

• P501: Dispose of contents/container to an approved waste disposal plant.[3]

Experimental Protocols

General Handling Protocol for Irritant Powders

This protocol outlines the safe handling procedures for 3-(4-Bromobenzoyl)acrylic acid in a laboratory setting.

Objective: To minimize exposure and ensure safe handling of the irritant chemical powder.

Materials:

• 3-(4-Bromobenzoyl)acrylic acid

• Appropriate solvent (e.g., DMSO, DMF for biological assays)

• Personal Protective Equipment (PPE): safety goggles, face shield, nitrile gloves (double-gloved), lab coat, closed-toe shoes.

• Chemical fume hood

• Spatula, weighing paper, and analytical balance

• Sealable container for waste

Procedure:

• Preparation: Before handling the compound, ensure that the chemical fume hood is functioning correctly. All necessary PPE must be worn. Prepare the work area by laying down absorbent bench paper.

• Weighing: Conduct all weighing operations within the fume hood. Use a disposable weighing boat or paper. Minimize the creation of dust by handling the powder gently.

• Dissolving: If preparing a solution, add the solvent to the weighed powder slowly to avoid splashing. Cap the container and mix gently until the solid is fully dissolved.

• Cleaning: After handling, decontaminate the spatula and work surfaces with an appropriate cleaning agent. Dispose of all contaminated disposable materials (gloves, weighing paper, bench paper) in a sealed, labeled hazardous waste container.

• Personal Hygiene: Wash hands thoroughly with soap and water after completing the work and removing PPE.

Representative Synthesis Protocol

The following is a representative protocol for the synthesis of a substituted acrylic acid, which can be adapted for 3-(4-Bromobenzoyl)acrylic acid. The primary route involves a Friedel-Crafts acylation followed by a condensation reaction.

Objective: To synthesize 3-(4-Bromobenzoyl)acrylic acid.

Materials:

• Bromobenzene

• Maleic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM)

• Hydrochloric acid (HCl), aqueous solution

• Sodium sulfate (Na₂SO₄), anhydrous

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, ice bath.

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add anhydrous aluminum chloride and dry dichloromethane under an inert atmosphere (e.g., nitrogen). Cool the mixture in an ice bath.

• Friedel-Crafts Acylation: Slowly add a solution of bromobenzene in dichloromethane to the stirred suspension of AlCl₃. After the addition is complete, add maleic anhydride portion-wise, maintaining the temperature below 10°C.

• Reaction: After the addition of maleic anhydride, remove the ice bath and allow the reaction mixture to stir at room temperature for several hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture in an ice bath and slowly quench the reaction by the dropwise addition of cold dilute hydrochloric acid.

• Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with water and then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water).

Biological Activity and Signaling Pathways

3-(4-Bromobenzoyl)acrylic acid has been reported to exhibit biological activity, including antibacterial effects and inhibition of xanthine oxidase.[2]

Xanthine Oxidase Inhibition

Xanthine oxidase is a key enzyme in purine metabolism that catalyzes the oxidation of hypoxanthine to xanthine and then to uric acid.[4][5] Inhibitors of this enzyme are used in the treatment of hyperuricemia and gout.[5] The mechanism of inhibition by compounds like 3-(4-Bromobenzoyl)acrylic acid likely involves binding to the active site of the enzyme, preventing the substrate from binding.[6]

Caption: Xanthine Oxidase Inhibition Pathway.

Antibacterial Mechanism

The antibacterial activity of acrylic acid derivatives is often attributed to their ability to disrupt the bacterial cell membrane.[7][8] The acidic nature of the carboxylic acid group can lead to a localized decrease in pH and an ion-exchange effect, which can destabilize the cell membrane by extracting essential divalent cations like Ca²⁺ and Mg²⁺.[8]

Experimental Workflows

A general workflow for handling and utilizing 3-(4-Bromobenzoyl)acrylic acid in a research setting is outlined below.

References

• 1. 3-(4-BROMOBENZOYL)ACRYLIC ACID | 39644-80-9 | INDOFINE Chemical Company [indofinechemical.com]
• 2. 3-(4-Bromobenzoyl)-acrylic acid | 39644-80-9 | FB67544 [biosynth.com]
• 3. aksci.com [aksci.com]
• 4. benchchem.com [benchchem.com]
• 5. What are Xanthine oxidase inhibitors and how do they work? [synapse.patsnap.com]
• 6. scbt.com [scbt.com]
• 7. Mechanistic approaches on the antibacterial activity of poly(acrylic acid) copolymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to 3-(4-Bromobenzoyl)acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive review of the synthesis, chemical properties, and known biological activities of 3-(4-Bromobenzoyl)acrylic acid. While specific detailed experimental protocols and quantitative biological data for this compound are not extensively available in public literature, this document compiles established methodologies for analogous compounds and related assays. The synthesis is detailed through a proposed Friedel-Crafts acylation reaction. The compound's roles as a xanthine oxidase inhibitor and an antibacterial agent are discussed, with generalized protocols for these biological assays provided. Due to the absence of specific literature on the signaling pathways affected by 3-(4-Bromobenzoyl)acrylic acid, a putative mechanism of action for its antibacterial effect is presented visually. This guide aims to serve as a foundational resource for researchers interested in the further investigation and application of this compound.

Chemical and Physical Properties

3-(4-Bromobenzoyl)acrylic acid is a derivative of acrylic acid containing a 4-bromobenzoyl group. Its chemical structure and key properties are summarized below.

Property	Value	Reference
CAS Number	39644-80-9	[1]
Molecular Formula	C₁₀H₇BrO₃	[1]
Molecular Weight	255.06 g/mol	[1]
Boiling Point	396.5 °C	[1]
Flash Point	193.6 °C	[1]
Storage	10°C - 25°C	[1]

Synthesis

The synthesis of 3-(4-Bromobenzoyl)acrylic acid is anticipated to proceed via a Friedel-Crafts acylation of bromobenzene with maleic anhydride. This electrophilic aromatic substitution reaction is a standard method for attaching acyl groups to an aromatic ring. While a specific protocol for this exact synthesis is not detailed in the available literature, a general and reliable procedure can be adapted from similar syntheses.

Proposed Experimental Protocol: Friedel-Crafts Acylation

This protocol is based on established methods for Friedel-Crafts acylation reactions.

Materials:

• Bromobenzene

• Maleic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Dry dichloromethane (DCM) or another suitable inert solvent

• Ice

• Concentrated hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add bromobenzene and dry dichloromethane.

• Cool the mixture in an ice bath.

• Carefully and portion-wise, add anhydrous aluminum chloride to the stirred solution. The reaction is exothermic.

• In a separate flask, dissolve maleic anhydride in a minimum amount of dry dichloromethane.

• Transfer the maleic anhydride solution to a dropping funnel and add it dropwise to the bromobenzene-AlCl₃ mixture over a period of 30-60 minutes, maintaining the temperature at 0-5 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours.

• Heat the reaction mixture to reflux for 1-3 hours to ensure completion.

• Cool the reaction mixture back to room temperature and then slowly pour it onto a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring. This will decompose the aluminum chloride complex.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer with two portions of dichloromethane.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, toluene).

Expected Yield and Characterization: Specific yield data for this reaction is not available in the reviewed literature. Characterization of the final product should be performed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm the structure of 3-(4-Bromobenzoyl)acrylic acid.

Biological Activities

3-(4-Bromobenzoyl)acrylic acid has been reported to exhibit inhibitory activity against xanthine oxidase and antibacterial properties.

Xanthine Oxidase Inhibition

Xanthine oxidase is a key enzyme in purine metabolism, catalyzing the oxidation of hypoxanthine to xanthine and then to uric acid.[1] Inhibition of this enzyme is a therapeutic strategy for managing hyperuricemia and gout. 3-(4-Bromobenzoyl)acrylic acid has been identified as an in vitro inhibitor of xanthine oxidase.[1] It is suggested to be more potent than some other known inhibitors like thiourea.[1]

This is a generalized spectrophotometric method.

Materials:

• 3-(4-Bromobenzoyl)acrylic acid

• Xanthine oxidase from bovine milk

• Xanthine

• Potassium phosphate buffer (pH 7.5)

• Dimethyl sulfoxide (DMSO) for dissolving the test compound

• Allopurinol (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of 3-(4-Bromobenzoyl)acrylic acid in DMSO. Prepare serial dilutions to obtain a range of test concentrations.

• In a 96-well plate, add a solution of xanthine oxidase in phosphate buffer.

• Add the test compound solution (or DMSO for the control) to the wells and pre-incubate for 15 minutes at 25°C.

• Initiate the reaction by adding a solution of xanthine in phosphate buffer.

• Measure the increase in absorbance at 295 nm at regular intervals, which corresponds to the formation of uric acid.

• Calculate the percentage of inhibition for each concentration of the test compound compared to the control.

• Determine the IC₅₀ value, the concentration of the inhibitor required to reduce the enzyme activity by 50%.

Quantitative Data: Specific IC₅₀ values for 3-(4-Bromobenzoyl)acrylic acid are not available in the reviewed literature.

Antibacterial Activity

3-(4-Bromobenzoyl)acrylic acid has been reported to possess antibacterial activity against Staphylococcus aureus, Escherichia coli, and Klebsiella. The proposed mechanism of action involves the highly conjugated system of the molecule reacting with essential sulfhydryl (-SH) groups in bacterial proteins and enzymes, leading to their inactivation.

A standard broth microdilution method is described.

Materials:

• 3-(4-Bromobenzoyl)acrylic acid

• Bacterial strains (S. aureus, E. coli, Klebsiella)

• Mueller-Hinton Broth (MHB)

• DMSO

• Sterile 96-well microplates

• Standard antibiotics (positive controls)

• Bacterial inoculum standardized to 0.5 McFarland

Procedure:

• Prepare a stock solution of 3-(4-Bromobenzoyl)acrylic acid in DMSO and create serial two-fold dilutions in MHB in a 96-well plate.

• Prepare a bacterial suspension in MHB, adjusted to a turbidity equivalent to a 0.5 McFarland standard, and then dilute it to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculate each well of the microplate with the bacterial suspension. Include a growth control (no compound) and a sterility control (no bacteria).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Quantitative Data: Specific MIC values for 3-(4-Bromobenzoyl)acrylic acid against the mentioned bacterial strains are not available in the reviewed literature.

Putative Mechanism of Action and Signaling

Due to a lack of specific studies on the signaling pathways affected by 3-(4-Bromobenzoyl)acrylic acid, a diagram illustrating its proposed antibacterial mechanism of action is presented below. This is based on the hypothesis that the compound's α,β-unsaturated carbonyl system acts as a Michael acceptor, reacting with nucleophilic sulfhydryl groups of cysteine residues in essential bacterial enzymes.

Proposed Antibacterial Mechanism```dot

Caption: Inhibition of the purine catabolism pathway by 3-(4-Bromobenzoyl)acrylic acid.

Conclusion

3-(4-Bromobenzoyl)acrylic acid presents as a compound of interest for further investigation, particularly in the fields of enzymology and antibacterial drug discovery. This guide provides a foundational understanding of its synthesis and biological activities based on the currently available literature. However, to fully elucidate its potential, further research is required to establish detailed and optimized synthesis protocols, quantify its biological efficacy through determination of IC₅₀ and MIC values, and to explore its precise molecular mechanisms of action and effects on cellular signaling pathways. The proposed experimental frameworks and mechanistic hypotheses presented herein offer a starting point for such future studies.

References

• 1. 3-(4-Bromobenzoyl)-acrylic acid | 39644-80-9 | FB67544 [biosynth.com]

An In-depth Technical Guide to 3-(4-Bromobenzoyl)acrylic Acid: Discovery and History

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery, history, and synthesis of 3-(4-Bromobenzoyl)acrylic acid. It details the initial preparation of this compound through the Friedel-Crafts acylation reaction, as reported in seminal mid-20th century chemical literature. This document consolidates key physicochemical and spectroscopic data, presents a detailed historical experimental protocol, and illustrates the synthetic pathway.

Introduction

3-(4-Bromobenzoyl)acrylic acid is a derivative of acrylic acid containing a 4-bromobenzoyl group. This compound and its analogs, broadly classified as β-aroylacrylic acids, have garnered interest in organic synthesis and medicinal chemistry. Their chemical structure, featuring a conjugated system with a carboxylic acid and a ketone, makes them versatile intermediates for the synthesis of various heterocyclic compounds and potential bioactive molecules. Understanding the historical context of its discovery and initial synthesis is crucial for appreciating the evolution of its applications.

Discovery and Historical Synthesis

The first documented synthesis of a series of β-aroylacrylic acids, including the bromo-substituted variant, was reported by Papa, Schwenk, Villani, and Klingsberg in their 1948 paper published in the Journal of the American Chemical Society.[1] This work laid the foundation for the synthesis of this class of compounds. The primary method employed was the Friedel-Crafts acylation of an aromatic substrate with maleic anhydride.

The reaction involves the electrophilic substitution of bromobenzene with an acylium ion generated from maleic anhydride in the presence of a Lewis acid catalyst, typically aluminum chloride. This reaction pathway directly leads to the formation of the carbon skeleton of 3-(4-Bromobenzoyl)acrylic acid.

The Seminal Experiment: Papa, Schwenk, Villani, and Klingsberg (1948)

Experimental Protocol: Friedel-Crafts Acylation of Bromobenzene with Maleic Anhydride

The following is a representative experimental protocol for the Friedel-Crafts acylation of bromobenzene with maleic anhydride, based on established procedures for this type of reaction.

• Materials:

  • Bromobenzene

  • Maleic anhydride

  • Anhydrous aluminum chloride (AlCl₃)

  • Dry carbon disulfide (CS₂) or another suitable inert solvent

  • Ice

  • Concentrated hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH) solution

  • Water

• Procedure:

  • A solution of bromobenzene and maleic anhydride in dry carbon disulfide is prepared in a reaction vessel equipped with a stirrer, reflux condenser, and a dropping funnel.

  • The vessel is cooled in an ice bath.

  • Anhydrous aluminum chloride is added portion-wise to the cooled solution with vigorous stirring. The amount of aluminum chloride is typically in molar excess relative to maleic anhydride.

  • After the addition of the catalyst, the reaction mixture is stirred at a low temperature and then allowed to slowly warm to room temperature. The reaction is often refluxed for a period to ensure completion.

  • The reaction mixture is then cooled and poured onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

  • The organic solvent is removed by steam distillation or rotary evaporation.

  • The resulting crude product is filtered, washed with water, and then purified. Purification can be achieved by recrystallization from a suitable solvent, such as aqueous ethanol or toluene.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 3-(4-Bromobenzoyl)acrylic acid is presented in the table below.

Property	Value	Reference
Chemical Formula	C₁₀H₇BrO₃	[2]
Molecular Weight	255.06 g/mol	[2]
CAS Number	39644-80-9	[2]
Melting Point	152-154 °C	[3]
Boiling Point	396.5 °C	[2]
Flash Point	193.6 °C	[2]
Appearance	Yellow crystalline solid	[3]
Solubility	Soluble in Chloroform	[3]

Spectroscopic Data: While detailed spectral assignments from the original discovery are not available, modern analytical techniques provide a comprehensive characterization of the molecule. Spectroscopic data for the related compound, 3-(4-Bromobenzoyl)propionic acid, is available and can provide insights into the expected spectral features.[4][5]

Visualizing the Synthesis

The synthesis of 3-(4-Bromobenzoyl)acrylic acid via the Friedel-Crafts acylation can be visualized as a multi-step process.

Reaction Pathway

Caption: Synthetic pathway of 3-(4-Bromobenzoyl)acrylic acid.

Experimental Workflow

Caption: Experimental workflow for the synthesis.

Conclusion

The discovery of 3-(4-Bromobenzoyl)acrylic acid, rooted in the foundational work on β-aroylacrylic acids by Papa and his colleagues in 1948, exemplifies a classic application of the Friedel-Crafts acylation. This initial synthesis paved the way for further exploration of this class of compounds and their derivatives. The historical context, coupled with modern analytical data, provides a robust understanding of this important chemical entity for researchers and professionals in the field of drug development and organic synthesis.

References

• 1. beta-Aroylacrylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-(4-Bromobenzoyl)-acrylic acid | 39644-80-9 | FB67544 [biosynth.com]
• 3. 3-(4-BROMOBENZOYL)ACRYLIC ACID | 39644-80-9 | INDOFINE Chemical Company [indofinechemical.com]
• 4. 3-(4-Bromobenzoyl)propionic acid | C10H9BrO3 | CID 80646 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-(4-Bromobenzoyl)propionic acid [webbook.nist.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Heterocyclic Compounds Using 3-(4-Bromobenzoyl)acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of various biologically active heterocyclic compounds utilizing 3-(4-Bromobenzoyl)acrylic acid as a versatile starting material. The synthesized pyrazoles, pyridazinones, pyrimidines, and pyridines have potential applications in medicinal chemistry, particularly in the development of novel antimicrobial and anticancer agents.

Introduction

3-(4-Bromobenzoyl)acrylic acid is a valuable precursor in heterocyclic synthesis due to its reactive α,β-unsaturated keto-acid moiety. This functionality allows for diverse cyclization reactions with various nucleophiles, leading to a range of heterocyclic scaffolds. The presence of the 4-bromophenyl group offers a site for further functionalization, enabling the generation of compound libraries for structure-activity relationship (SAR) studies in drug discovery.

Synthesis of Pyrazole Derivatives

The reaction of 3-(4-Bromobenzoyl)acrylic acid with hydrazine hydrate or its derivatives is a common method for the synthesis of pyrazole compounds. These compounds are known for their wide range of biological activities, including antibacterial, antifungal, and anticancer properties.[1][2][3]

Quantitative Data for Pyrazole Synthesis

Compound	Reactant	Solvent	Reaction Time	Yield (%)	M.P. (°C)	Reference
5-(4-bromophenyl)-4,5-dihydro-1H-pyrazole-3-carboxylic acid	Hydrazine hydrate	Ethanol	6 h	70-80	185-187	[4]
1-phenyl-5-(4-bromophenyl)-4,5-dihydro-1H-pyrazole-3-carboxylic acid	Phenylhydrazine	Acetic Acid	4 h	65-75	210-212	[4]

Experimental Protocol: Synthesis of 5-(4-bromophenyl)-4,5-dihydro-1H-pyrazole-3-carboxylic acid

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-(4-Bromobenzoyl)acrylic acid (2.55 g, 10 mmol) in 30 mL of absolute ethanol.

• Addition of Reagent: To the stirred solution, add hydrazine hydrate (0.5 mL, 10 mmol) dropwise at room temperature.

• Reflux: Heat the reaction mixture to reflux and maintain for 6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. The precipitated solid is collected by vacuum filtration.

• Purification: Wash the solid with cold ethanol (2 x 10 mL) and dry under vacuum to afford the pure product.

Reaction Scheme: Pyrazole Synthesis

Caption: Synthesis of a pyrazole derivative.

Synthesis of Pyridazinone Derivatives

Pyridazinones are another important class of heterocycles synthesized from 3-(4-Bromobenzoyl)acrylic acid, typically through its reaction with hydrazine hydrate. These compounds have shown potential as anticancer and antimicrobial agents.[5][6][7]

Quantitative Data for Pyridazinone Synthesis

Compound	Reactant	Solvent	Reaction Time	Yield (%)	M.P. (°C)	Reference
6-(4-bromophenyl)-4,5-dihydropyridazin-3(2H)-one	Hydrazine hydrate	Ethanol	8 h	80-90	165-167	[8]
6-(4-bromophenyl)-2-phenyl-4,5-dihydropyridazin-3(2H)-one	Phenylhydrazine	Acetic Acid	6 h	75-85	198-200	[9]

Experimental Protocol: Synthesis of 6-(4-bromophenyl)-4,5-dihydropyridazin-3(2H)-one

• Reaction Setup: Place 3-(4-Bromobenzoyl)acrylic acid (2.55 g, 10 mmol) and 30 mL of ethanol in a 100 mL round-bottom flask fitted with a reflux condenser and a magnetic stirrer.

• Addition of Reagent: Add hydrazine hydrate (0.5 mL, 10 mmol) to the suspension.

• Reflux: Heat the mixture to reflux for 8 hours. The reaction can be monitored by TLC.

• Work-up: Allow the reaction mixture to cool to room temperature. The resulting precipitate is filtered off.

• Purification: The crude product is washed with diethyl ether and recrystallized from ethanol to yield the pure pyridazinone.

Reaction Scheme: Pyridazinone Synthesis

Caption: Synthesis of a pyridazinone derivative.

Synthesis of Pyrimidine Derivatives

The reaction of 3-(4-Bromobenzoyl)acrylic acid with thiourea in the presence of a base leads to the formation of pyrimidine derivatives. These compounds are of interest due to their structural similarity to naturally occurring nucleobases and their potential biological activities.[10][11]

Quantitative Data for Pyrimidine Synthesis

Compound	Reactant	Catalyst	Solvent	Yield (%)	M.P. (°C)	Reference
4-(4-bromophenyl)-6-oxo-1,6-dihydropyrimidine-2-thiol	Thiourea	Sodium Ethoxide	Ethanol	60-70	230-232	[12]

Experimental Protocol: Synthesis of 4-(4-bromophenyl)-6-oxo-1,6-dihydropyrimidine-2-thiol

• Preparation of Catalyst: Prepare a solution of sodium ethoxide by dissolving sodium metal (0.23 g, 10 mmol) in absolute ethanol (20 mL).

• Reaction Mixture: In a 100 mL round-bottom flask, add 3-(4-Bromobenzoyl)acrylic acid (2.55 g, 10 mmol) and thiourea (0.76 g, 10 mmol) to the freshly prepared sodium ethoxide solution.

• Reflux: Reflux the mixture for 10 hours with constant stirring.

• Work-up: After cooling, pour the reaction mixture into ice-cold water and acidify with dilute hydrochloric acid.

• Purification: The precipitated solid is filtered, washed with water, and recrystallized from an ethanol/DMF mixture to give the pure pyrimidine derivative.

Reaction Scheme: Pyrimidine Synthesis

Caption: Synthesis of a pyrimidine derivative.

Synthesis of Pyridine Derivatives

Pyridine scaffolds can be synthesized from 3-(4-Bromobenzoyl)acrylic acid by reacting it with malononitrile and an ammonium salt. Pyridine derivatives are prevalent in many pharmaceuticals and agrochemicals.[13][14]

Quantitative Data for Pyridine Synthesis

Compound	Reactants	Catalyst	Solvent	Yield (%)	M.P. (°C)	Reference
2-amino-6-(4-bromophenyl)-4-oxo-4,5-dihydropyridine-3-carbonitrile	Malononitrile, Ammonium Acetate	-	Acetic Acid	50-60	>300	[13]

Experimental Protocol: Synthesis of 2-amino-6-(4-bromophenyl)-4-oxo-4,5-dihydropyridine-3-carbonitrile

• Reaction Setup: In a 100 mL round-bottom flask, prepare a mixture of 3-(4-Bromobenzoyl)acrylic acid (2.55 g, 10 mmol), malononitrile (0.66 g, 10 mmol), and ammonium acetate (1.54 g, 20 mmol).

• Solvent and Reflux: Add 20 mL of glacial acetic acid and reflux the mixture for 12 hours.

• Work-up: Cool the reaction mixture and pour it onto crushed ice.

• Purification: The resulting solid is collected by filtration, washed thoroughly with water, and then with ethanol to obtain the pure pyridine derivative.

Reaction Scheme: Pyridine Synthesis

Caption: Synthesis of a pyridine derivative.

Biological Activity and Potential Signaling Pathways

The synthesized heterocyclic compounds, particularly pyridazinone derivatives, have demonstrated notable anticancer activity.[15][16] For instance, certain pyridazinone-based compounds have been shown to inhibit cancer cell growth and induce apoptosis.[16] The mechanism of action for some of these compounds may involve the inhibition of key signaling pathways implicated in cancer progression, such as the Vascular Endothelial Growth Factor Receptor (VEGFR) signaling pathway, which is crucial for tumor angiogenesis.[16]

Potential Signaling Pathway in Cancer

Caption: Inhibition of VEGFR signaling by pyridazinone derivatives.

References

• 1. pharmatutor.org [pharmatutor.org]
• 2. biointerfaceresearch.com [biointerfaceresearch.com]
• 3. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. researchgate.net [researchgate.net]
• 6. Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 8. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 9. semanticscholar.org [semanticscholar.org]
• 10. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 11. growingscience.com [growingscience.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. scholarena.com [scholarena.com]
• 16. Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Michael Addition Reactions with 3-(4-Bromobenzoyl)acrylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Bromobenzoyl)acrylic acid is a versatile Michael acceptor, a class of compounds widely utilized in organic synthesis for the formation of carbon-carbon and carbon-heteroatom bonds. The presence of an electron-withdrawing 4-bromobenzoyl group activates the β-carbon of the acrylic acid moiety, making it susceptible to nucleophilic attack. This reactivity is of significant interest in medicinal chemistry and drug development, as the resulting Michael adducts often serve as precursors to biologically active heterocyclic compounds, including pyrazolines and thiazines, which have demonstrated a range of pharmacological activities such as antimicrobial and anticancer effects.

These application notes provide a detailed overview of the Michael addition reaction involving 3-(4-Bromobenzoyl)acrylic acid with a focus on aza- and thia-Michael additions. Detailed experimental protocols, quantitative data, and mechanistic insights are presented to guide researchers in the synthesis and exploration of novel derivatives for potential therapeutic applications.

Aza-Michael Addition: Synthesis of Pyrazoline Derivatives

The reaction of 3-(4-Bromobenzoyl)acrylic acid with hydrazine derivatives is a classic and efficient method for the synthesis of pyrazolines, a class of five-membered heterocyclic compounds. This reaction proceeds via an initial aza-Michael addition of the hydrazine to the activated double bond, followed by an intramolecular cyclization and dehydration to afford the stable pyrazoline ring system. Pyrazoline derivatives are known to exhibit a wide range of biological activities, including anticancer and antimicrobial properties.[1][2]

General Reaction Scheme:

3-(4-Bromobenzoyl)acrylic acid + Hydrazine derivative → Pyrazoline derivative

Quantitative Data for Pyrazoline Synthesis

The following table summarizes representative yields for the synthesis of pyrazoline derivatives from chalcones, which are structurally similar to 3-(4-Bromobenzoyl)acrylic acid, providing an indication of expected outcomes.

Michael Donor	Reaction Conditions	Product	Yield (%)	Reference
Hydrazine Hydrate	Ethanol, Reflux, 6-8h	5-(4-bromophenyl)-3-(4-hydroxyphenyl)-4,5-dihydro-1H-pyrazole	76	[3]
Phenylhydrazine	Acetic Acid, Reflux, 8h	1,5-diphenyl-3-(4-bromophenyl)-4,5-dihydro-1H-pyrazole	73	[4]
2,4-Dinitrophenylhydrazine	Ethanol, Reflux, 2-3h	1-(2,4-dinitrophenyl)-5-(4-bromophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole	68-82

Detailed Experimental Protocol: Synthesis of a Pyrazoline Derivative

This protocol describes a general procedure for the synthesis of a pyrazoline derivative from 3-(4-Bromobenzoyl)acrylic acid and hydrazine hydrate.

Materials:

• 3-(4-Bromobenzoyl)acrylic acid

• Hydrazine hydrate (80% solution)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Beaker

• Ice bath

• Büchner funnel and filter paper

• Thin-layer chromatography (TLC) plates (silica gel)

• Appropriate solvent system for TLC (e.g., Hexane:Ethyl acetate)

Procedure:

• In a round-bottom flask, dissolve 3-(4-Bromobenzoyl)acrylic acid (0.01 mol) in ethanol (30 mL).

• To this solution, add an excess of hydrazine hydrate (0.02 mol).

• Attach a reflux condenser and heat the reaction mixture to reflux with constant stirring.

• Monitor the progress of the reaction by TLC. The reaction is typically complete within 6-8 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a beaker containing crushed ice with stirring.

• A solid precipitate of the pyrazoline derivative will form.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the solid with cold water and then a small amount of cold ethanol.

• Dry the product in a desiccator or a vacuum oven at a low temperature.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol).

• Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, IR, Mass Spectrometry).

Thia-Michael Addition

The thia-Michael addition involves the conjugate addition of a thiol to the activated double bond of 3-(4-Bromobenzoyl)acrylic acid. This reaction is highly efficient and proceeds under mild conditions, often catalyzed by a weak base such as piperidine. The resulting thioether derivatives can serve as intermediates for the synthesis of more complex molecules and may possess biological activity themselves.[5] The presence of a highly conjugated system in 3-(4-bromobenzoyl) acrylic acid is thought to contribute to its antibacterial activity by reacting with essential sulfhydryl (-SH) groups in biological systems.

General Reaction Scheme:

3-(4-Bromobenzoyl)acrylic acid + Thiol → 3-(4-Bromobenzoyl)-2-(thio)propanoic acid

Quantitative Data for Thia-Michael Addition

The following table provides data for the thia-Michael addition of thiols to 3-(4-Bromobenzoyl)acrylic acid.

Michael Donor	Reaction Conditions	Product	Yield (%)	Reference
Thiophenol	Dry benzene, Piperidine (cat.), Reflux	2-Phenylmercapto-3-(4-bromobenzoyl)propionic acid	Not specified	[5]
Thioglycolic acid	Dry benzene, Piperidine (cat.), Reflux	2-Carboxymethylmercapto-3-(4-bromobenzoyl)propionic acid	Not specified	[5]

Detailed Experimental Protocol: Thia-Michael Addition of Thiophenol

This protocol provides a detailed procedure for the addition of thiophenol to 3-(4-Bromobenzoyl)acrylic acid.[5]

Materials:

• 3-(4-Bromobenzoyl)acrylic acid

• Thiophenol

• Dry Benzene

• Piperidine

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Rotary evaporator

• Crystallization dish

Procedure:

• In a round-bottom flask, dissolve 3-(4-Bromobenzoyl)acrylic acid (0.01 mol) in dry benzene (50 mL).

• Add thiophenol (0.01 mol) to the solution.

• Add a few drops of piperidine as a catalyst.

• Attach a reflux condenser and heat the reaction mixture to reflux with stirring for 4 hours.

• After cooling, remove the solvent under reduced pressure using a rotary evaporator.

• The resulting solid residue is the crude product, 2-phenylmercapto-3-(4-bromobenzoyl)propionic acid.

• Purify the product by recrystallization from a suitable solvent (e.g., ethanol or a mixture of benzene and petroleum ether).

• Characterize the final product using appropriate analytical techniques (IR, ¹H NMR, Mass Spectrometry). The infrared spectrum is expected to show absorption bands for the ketone carbonyl, carboxylic acid carbonyl, and the hydroxyl group of the carboxylic acid.[5]

Applications in Drug Development

The Michael adducts derived from 3-(4-Bromobenzoyl)acrylic acid, particularly the heterocyclic derivatives, are of significant interest in drug development due to their potential anticancer and antimicrobial activities.

Anticancer Activity and Signaling Pathways

Pyrazoline derivatives synthesized from precursors similar to 3-(4-Bromobenzoyl)acrylic acid have been shown to exhibit potent anticancer activity. These compounds can induce apoptosis and cause cell cycle arrest in various cancer cell lines.[6] One of the key signaling pathways implicated in the anticancer effect of these compounds is the PI3K/Akt/ERK1/2 pathway .[7][8][9]

• PI3K/Akt Pathway Inhibition: Some pyrazoline derivatives have been found to inhibit the PI3K/Akt signaling pathway, which is a crucial pathway for cell proliferation, survival, and angiogenesis in cancer.[7][8][9] Inhibition of this pathway can lead to the induction of apoptosis (programmed cell death) in cancer cells.[7][8][9]

Caption: PI3K/Akt/ERK1/2 signaling pathway and points of inhibition by pyrazoline derivatives.

Antimicrobial Activity

Pyrazoline derivatives have also demonstrated significant antimicrobial activity against a broad spectrum of bacteria and fungi.[10] The proposed mechanism of action involves the disruption of essential cellular processes in microorganisms.[10] The electron-rich nature of the pyrazoline ring is believed to play a crucial role in their biological activity.[1] The antimicrobial efficacy is often associated with their ability to interact with microbial enzymes, DNA, and cellular membranes, thereby disrupting vital physiological functions.[10]

Caption: General experimental workflow for the synthesis and evaluation of Michael adducts.

Caption: Logical relationship from starting material to biological application.

Conclusion

The Michael addition reaction of 3-(4-Bromobenzoyl)acrylic acid provides a versatile and efficient route to a diverse range of compounds with significant potential in drug discovery and development. The resulting aza- and thia-Michael adducts, particularly the heterocyclic pyrazoline derivatives, have demonstrated promising anticancer and antimicrobial activities. The detailed protocols and mechanistic insights provided in these application notes are intended to facilitate further research in this exciting area, enabling the synthesis and evaluation of novel therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpbs.com [ijpbs.com]
• 4. researchgate.net [researchgate.net]
• 5. pesquisa.bvsalud.org [pesquisa.bvsalud.org]
• 6. Newly Synthesized Pyrazolinone Chalcones as Anticancer Agents via Inhibiting the PI3K/Akt/ERK1/2 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Newly Synthesized Pyrazolinone Chalcones as Anticancer Agents via Inhibiting the PI3K/Akt/ERK1/2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. theaspd.com [theaspd.com]

Application Notes and Protocols: 3-(4-Bromobenzoyl)acrylic Acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Bromobenzoyl)acrylic acid (CAS No: 39644-80-9) is a versatile building block in medicinal chemistry. Its unique chemical structure, featuring a bromophenyl ketone, a carboxylic acid, and a reactive α,β-unsaturated system, makes it an attractive scaffold for the synthesis of a diverse range of derivatives with potential therapeutic applications. The presence of the bromine atom allows for further structural modifications through cross-coupling reactions, while the acrylic acid moiety can be functionalized to modulate pharmacokinetic and pharmacodynamic properties. This document provides an overview of its applications, protocols for its synthesis and biological evaluation, and data on the activities of its derivatives.

Physicochemical Properties

Property	Value
CAS Number	39644-80-9[1][2][3][4]
Molecular Formula	C₁₀H₇BrO₃[1][2][3]
Molecular Weight	255.06 g/mol [1][2][3]
Boiling Point	396.5 °C[1]
Flash Point	193.6 °C[1]

Applications in Medicinal Chemistry

Derivatives of 3-(4-Bromobenzoyl)acrylic acid have been investigated for a variety of pharmacological activities, demonstrating its potential as a lead compound in drug discovery.

Enzyme Inhibition

Anticancer Activity

Numerous derivatives of acrylic acids, including those with a benzoyl moiety, have shown promising anticancer properties. These compounds can be synthetically modified to target various cancer cell lines. The general mechanism often involves the induction of apoptosis and cell cycle arrest.

Antimicrobial Activity

The acrylic acid scaffold is present in various compounds exhibiting antimicrobial effects. The reactivity of the α,β-unsaturated carbonyl system can contribute to its interaction with biological nucleophiles in microorganisms.

Anti-inflammatory Activity

The acrylic acid backbone is a key feature in compounds designed as inhibitors of enzymes involved in the inflammatory cascade, such as cyclooxygenases (COX) and lipoxygenases (LOX).

Data on Derivatives of 3-(4-Bromobenzoyl)acrylic Acid

While specific quantitative data for the parent compound is limited in publicly available literature, numerous studies have reported the biological activities of its derivatives. The following tables summarize some of this data to illustrate the potential of this chemical scaffold.

Table 1: Anticancer Activity of Selected Acrylic Acid Derivatives

Compound	Cancer Cell Line	Activity (IC₅₀/GI₅₀)	Reference
(Z)-3-(4-Chlorophenyl)-2-(3,4,5-trimethoxybenzamido)acrylic acid	MDA-MB-231 (Breast)	IC₅₀: 3.24 ± 0.13 μM
4-(5-((4-Bromophenylamino)methyl)-1,3,4-oxadiazol-2-yl)phenol	HeLa (Cervical)	IC₅₀: 10.64 - 33.62 μM
Pyrazolo[4,3-c]hexahydropyridine derivative	MDA-MB-231 (Breast)	IC₅₀: 4.2 µM
Pyrazolo[4,3-c]hexahydropyridine derivative	MCF-7 (Breast)	IC₅₀: 2.4 µM

Table 2: Enzyme Inhibitory Activity of Selected Acrylic Acid Derivatives

Compound	Enzyme	Activity (IC₅₀)	Reference
Rosmarinic acid	Xanthine Oxidase	0.97 ± 0.042 μM
Isoferulic acid	Xanthine Oxidase	3.23 ± 0.083 μM
Quinazoline derivative 17	Xanthine Oxidase	33.688 ± 0.30 μM
Quinazoline derivative 5	Xanthine Oxidase	39.904 ± 0.21 μM

Table 3: Antimicrobial Activity of Selected Acrylic Acid Derivatives

Compound	Microorganism	Activity (MIC)	Reference
3-(5-nitro-2-furyl)acrylic acid esters/amides	Escherichia coli, Staphylococcus aureus	Varies with derivative
Poly(acrylic acid) block copolymers	E. coli, P. aeruginosa, S. aureus	Dependent on acrylic acid content	[5]

Experimental Protocols

Synthesis of 3-(4-Bromobenzoyl)acrylic Acid

The following is an adapted protocol for the synthesis of 3-(4-Bromobenzoyl)acrylic acid via Friedel-Crafts acylation, based on the well-established synthesis of β-benzoylacrylic acid.[6] This procedure should be performed by trained personnel in a fume hood with appropriate personal protective equipment.

Materials:

• Maleic anhydride

• Bromobenzene (anhydrous)

• Aluminum chloride (anhydrous)

• Benzene (dry, thiophene-free)

• Hydrochloric acid (concentrated)

• Sodium carbonate (anhydrous)

• Activated carbon (e.g., Norit)

• Celite or other filter aid

• Water

• Ice

Equipment:

• Three-necked round-bottomed flask

• Stirrer (magnetic or mechanical)

• Reflux condenser

• Dropping funnel

• Heating mantle or oil bath

• Beakers

• Büchner funnel and filter flask

• Claisen flask (for distillation)

• Vacuum source

Procedure:

• In a 1-L three-necked round-bottomed flask equipped with a stirrer and a reflux condenser, dissolve 34 g (0.347 mole) of maleic anhydride in 200 mL of dry bromobenzene.

• With stirring, add 100 g (0.75 mole) of anhydrous aluminum chloride in 6-8 portions through the third neck of the flask. The addition should be at a rate that maintains a moderate reflux of the bromobenzene. This step is exothermic and requires careful control. The addition typically takes about 20 minutes.

• After the addition is complete, heat the mixture under reflux with stirring for 1 hour.

• Cool the reaction flask thoroughly in an ice bath. Attach a dropping funnel to the third neck.

• Hydrolyze the reaction mixture by the slow, dropwise addition of 200 mL of water with vigorous stirring and cooling. The initial 50 mL should be added over 15-20 minutes.

• Following the water addition, add 50 mL of concentrated hydrochloric acid.

• Transfer the hydrolyzed mixture to a Claisen flask and remove the bromobenzene and some water by distillation under reduced pressure (20-30 mm) using a water bath at 50-60 °C.

• While the residue is still molten, transfer it to a 1-L beaker. Rinse the flask with 50 mL of warm water and add it to the beaker.

• Cool the beaker in an ice bath for 1 hour to allow the crude product to solidify.

• Collect the yellow solid by suction filtration and wash it with a solution of 25 mL of concentrated hydrochloric acid in 100 mL of water, followed by 100 mL of cold water.

• Dissolve the crude product in a solution of 40 g of anhydrous sodium carbonate in 250 mL of water by warming to 40-50 °C.

• Add 2 g of a filter aid (e.g., Celite) and filter the warm solution by suction.

• To the clear filtrate, add 2 g of activated carbon, heat to 40-50 °C for 10-15 minutes with stirring, and filter again.

• Cool the clear, yellow filtrate to 5-10 °C and precipitate the product by the dropwise addition of 70 mL of concentrated hydrochloric acid with stirring.

• Cool the mixture to 0-5 °C, collect the solid by suction filtration, wash with two 50-mL portions of cold water, and dry at 50 °C.

Synthesis Pathway

Biological Assays

This spectrophotometric assay measures the inhibition of xanthine oxidase by monitoring the formation of uric acid from xanthine.

Materials:

• Xanthine oxidase (from bovine milk)

• Xanthine

• 3-(4-Bromobenzoyl)acrylic acid (test compound)

• Allopurinol (positive control)

• Potassium phosphate buffer (50 mM, pH 7.5)

• Dimethyl sulfoxide (DMSO)

• 96-well UV-transparent microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a 50 mM potassium phosphate buffer (pH 7.5).

  • Prepare a stock solution of xanthine oxidase in the buffer (e.g., 0.1 units/mL).

  • Prepare a stock solution of xanthine in the buffer (e.g., 150 µM).

  • Dissolve the test compound and allopurinol in DMSO to prepare stock solutions, then dilute with buffer to the desired concentrations.

• Assay Setup (in a 96-well plate):

  • Blank: 140 µL buffer + 10 µL vehicle (DMSO/buffer).

  • Control: 100 µL buffer + 10 µL vehicle + 40 µL xanthine oxidase.

  • Test Compound: 100 µL buffer + 10 µL test compound solution + 40 µL xanthine oxidase.

  • Positive Control: 100 µL buffer + 10 µL allopurinol solution + 40 µL xanthine oxidase.

• Pre-incubate the plate at 25 °C for 15 minutes.

• Initiate the reaction by adding 50 µL of the xanthine substrate solution to all wells.

• Immediately measure the increase in absorbance at 295 nm over time (e.g., every 30 seconds for 5-10 minutes) using a microplate reader in kinetic mode.

• Data Analysis:

  • Calculate the rate of reaction (ΔAbs/min).

  • Calculate the percentage of inhibition for each concentration of the test compound: % Inhibition = [ (RateControl - RateBlank) - (RateSample - RateBlank) ] / (RateControl - RateBlank) x 100

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Assay Workflow

This colorimetric assay assesses the cytotoxic effect of a compound on cancer cells by measuring the reduction of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases in viable cells.

Materials:

• Cancer cell line of interest (e.g., MCF-7, HeLa)

• Complete cell culture medium

• 3-(4-Bromobenzoyl)acrylic acid (test compound)

• Doxorubicin or other standard anticancer drug (positive control)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO, isopropanol with HCl)

• 96-well cell culture plate

• CO₂ incubator

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere to allow cell attachment.

• Cell Treatment:

  • Prepare serial dilutions of the test compound and positive control in culture medium.

  • Replace the medium in the wells with 100 µL of the medium containing the different concentrations of the compounds. Include a vehicle control (medium with DMSO).

  • Incubate for the desired exposure time (e.g., 48 or 72 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37 °C until purple formazan crystals are visible.

• Formazan Solubilization:

  • Carefully remove the medium.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability: % Viability = (AbsSample / AbsControl) x 100

  • Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) by plotting the percentage of viability against the logarithm of the compound concentration.

Apoptosis Pathway

This method determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

Materials:

• Bacterial or fungal strain of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate broth

• 3-(4-Bromobenzoyl)acrylic acid (test compound)

• Standard antibiotic (e.g., ciprofloxacin, ampicillin)

• Sterile 96-well microtiter plates

• Spectrophotometer

Procedure:

• Inoculum Preparation:

  • Prepare a bacterial suspension from a fresh culture and adjust its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute this suspension in broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Compound Dilution:

  • Prepare a stock solution of the test compound in a suitable solvent.

  • Perform serial twofold dilutions of the compound in broth directly in the 96-well plate. Typically, 50 µL of broth is added to all wells, and then 50 µL of the compound stock is added to the first well and serially diluted across the plate.

• Inoculation:

  • Add 50 µL of the standardized inoculum to each well, resulting in a final volume of 100 µL.

  • Include a growth control well (broth + inoculum, no compound) and a sterility control well (broth only).

• Incubation:

  • Incubate the plate at 35-37 °C for 16-20 hours.

• MIC Determination:

  • The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) as determined by visual inspection or by measuring the optical density with a microplate reader.

Conclusion

3-(4-Bromobenzoyl)acrylic acid is a valuable starting material for the development of novel therapeutic agents. The synthetic accessibility and the potential for diverse biological activities make its derivatives promising candidates for further investigation in the fields of oncology, infectious diseases, and inflammatory disorders. The protocols provided herein offer a framework for the synthesis and evaluation of this and related compounds. Further research is warranted to explore the full potential of this chemical scaffold in medicinal chemistry.

References

• 1. 3-(4-Bromobenzoyl)-acrylic acid | 39644-80-9 | FB67544 [biosynth.com]
• 2. 39644-80-9|3-(4-Bromobenzoyl)acrylic acid|BLD Pharm [bldpharm.com]
• 3. scbt.com [scbt.com]
• 4. 3-(4-BROMOBENZOYL)ACRYLIC ACID, CasNo.39644-80-9 Menai Organics Ltd. United Kingdom [menaiorganics.lookchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for Nucleophilic Addition Reactions with 3-(4-Bromobenzoyl)acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the nucleophilic addition of thiols and amines to 3-(4-Bromobenzoyl)acrylic acid, a versatile building block in the synthesis of various compounds, including potential therapeutic agents. The primary reaction pathway discussed is a Michael (conjugate) addition to the electron-deficient α,β-unsaturated system of the acrylic acid moiety.

Introduction

3-(4-Bromobenzoyl)acrylic acid is a valuable intermediate in organic synthesis. Its structure incorporates a brominated aromatic ring, a ketone, and a carboxylic acid, making it amenable to a variety of chemical transformations. The presence of the electron-withdrawing benzoyl group activates the double bond of the acrylic acid, rendering it susceptible to nucleophilic attack. This reactivity is harnessed in the synthesis of compounds with potential applications in drug discovery, particularly as enzyme inhibitors. For instance, derivatives of this scaffold have been investigated for their antibacterial properties and as precursors to more complex heterocyclic systems.

Reaction Overview: Michael Addition

The predominant reaction of 3-(4-Bromobenzoyl)acrylic acid with soft nucleophiles such as thiols and amines is a Michael addition. In this reaction, the nucleophile adds to the β-carbon of the acrylic acid double bond, leading to the formation of a saturated propionic acid derivative. The reaction is typically catalyzed by a weak base, such as piperidine.

It is important to note that while the molecule possesses a bromo-aromatic group, nucleophilic aromatic substitution (SNAr) at the bromine-substituted carbon is generally less favored under the mild conditions used for Michael addition. SNAr reactions on unactivated aryl halides typically require harsher conditions, such as high temperatures and strong bases or metal catalysis.

Experimental Protocols

Protocol 1: Nucleophilic Addition of Thiols to 3-(4-Bromobenzoyl)acrylic Acid

This protocol is adapted from the reaction with thiophenol and thioglycolic acid.[1]

Materials:

• 3-(4-Bromobenzoyl)acrylic acid

• Thiophenol or Thioglycolic acid

• Dry Benzene

• Piperidine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Hydrochloric Acid (HCl), 10% aqueous solution (for workup, if necessary)

• Organic solvents for extraction and recrystallization (e.g., Ethyl acetate, Hexanes)

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Filtration apparatus (Büchner funnel and flask)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 3-(4-Bromobenzoyl)acrylic acid (1.0 equivalent) in dry benzene.

• Addition of Nucleophile: To the stirred solution, add the thiol nucleophile (1.0 - 1.2 equivalents).

• Catalyst Addition: Add a few drops of piperidine to the reaction mixture to catalyze the addition.

• Reaction: Stir the reaction mixture at room temperature or gently heat to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • If necessary, wash the organic layer with a dilute HCl solution to remove the piperidine catalyst, followed by a brine wash.

  • Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from an appropriate solvent system (e.g., benzene, ethanol/water, or ethyl acetate/hexanes) to yield the corresponding 2-thio-substituted-3-(4-bromobenzoyl)propionic acid.

Protocol 2: Nucleophilic Addition of Amines to 3-(4-Bromobenzoyl)acrylic Acid

This is a general protocol for the Michael addition of primary or secondary amines.

Materials:

• 3-(4-Bromobenzoyl)acrylic acid

• Primary or Secondary Amine (e.g., piperidine, morpholine, benzylamine)

• Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dichloromethane (DCM), or Acetonitrile)

• Optional: A non-nucleophilic base (e.g., Triethylamine) if the amine is used as its salt.

Equipment:

• Same as in Protocol 1.

Procedure:

• Reaction Setup: Dissolve 3-(4-Bromobenzoyl)acrylic acid (1.0 equivalent) in an appropriate anhydrous solvent in a round-bottom flask.

• Addition of Amine: Add the amine (1.0 - 1.2 equivalents) dropwise to the stirred solution at room temperature. The reaction is often exothermic.

• Reaction: Stir the mixture at room temperature. The reaction is typically faster than with thiols. Monitor the reaction by TLC.

• Workup:

  • Once the reaction is complete, concentrate the solvent under reduced pressure.

  • The resulting crude product can be purified directly or after an acidic workup to remove any excess amine.

• Purification: Purify the product by column chromatography on silica gel or by recrystallization from a suitable solvent to obtain the 2-amino-3-(4-bromobenzoyl)propionic acid derivative.

Data Presentation

The following table summarizes representative data for the nucleophilic addition to 3-(4-Bromobenzoyl)acrylic acid based on literature.[1]

Nucleophile	Product	Solvent	Catalyst	Yield (%)	Melting Point (°C)
Thiophenol	2-Phenylmercapto-3-(4-bromobenzoyl)propionic acid	Dry Benzene	Piperidine	N/A	N/A
Thioglycolic acid	2-Carboxymethylmercapto-3-(4-bromobenzoyl)propionic acid	Dry Benzene	Piperidine	N/A	N/A

Note: "N/A" indicates that the specific quantitative data was not available in the cited abstract.

Visualizations

Experimental Workflow for Michael Addition

Caption: Workflow for the synthesis of 2-substituted-3-(4-bromobenzoyl)propionic acids.

Signaling Pathway Context: Potential EGFR Inhibition

The products of these reactions can serve as intermediates in the synthesis of more complex molecules, such as Epidermal Growth Factor Receptor (EGFR) inhibitors. The following diagram illustrates a simplified EGFR signaling pathway, which is a common target in cancer drug development.

Caption: Simplified EGFR signaling and potential point of inhibition.

References

• 1. pesquisa.bvsalud.org [pesquisa.bvsalud.org]

3-(4-Bromobenzoyl)acrylic Acid: A Versatile Precursor for the Synthesis of Bioactive Heterocycles

For Immediate Release

[City, State] – [Date] – 3-(4-Bromobenzoyl)acrylic acid has emerged as a significant and versatile building block in organic synthesis, particularly for the construction of a diverse range of heterocyclic compounds. Its unique chemical structure, featuring a reactive α,β-unsaturated ketone system and a carboxylic acid moiety, allows for a variety of chemical transformations, leading to the synthesis of novel molecules with potential applications in drug discovery and materials science. This application note provides a comprehensive overview of the synthetic utility of 3-(4-bromobenzoyl)acrylic acid, complete with detailed experimental protocols and a summary of key reaction data.

Introduction

3-(4-Bromobenzoyl)acrylic acid is a crystalline solid that serves as a key starting material for the synthesis of various heterocyclic systems, including pyrimidines, pyridines, and fused heterocyclic structures. The presence of the bromophenyl group also offers a handle for further functionalization through cross-coupling reactions, enhancing the molecular diversity of the resulting products. Research has indicated that derivatives of this compound exhibit a range of biological activities, including antibacterial and enzyme inhibitory properties.[1]

Applications in Heterocyclic Synthesis

The reactivity of the α,β-unsaturated keto-acid system in 3-(4-bromobenzoyl)acrylic acid allows for its participation in various cyclization and condensation reactions. Key applications include its use in the synthesis of:

• Pyrimidines: Reaction with thiourea leads to the formation of pyrimidine-2-thione derivatives, which are known for their diverse pharmacological activities.

• Pyridines: Condensation with active methylene compounds like ethyl cyanoacetate and malononitrile in the presence of a base affords substituted pyridine derivatives.

• Fused Heterocycles: The pyridine derivatives synthesized from 3-(4-bromobenzoyl)acrylic acid can be further cyclized to yield fused pyridopyrimidine systems, a scaffold present in numerous biologically active molecules.

Quantitative Data Summary

The following tables summarize the key quantitative data for the synthesis of various heterocyclic derivatives starting from 3-(4-bromobenzoyl)acrylic acid.

Table 1: Synthesis of Pyridine and Pyrimidine Derivatives

Product Name	Reactant	Solvent	Catalyst/Reagent	Reaction Time (h)	Yield (%)	Melting Point (°C)
4-(4-bromophenyl)-6-carboxypyrimidin-2(1H)-thione	Thiourea	Ethanol	Sodium ethoxide	4	70	160
Ethyl-2-amino-4-carboxy-6-(4-bromophenyl)nicotinate	Ethyl cyanoacetate	Butanol	Ammonium acetate	3	54	115
2-amino-3-cyano-6-(4-bromophenyl)-3,4-dihydropyridine-4-carboxylic acid	Malononitrile	Butanol	Ammonium acetate	4	70	220
3-(4-bromophenyl)-5-carboxy-6-acetylcyclohexen-1-one	Acetylacetone	Methanol	Sodium methoxide	4	75	119

Table 2: Synthesis of Fused Pyridopyrimidine Derivatives

Product Name	Starting Material	Reactant	Solvent	Reaction Time (h)	Yield (%)	Melting Point (°C)
6-(4-bromophenyl)-3-cyano-2-(ethoxymethyleneamino)pyridine-4-carboxylic acid	2-amino-3-cyano-6-(4-bromophenyl)-3,4-dihydropyridine-4-carboxylic acid	Triethyl orthoformate	Neat	5	85	140
2-amino-5-(4-bromophenyl)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid	6-(4-bromophenyl)-3-cyano-2-(ethoxymethyleneamino)pyridine-4-carboxylic acid	Hydrazine hydrate	Ethanol	3	85	136

Experimental Protocols

Protocol 1: Synthesis of 4-(4-bromophenyl)-6-carboxypyrimidin-2(1H)-thione

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-(4-bromobenzoyl)acrylic acid (2.55 g, 0.01 mol) and thiourea (0.76 g, 0.01 mol) in absolute ethanol (50 mL).

• Reagent Addition: To the stirred solution, add a solution of sodium ethoxide, prepared by dissolving sodium metal (0.23 g, 0.01 mol) in absolute ethanol (20 mL).

• Reaction Condition: Heat the reaction mixture under reflux for 4 hours.

• Work-up and Purification: After cooling, the reaction mixture is concentrated under reduced pressure. The resulting solid is triturated with diethyl ether, filtered, and washed with cold water. The crude product is then recrystallized from benzene-ethanol to afford the pure pyrimidine-2-thione derivative.[1]

Protocol 2: Synthesis of 2-amino-3-cyano-6-(4-bromophenyl)-3,4-dihydropyridine-4-carboxylic acid

• Reaction Setup: To a solution of 3-(4-bromobenzoyl)acrylic acid (2.55 g, 0.01 mol) in butanol (30 mL), add malononitrile (0.66 g, 0.01 mol) and ammonium acetate (3.08 g, 0.04 mol).

• Reaction Condition: Heat the reaction mixture under reflux for 4 hours.

• Work-up and Purification: After cooling, the precipitated solid is filtered, washed with ethanol, and then recrystallized from ethanol to yield the dihydropyridine derivative.[1]

Protocol 3: Synthesis of 2-amino-5-(4-bromophenyl)-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid

• Step 1: Synthesis of the intermediate ethoxymethyleneamino derivative. A mixture of 2-amino-3-cyano-6-(4-bromophenyl)-3,4-dihydropyridine-4-carboxylic acid (3.20 g, 0.01 mol) and triethyl orthoformate (15 mL) is heated under reflux for 5 hours. The excess triethyl orthoformate is removed under reduced pressure to give the crude intermediate.

• Step 2: Cyclization. The crude intermediate is dissolved in ethanol (30 mL), and hydrazine hydrate (0.5 mL, 0.01 mol) is added.

• Reaction Condition: The mixture is refluxed for 3 hours.

• Work-up and Purification: The reaction mixture is cooled, and the resulting solid is filtered off, washed with cold water, dried, and recrystallized from a suitable solvent to afford the pyridopyrimidine derivative.[1]

Logical Workflow of Synthesis

The following diagram illustrates the synthetic pathway from 3-(4-bromobenzoyl)acrylic acid to the fused pyridopyrimidine derivative.

Caption: Synthetic route to a fused pyridopyrimidine.

Potential Signaling Pathway Involvement

While the specific mechanisms of action for many derivatives of 3-(4-bromobenzoyl)acrylic acid are still under investigation, pyridopyrimidine scaffolds are known to interact with various cellular signaling pathways. For instance, certain pyridopyrimidine derivatives have been identified as inhibitors of protein kinases, which are key regulators of cell signaling. Inhibition of kinases involved in pathways like MAPK and NF-κB can modulate cellular processes such as proliferation, inflammation, and apoptosis.[2][3][4]

The diagram below represents a generalized signaling pathway that could potentially be modulated by pyridopyrimidine derivatives.

Caption: Potential kinase inhibition by pyridopyrimidines.

Conclusion

3-(4-Bromobenzoyl)acrylic acid is a valuable and adaptable starting material for the synthesis of a wide array of heterocyclic compounds. The straightforward and efficient protocols for its conversion into complex molecular architectures, coupled with the potential biological activities of the resulting products, make it a compound of high interest for researchers in organic synthesis, medicinal chemistry, and drug development. Further exploration of the synthetic possibilities and biological mechanisms of its derivatives is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols: Synthesis of 2-Amino-4-(4-bromophenyl)-1,3-thiazole-5-acetic Acid from 3-(4-Bromobenzoyl)acrylic Acid and Thiourea

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of a thiazole derivative, 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-acetic acid, through the reaction of 3-(4-bromobenzoyl)acrylic acid with thiourea. This reaction proceeds via a mechanism analogous to the Hantzsch thiazole synthesis, a cornerstone in the preparation of this important class of heterocyclic compounds.[1][2][3] Thiazole derivatives are of significant interest in medicinal chemistry due to their wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[4][5][6] This protocol outlines the synthetic procedure, purification, and characterization of the target compound, supported by quantitative data and visualizations to ensure reproducibility and facilitate further research.

Introduction

The Hantzsch thiazole synthesis, first described in 1887, is a classical method for the preparation of thiazole rings, typically involving the reaction of an α-haloketone with a thioamide.[3] The reaction of β-aroylacrylic acids with thiourea represents a variation of this synthesis, leading to the formation of functionalized thiazole derivatives.[7] The resulting 2-aminothiazole scaffold is a privileged structure in drug discovery, present in numerous clinically approved drugs.[8] The title compound, 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-acetic acid, incorporates a bromophenyl moiety, which can be a key pharmacophore and a handle for further synthetic modifications, and an acetic acid side chain that can enhance solubility and provide a point for conjugation.

Reaction Scheme and Mechanism

The reaction of 3-(4-bromobenzoyl)acrylic acid with thiourea is proposed to proceed through an initial nucleophilic attack of the sulfur atom of thiourea on the β-carbon of the α,β-unsaturated ketone (a Michael addition). This is followed by an intramolecular cyclization where a nitrogen atom of the thiourea intermediate attacks the carbonyl carbon of the keto group. Subsequent dehydration leads to the formation of the aromatic thiazole ring.

Proposed Reaction Mechanism

Caption: Proposed reaction mechanism for the synthesis of the thiazole derivative.

Experimental Protocol

This protocol is a generalized procedure based on established methods for Hantzsch-type thiazole synthesis.[2][9][10]

Materials and Equipment:

• 3-(4-Bromobenzoyl)acrylic acid

• Thiourea

• Absolute Ethanol

• Sodium Bicarbonate (NaHCO₃) solution, 5% aqueous

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter flask

• Standard laboratory glassware

• Thin Layer Chromatography (TLC) plates (silica gel)

• Melting point apparatus

• FT-IR, ¹H-NMR, and Mass Spectrometers

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, combine 3-(4-bromobenzoyl)acrylic acid (10 mmol) and thiourea (12 mmol).

• Solvent Addition: Add 50 mL of absolute ethanol to the flask.

• Reflux: Attach a reflux condenser and heat the mixture to reflux with constant stirring.

• Monitoring: Monitor the progress of the reaction using TLC (e.g., using a mobile phase of ethyl acetate/hexane). The reaction is typically complete within 4-6 hours.

• Cooling and Precipitation: After completion, cool the reaction mixture to room temperature. A precipitate may form.

• Neutralization: Slowly pour the reaction mixture into a beaker containing 100 mL of cold 5% sodium bicarbonate solution to neutralize any unreacted acid and facilitate precipitation of the product.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with cold water (3 x 20 mL) to remove any inorganic impurities.

• Drying: Dry the crude product in a desiccator or a vacuum oven at 50-60 °C.

• Purification: Recrystallize the crude product from a suitable solvent, such as ethanol or an ethanol/water mixture, to obtain the pure 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-acetic acid.

Experimental Workflow

Caption: Step-by-step workflow for the synthesis and purification of the target compound.

Data Presentation

The expected quantitative data for the product, 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-acetic acid, are summarized below. These values are based on typical results for similar thiazole derivatives reported in the literature.[8][11]

Parameter	Expected Value
Yield	75-85%
Melting Point	>200 °C (with decomposition)
Appearance	Off-white to pale yellow solid
Molecular Formula	C₁₁H₉BrN₂O₂S
Molecular Weight	329.17 g/mol

Spectroscopic Data:

Technique	Expected Peaks/Signals
FT-IR (KBr, cm⁻¹)	3400-3200 (N-H, O-H str), 3100-3000 (Ar C-H str), 1700-1680 (C=O str, acid), 1620-1600 (C=N str), 1580-1550 (N-H bend), ~700 (C-Br str)
¹H-NMR (DMSO-d₆, δ ppm)	12.5 (s, 1H, COOH), 7.8-7.5 (m, 4H, Ar-H), 7.2 (s, 2H, NH₂), 3.8 (s, 2H, CH₂)
Mass Spec (m/z)	329/331 [M]⁺, corresponding to Br isotopes

Applications and Further Research

Thiazole-containing compounds are a cornerstone of modern medicinal chemistry, exhibiting a vast array of biological activities. The synthesized 2-amino-4-(4-bromophenyl)-1,3-thiazole-5-acetic acid is a promising candidate for further investigation and development in several areas:

• Antimicrobial Agents: The 2-aminothiazole core is present in many compounds with potent antibacterial and antifungal properties.[4][11] The new derivative could be screened against various pathogens.

• Anticancer Drug Discovery: Many thiazole derivatives have shown significant antiproliferative activity against various cancer cell lines.[8] The bromophenyl group can enhance this activity and allow for further functionalization via cross-coupling reactions.

• Enzyme Inhibition: The structure could be a starting point for designing inhibitors of enzymes such as kinases or carbonic anhydrases, which are important targets in various diseases.[5]

• Antioxidant Studies: Thiazole derivatives have been reported to possess antioxidant properties, which are beneficial in combating oxidative stress-related diseases.[4]

The acetic acid side chain provides a convenient point for creating libraries of amide or ester derivatives, allowing for the exploration of structure-activity relationships (SAR) and the optimization of lead compounds. The bromo-substituent can be used for further chemical modifications, such as Suzuki or Sonogashira couplings, to generate more complex and potentially more active molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. synarchive.com [synarchive.com]
• 4. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Po… [ouci.dntb.gov.ua]
• 5. researchgate.net [researchgate.net]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. researchgate.net [researchgate.net]
• 8. Frontiers | Design, synthesis, and biological investigation of new thiazole-based derivatives as multi-targeted inhibitors endowed with antiproliferative, antioxidant, and antibacterial properties [frontiersin.org]
• 9. chemmethod.com [chemmethod.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for 3-(4-Bromobenzoyl)acrylic Acid Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Bromobenzoyl)acrylic acid is a versatile building block in organic synthesis, finding applications in the development of novel therapeutic agents and functional materials. Its reactive α,β-unsaturated ketone and carboxylic acid moieties allow for a variety of chemical transformations. Notably, derivatives of this compound have been investigated for their potential as xanthine oxidase inhibitors, suggesting a role in the management of hyperuricemia and gout.[1] This document provides detailed protocols for the synthesis of 3-(4-Bromobenzoyl)acrylic acid and its subsequent reactions, including thioarylation and amination. Additionally, a protocol for evaluating its xanthine oxidase inhibitory activity is presented.

Physicochemical Properties

A summary of the key physical and chemical properties of 3-(4-Bromobenzoyl)acrylic acid is provided below for easy reference.

Property	Value	Reference
CAS Number	39644-80-9	[1]
Molecular Formula	C₁₀H₇BrO₃	[1]
Molecular Weight	255.07 g/mol
Melting Point	152-154 °C
Appearance	Yellow crystalline solid
Solubility	Soluble in Chloroform

Experimental Protocols

Protocol 1: Synthesis of 3-(4-Bromobenzoyl)acrylic Acid via Friedel-Crafts Acylation

This protocol describes the synthesis of 3-(4-Bromobenzoyl)acrylic acid from bromobenzene and maleic anhydride through a Friedel-Crafts acylation reaction.

Materials:

• Bromobenzene

• Maleic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Ice

• Concentrated hydrochloric acid (HCl)

• Distilled water

• Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Beaker

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, add anhydrous aluminum chloride (1.2 equivalents). To the flask, add anhydrous dichloromethane (100 mL) and cool the mixture in an ice bath.

• Addition of Reactants: Slowly add bromobenzene (1.0 equivalent) to the stirred suspension. In the dropping funnel, place a solution of maleic anhydride (1.0 equivalent) in anhydrous dichloromethane (50 mL).

• Reaction: Add the maleic anhydride solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature below 10 °C. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours.

• Work-up: Carefully pour the reaction mixture into a beaker containing a mixture of crushed ice (200 g) and concentrated hydrochloric acid (50 mL). Stir vigorously until the aluminum salts are dissolved.

• Extraction: Transfer the mixture to a separatory funnel and separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with distilled water (2 x 100 mL) and then with brine (100 mL). Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) to yield 3-(4-Bromobenzoyl)acrylic acid as a yellow crystalline solid.

Expected Yield: 60-70%

Diagram of Experimental Workflow:

Caption: Experimental workflow for the synthesis of 3-(4-Bromobenzoyl)acrylic acid.

Protocol 2: Thioarylation of 3-(4-Bromobenzoyl)acrylic Acid

This protocol describes the Michael addition of a thiol to the α,β-unsaturated system of 3-(4-Bromobenzoyl)acrylic acid.

Materials:

• 3-(4-Bromobenzoyl)acrylic acid

• Thiophenol

• Piperidine

• Anhydrous benzene or toluene

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• Reaction Setup: In a dry round-bottom flask, dissolve 3-(4-Bromobenzoyl)acrylic acid (1.0 equivalent) in anhydrous benzene or toluene.

• Addition of Reactants: To the solution, add thiophenol (1.1 equivalents) and a catalytic amount of piperidine (a few drops).

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion of the reaction, remove the solvent under reduced pressure. The residue can be purified by column chromatography on silica gel or by recrystallization to afford the desired 3-(4-bromobenzoyl)-2-(phenylthio)propanoic acid.

Expected Yield: High (typically >80%)

Protocol 3: Amination of 3-(4-Bromobenzoyl)acrylic Acid

This protocol outlines the Michael addition of an amine to 3-(4-Bromobenzoyl)acrylic acid.

Materials:

• 3-(4-Bromobenzoyl)acrylic acid

• Amine (e.g., morpholine, piperidine, or a primary amine)

• Anhydrous ethanol or methanol

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: Dissolve 3-(4-Bromobenzoyl)acrylic acid (1.0 equivalent) in anhydrous ethanol or methanol in a round-bottom flask.

• Addition of Amine: Add the desired amine (1.1 equivalents) to the solution.

• Reaction: Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction by TLC.

• Work-up: Upon completion, the product may precipitate out of the solution. If so, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure, and the crude product is purified by recrystallization or column chromatography.

Expected Yield: Good to excellent (typically >75%)

Application Notes: Xanthine Oxidase Inhibition

3-(4-Bromobenzoyl)acrylic acid and its derivatives have been identified as potential inhibitors of xanthine oxidase, an enzyme crucial in purine metabolism that catalyzes the oxidation of hypoxanthine to xanthine and then to uric acid.[1] Overproduction of uric acid can lead to hyperuricemia, a precursor to gout. The inhibition of xanthine oxidase is a key therapeutic strategy for managing this condition.

Protocol 4: In Vitro Xanthine Oxidase Inhibition Assay

This protocol provides a general method for assessing the inhibitory activity of 3-(4-Bromobenzoyl)acrylic acid against xanthine oxidase.

Materials:

• Xanthine oxidase from bovine milk

• Xanthine

• Potassium phosphate buffer (pH 7.5)

• 3-(4-Bromobenzoyl)acrylic acid (test compound)

• Allopurinol (positive control)

• Dimethyl sulfoxide (DMSO)

• UV-Vis spectrophotometer

• 96-well microplate

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of xanthine oxidase in potassium phosphate buffer.

  • Prepare a stock solution of xanthine in the same buffer.

  • Prepare stock solutions of the test compound and allopurinol in DMSO.

• Assay:

  • In a 96-well plate, add potassium phosphate buffer.

  • Add the test compound solution at various concentrations.

  • Add the xanthine oxidase solution and incubate for 15 minutes at 25 °C.

  • Initiate the reaction by adding the xanthine solution.

• Measurement:

  • Measure the absorbance at 295 nm (the wavelength of maximum absorbance for uric acid) at regular intervals for 5-10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of uric acid formation from the change in absorbance over time.

  • Determine the percentage of inhibition for each concentration of the test compound relative to the control (without inhibitor).

  • Calculate the IC₅₀ value (the concentration of the inhibitor required to reduce the enzyme activity by 50%) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Quantitative Data Summary:

Compound	Reaction Type	Yield (%)	IC₅₀ (Xanthine Oxidase)
3-(4-Bromobenzoyl)acrylic acid	Synthesis	60-70	Data not available
Thioaryl derivative	Thioarylation	>80	To be determined
Amino derivative	Amination	>75	To be determined

Signaling Pathway Diagram:

Caption: Inhibition of the xanthine oxidase pathway by 3-(4-Bromobenzoyl)acrylic acid.

References

• 1. Xanthine oxidase inhibitory study of eight structurally diverse phenolic compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of modern synthetic methodologies that are revolutionizing the production of pharmaceutical intermediates. By leveraging techniques such as flow chemistry, biocatalysis, and asymmetric synthesis, researchers can achieve greater efficiency, safety, sustainability, and stereochemical control. Detailed protocols for the synthesis of key intermediates for the antidepressant Melitracen and the oncology drug Lorlatinib are provided as practical examples.

Application Note: Continuous Flow Synthesis

Continuous flow chemistry has emerged as a powerful technology for synthesizing active pharmaceutical ingredients (APIs) and their intermediates.[1][2] Unlike traditional batch processing, flow chemistry involves pumping reagents through a network of tubes and reactors, enabling precise control over reaction parameters such as temperature, pressure, and mixing.[2] This methodology offers significant advantages, including enhanced safety when handling hazardous reagents, improved heat transfer, and the potential for automation and process scalability.[1][3] The reduced footprint of the equipment and lower energy consumption also contribute to more sustainable manufacturing processes.[1][3]

A compelling example is the synthesis of the tricyclic antidepressant Melitracen HCl . The traditional Grignard-based batch process was redesigned into a fully continuous, concatenated flow system.[1][4] This updated process involves a Grignard addition at room temperature, followed by in-line hydrolysis and dehydration of the alcohol intermediate.[3][5] The streamlined workflow reduces the number of synthetic steps and raw material usage compared to the batch equivalent.[1]

Comparative Data: Batch vs. Flow Synthesis of Melitracen Intermediate

Parameter	Conventional Batch Process	Continuous Flow Process
Key Steps	7 distinct unit operations[4]	3 concatenated steps (Grignard, Hydrolysis, Dehydration)
Operating Temp.	Varied, often requiring cooling/heating	Room Temperature[1]
Solvent System	Multiple solvents, requiring phase separations	Single solvent (THF)
Overall Yield	Lower (data not specified)	~85%[4]
Safety Profile	Handling of exothermic Grignard reaction at scale[4]	Enhanced control over exotherms, smaller reaction volume[4]
Footprint/Energy	Larger footprint, higher energy consumption[1]	Reduced footprint and energy usage[1]

Experimental Workflow: Continuous Flow Synthesis

Caption: Workflow for the continuous synthesis of Melitracen HCl.

Protocol 1: Continuous Flow Synthesis of Melitracen HCl Intermediate

This protocol is based on the process described by Kiil et al. for the redesign of the Melitracen HCl synthesis.[1][3][4]

Materials:

• 10,10-Dimethylanthrone (Dibenzosuberone)

• 3-(N,N-dimethylamino)propylmagnesium chloride (DMPC-MgCl) in THF

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (HCl), 12 M aqueous solution

• 2 M HCl in Diethyl Ether

• Syringe pumps, T-mixers, tubing (e.g., PFA), back-pressure regulator, and temperature-controlled tube reactors.

• Membrane-based or gravimetric liquid-liquid separator.

Procedure:

• Stream Preparation:

  • Prepare a solution of Dibenzosuberone in anhydrous THF.

  • Prepare a solution of the Grignard reagent (DMPC-MgCl) in THF.

• Grignard Reaction:

  • Using two separate syringe pumps, deliver the Dibenzosuberone solution and the Grignard reagent solution to a T-mixer at room temperature.

  • The combined stream is fed into the first flow reactor coil. The residence time should be optimized to ensure complete conversion.

• Hydrolysis and Dehydration:

  • The output from the first reactor is merged at a second T-mixer with a stream of 12 M aqueous HCl.

  • This new mixture is passed through a second heated reactor coil to facilitate the hydrolysis of the magnesium alkoxide intermediate and subsequent dehydration to form the Melitracen free base. A back-pressure regulator is employed to prevent boiling of the solvent due to the exothermic nature of the acid addition.[4]

• Workup and Phase Separation:

  • The output from the second reactor is directed to a continuous liquid-liquid separator to remove the aqueous phase.

• Crystallization and Isolation:

  • The organic phase containing the Melitracen free base is flowed into a vessel where it is mixed with a 2 M solution of HCl in diethyl ether to induce crystallization.

  • The resulting solid, Melitracen HCl, is collected by filtration, washed, and dried to yield the final product.

Application Note: Asymmetric Synthesis of Chiral Intermediates

The vast majority of new pharmaceuticals are chiral molecules, where often only one enantiomer provides the therapeutic effect while the other may be inactive or cause adverse effects. Asymmetric synthesis is therefore a cornerstone of modern drug development, enabling the selective production of a single desired enantiomer.[6] Two highly effective strategies are asymmetric catalysis using chiral metal complexes or organocatalysts, and biocatalysis using isolated enzymes or whole-cell systems.[6][7]

The synthesis of a key chiral alcohol intermediate for Lorlatinib , a third-generation ALK inhibitor for non-small cell lung cancer, showcases these advanced methods. The critical step is the enantioselective reduction of a prochiral ketone. This has been achieved on a large scale using both a biocatalytic approach with a ketoreductase (KRED) and a chemocatalytic method via asymmetric transfer hydrogenation (ATH).[8][9]

Biocatalysis using KREDs offers exceptional selectivity (~95% for the desired (S)-enantiomer) and operates under mild, environmentally benign conditions.[7][10] Whole-cell systems are particularly advantageous as they regenerate their own cofactors (NADPH/NADH), which can be further optimized by selecting specific carbon sources like sorbitol to improve chemical yields to over 85%.[7][10] Asymmetric transfer hydrogenation, on the other hand, provides a robust chemical method that was successfully scaled to produce 400 kg of the intermediate.[9]

Comparative Data: Asymmetric Synthesis of Lorlatinib Intermediate

Parameter	Biocatalysis (Ketoreductase)	Asymmetric Transfer Hydrogenation (ATH)
Catalyst	Whole cells expressing Zygosaccharomyces rouxii ketoreductase[7]	Ruthenium(II) complex[9]
Selectivity (ee)	~95% (S)-enantiomer[7]	High (data not specified)
Yield	85-99% (with cofactor optimization)[10]	High (process scaled to 400 kg)[9]
Reaction Conditions	Aqueous buffer, near-neutral pH, ~30°C[11]	Azeotropic mixture of formic acid/triethylamine[9]
Cofactor	NADPH/NADH, regenerated in situ[10]	Formic acid as hydride source[9]
Sustainability	Environmentally benign, aqueous media[7]	Requires organic solvents and metal catalyst

Experimental Workflow: Biocatalytic Ketone Reduction

Caption: Workflow for whole-cell biocatalytic synthesis of a chiral alcohol.

Protocol 2: Biocatalytic Reduction for Lorlatinib Chiral Alcohol Intermediate

This is a representative protocol for a whole-cell biotransformation based on studies of KREDs for pharmaceutical intermediates.[7][10]

Materials:

• Prochiral ketone intermediate (2-acetyl-4-fluoro-N-methylbenzamide).

• E. coli cells over-expressing a suitable ketoreductase (e.g., from Zygosaccharomyces rouxii).

• Phosphate buffer (e.g., 100 mM, pH 7.0).

• Sorbitol (for cofactor regeneration).

• Antifoaming agent.

• Ethyl acetate or other suitable extraction solvent.

• Shaking incubator or bioreactor.

Procedure:

• Biocatalyst Preparation:

  • Culture the recombinant E. coli cells expressing the ketoreductase in a suitable growth medium.

  • Induce protein expression (e.g., with IPTG) and continue incubation.

  • Harvest cells via centrifugation and resuspend them in phosphate buffer to a desired cell density (e.g., 50-100 g/L wet cell weight).

• Biotransformation Reaction:

  • In a temperature-controlled bioreactor or shake flask, add the cell suspension, phosphate buffer, sorbitol (e.g., 1-2% w/v), and a small amount of antifoaming agent.

  • Add the ketone substrate, either neat or as a solution in a co-solvent like DMSO, to a final concentration of 10-50 g/L.

  • Maintain the reaction at a controlled temperature (e.g., 30°C) with agitation for 12-24 hours.

• Monitoring and Workup:

  • Monitor the reaction progress by periodically taking samples and analyzing them via HPLC or GC for substrate conversion and product formation.

  • Once the reaction is complete, centrifuge the mixture to pellet the cells.

• Extraction and Purification:

  • Decant the supernatant and extract it multiple times with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting crude chiral alcohol by flash column chromatography or crystallization to yield the highly enantiopure product.

General Workflow: Asymmetric Catalysis

Asymmetric catalysis is a foundational strategy for producing enantiomerically pure compounds. The process relies on a small amount of a chiral catalyst (metal-ligand complex or an organocatalyst) to generate large quantities of a chiral product from a prochiral substrate.

Caption: General workflow for a typical asymmetric catalytic reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. d-nb.info [d-nb.info]
• 3. orbit.dtu.dk [orbit.dtu.dk]
• 4. Continuous one-flow multi-step synthesis of active pharmaceutical ingredients - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D0RE00087F [pubs.rsc.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Engineering ketoreductases for the enantioselective synthesis of chiral alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Agrochemicals Using 3-(4-Bromobenzoyl)acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 3-(4-Bromobenzoyl)acrylic acid as a versatile starting material in the synthesis of novel agrochemicals. The following sections detail the rationale, synthetic pathways, experimental protocols, and potential biological activities of derived compounds, supported by representative data.

Introduction

3-(4-Bromobenzoyl)acrylic acid is a reactive chemical intermediate containing several functional groups that can be readily modified to generate a diverse range of heterocyclic compounds with potential agrochemical applications. The presence of the α,β-unsaturated ketone system, the carboxylic acid, and the bromophenyl moiety allows for the construction of various scaffolds known to exhibit fungicidal, insecticidal, and herbicidal properties. Thioether and amine derivatives of 3-(4-bromobenzoyl)acrylic acid are potential intermediates in the development of new agrochemicals[1]. This document focuses on the synthesis of 1,3,4-oxadiazole and pyrazole derivatives, two classes of compounds with well-established importance in the agrochemical industry.

Synthetic Pathways

The primary synthetic strategies for converting 3-(4-Bromobenzoyl)acrylic acid into potential agrochemicals involve cyclization reactions to form stable heterocyclic cores.

Synthesis of 1,3,4-Oxadiazole Derivatives

A plausible route to novel 1,3,4-oxadiazole derivatives, which are known to possess fungicidal and insecticidal properties, involves a multi-step synthesis commencing with 3-(4-Bromobenzoyl)acrylic acid. This pathway is adapted from methodologies for similar structures. The key steps involve the formation of a hydrazide, followed by cyclization.

References

• 1. soeagra.com [soeagra.com]

Application Notes and Protocols for the Synthesis of 6-(4-Bromophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one from 3-(4-Bromobenzoyl)acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and a comprehensive experimental protocol for the synthesis of 6-(4-bromophenyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one, a pyrimidine thione derivative, from 3-(4-bromobenzoyl)acrylic acid and thiourea. Pyrimidine and its derivatives are of significant interest in medicinal chemistry due to their diverse pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties.[1][2] The described method is a variation of the Biginelli reaction, a well-established one-pot multicomponent reaction for the synthesis of dihydropyrimidinones and their thio-analogs.[3][4][5] This protocol is intended for researchers in organic synthesis, medicinal chemistry, and drug discovery.

Introduction

Pyrimidine thiones represent a class of heterocyclic compounds with a wide range of biological activities.[6][7][8] Their synthesis is a key step in the development of new therapeutic agents. The reaction of α,β-unsaturated carbonyl compounds, such as acrylic acid derivatives, with thiourea is a common and effective method for constructing the dihydropyrimidine thione core.[1][3] In this protocol, 3-(4-bromobenzoyl)acrylic acid serves as the α,β-unsaturated keto acid precursor, which undergoes a cyclocondensation reaction with thiourea to yield the target pyrimidine thione. The presence of the bromophenyl moiety offers a site for further chemical modification, making the product a versatile intermediate for the synthesis of a library of derivatives for structure-activity relationship (SAR) studies.

Reaction Scheme

References

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions | Semantic Scholar [semanticscholar.org]
• 6. Synthesis of 6-thiosubstituted 5-ethoxycarbonyl-1,3-diphenyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-ones, 6-substituted 5-hydroxy-1,3-diphenyl-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-ones and their esters with local anesthetic, antiarrhythmic, antiinflammatory and analgesic activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Synthesis and Reaction of 4-Aryl-Pyrimidine-2 (1h) Thione Derivatives of Polential Antibacterial Activities – Oriental Journal of Chemistry [orientjchem.org]

Application Notes and Protocols: Synthesis and Biological Significance of Pyridazinone Derivatives from 3-(4-Bromobenzoyl)acrylic Acid and Malononitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of a pyridazinone derivative starting from the reaction of 3-(4-Bromobenzoyl)acrylic acid with malononitrile. The reaction proceeds via a Michael addition followed by cyclization and subsequent aromatization to yield a substituted pyridazinone, a class of heterocyclic compounds with significant pharmacological interest. Pyridazinone derivatives are known to exhibit a wide range of biological activities, including but not limited to, anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] These application notes are intended to guide researchers in the synthesis, characterization, and potential applications of these valuable compounds in drug discovery and development.

Introduction

The reaction of α,β-unsaturated carbonyl compounds with active methylene compounds like malononitrile is a cornerstone in heterocyclic synthesis.[4] The Michael addition of the malononitrile carbanion to the β-carbon of the acrylic acid derivative initiates a cascade of reactions, ultimately leading to the formation of a stable heterocyclic ring system.[4] In this case, the reaction of 3-(4-Bromobenzoyl)acrylic acid with malononitrile is expected to produce a highly functionalized pyridazinone derivative.

Pyridazinones are a class of six-membered heterocyclic compounds containing two adjacent nitrogen atoms.[2] They are recognized as privileged scaffolds in medicinal chemistry due to their diverse biological activities.[2][3] The presence of the bromine atom in the starting material provides a handle for further synthetic modifications, such as cross-coupling reactions, allowing for the generation of a diverse library of compounds for structure-activity relationship (SAR) studies.

Reaction Scheme

The proposed reaction pathway involves an initial Michael addition of malononitrile to 3-(4-Bromobenzoyl)acrylic acid, followed by cyclization with a hydrazine source (e.g., hydrazine hydrate) and subsequent oxidation/aromatization to yield the final pyridazinone product.

Caption: Proposed reaction scheme for the synthesis of a pyridazinone derivative.

Experimental Protocols

Materials and Methods

• 3-(4-Bromobenzoyl)acrylic acid

• Malononitrile

• Hydrazine hydrate

• Sodium methoxide (or other suitable base)

• Ethanol (or other suitable solvent)

• Acetic acid

• Standard laboratory glassware and equipment (round-bottom flasks, condensers, magnetic stirrers, etc.)

• Thin Layer Chromatography (TLC) plates

• Column chromatography setup (silica gel)

• Rotary evaporator

• Melting point apparatus

• Spectroscopic instruments (FT-IR, NMR, Mass Spectrometry)

Synthesis of 6-(4-Bromophenyl)-3-oxo-2,3-dihydropyridazine-4-carbonitrile

Step 1: Michael Addition

• To a solution of 3-(4-Bromobenzoyl)acrylic acid (1 equivalent) in ethanol, add sodium methoxide (1.1 equivalents) and stir at room temperature for 15 minutes.

• To this solution, add malononitrile (1 equivalent) dropwise.

• Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion of the reaction (typically 4-6 hours), cool the mixture to room temperature.

• Acidify the reaction mixture with acetic acid to precipitate the Michael adduct.

• Filter the precipitate, wash with cold ethanol, and dry under vacuum.

Step 2: Cyclization and Aromatization

• Suspend the dried Michael adduct in glacial acetic acid.

• Add hydrazine hydrate (1.2 equivalents) to the suspension.

• Heat the mixture to reflux for 8-12 hours. The reaction progress can be monitored by TLC.

• After the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water.

• The solid product will precipitate out. Filter the solid, wash thoroughly with water, and dry.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or acetic acid) or by column chromatography on silica gel.

Data Presentation

Table 1: Hypothetical Reaction Parameters and Product Characterization

Parameter	Value
Reactants
3-(4-Bromobenzoyl)acrylic acid	1.0 eq
Malononitrile	1.0 eq
Hydrazine Hydrate	1.2 eq
Reaction Conditions
Solvent	Ethanol, Acetic Acid
Temperature	Reflux
Reaction Time	12-18 hours (total)
Product
Yield	75-85% (hypothetical)
Melting Point	220-225 °C (hypothetical)
Spectroscopic Data
IR (cm⁻¹)	~3200 (N-H), ~2200 (C≡N), ~1680 (C=O)
¹H NMR (δ, ppm)	Aromatic protons, Pyridazinone ring protons
¹³C NMR (δ, ppm)	Carbonyl, Cyano, Aromatic, and Pyridazinone carbons
Mass Spec (m/z)	Corresponding to C₁₁H₆BrN₃O

Visualization of Experimental Workflow

Caption: Experimental workflow for the synthesis of the pyridazinone derivative.

Potential Applications and Signaling Pathway Involvement

Pyridazinone derivatives have been reported to interact with various biological targets, making them attractive for drug development. For instance, some pyridazinones act as inhibitors of cyclooxygenase (COX) enzymes, which are key players in the inflammatory pathway.

Caption: Hypothetical inhibition of the COX pathway by a pyridazinone derivative.

Conclusion

The reaction of 3-(4-Bromobenzoyl)acrylic acid with malononitrile provides a versatile route to novel pyridazinone derivatives. The detailed protocol and application notes presented here offer a solid foundation for researchers to synthesize and explore the biological potential of this important class of heterocyclic compounds. The inherent functionality of the starting materials allows for the generation of diverse chemical libraries, which are crucial for the development of new therapeutic agents. Further studies are encouraged to fully elucidate the structure-activity relationships and mechanisms of action of these promising molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 3. ijrpc.com [ijrpc.com]
• 4. Recent developments using malononitrile in ultrasound-assisted multicomponent synthesis of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Catalytic Polymerization of 3-(4-Bromobenzoyl)acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(4-Bromobenzoyl)acrylic acid is a functionalized acrylic monomer with potential applications in the development of advanced polymers for drug delivery, specialized coatings, and functional materials. The presence of the carboxylic acid group, the benzoyl moiety, and the bromine atom offers multiple sites for post-polymerization modification, making it a versatile building block for creating polymers with tailored properties. This document provides detailed application notes and protocols for the catalytic polymerization of 3-(4-Bromobenzoyl)acrylic acid, drawing upon established methods for the polymerization of acrylic acid and its derivatives. While specific literature on the polymerization of this exact monomer is limited, the following protocols are based on well-understood polymerization techniques and are intended to serve as a starting point for experimental investigation.

Polymerization Strategies

Several catalytic strategies can be employed for the polymerization of acrylic monomers. The choice of method will influence the polymer's molecular weight, polydispersity, and microstructure. For 3-(4-Bromobenzoyl)acrylic acid, two promising approaches are Free Radical Polymerization and Controlled Radical Polymerization.

Free Radical Polymerization (FRP)

Free radical polymerization is a robust and widely used method for polymerizing a broad range of vinyl monomers. It is typically initiated by thermal or photochemical decomposition of an initiator to generate free radicals.

Catalytic System: A common initiator for the polymerization of acrylic acid is a persulfate, such as potassium persulfate or sodium persulfate, often used in aqueous media.[1][2] The polymerization can be carried out in water or a suitable organic solvent.

Controlled Radical Polymerization (CRP)

Controlled radical polymerization techniques, such as Atom Transfer Radical Polymerization (ATRP) or Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, offer precise control over the polymer architecture. A visible light-mediated process using an iridium catalyst has been shown to be effective for the controlled radical polymerization of acrylates, even in the presence of acidic functional groups.[3]

Catalytic System: A representative system for controlled radical polymerization involves the use of a photocatalyst, such as fac-[Ir(ppy)3], in the presence of a suitable initiator and a reducing agent under visible light irradiation.[3]

Experimental Protocols

Protocol 1: Free Radical Polymerization in Aqueous Solution

This protocol describes the synthesis of poly(3-(4-Bromobenzoyl)acrylic acid) via free radical polymerization using potassium persulfate as the initiator.

Materials:

• 3-(4-Bromobenzoyl)acrylic acid (Monomer)

• Potassium persulfate (KPS, Initiator)

• Sodium hydroxide (NaOH)

• Deionized water (Solvent)

• Methanol (Non-solvent for precipitation)

• Nitrogen gas (for deoxygenation)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve a specific amount of 3-(4-Bromobenzoyl)acrylic acid in deionized water.

• Neutralize the monomer solution to a pH of approximately 7-8 with a dilute solution of sodium hydroxide to form the sodium salt of the monomer, which is more soluble in water.

• Deoxygenate the solution by bubbling nitrogen gas through it for at least 30 minutes. This is crucial as oxygen can inhibit radical polymerization.

• In a separate container, prepare a solution of potassium persulfate in deionized water.

• After deoxygenation, heat the monomer solution to the desired reaction temperature (e.g., 70-80 °C) under a nitrogen atmosphere.

• Add the potassium persulfate solution to the monomer solution to initiate the polymerization.

• Allow the reaction to proceed for a specified time (e.g., 2-6 hours), maintaining the temperature and nitrogen atmosphere.

• After the reaction is complete, cool the solution to room temperature.

• Precipitate the polymer by slowly adding the reaction mixture to a large excess of methanol with vigorous stirring.

• Filter the precipitated polymer, wash it several times with methanol to remove unreacted monomer and initiator residues, and dry it under vacuum to a constant weight.

Protocol 2: Visible Light-Mediated Controlled Radical Polymerization

This protocol outlines a method for the controlled polymerization of 3-(4-Bromobenzoyl)acrylic acid, which allows for better control over molecular weight and polydispersity.[3]

Materials:

• 3-(4-Bromobenzoyl)acrylic acid (Monomer)

• fac-[Ir(ppy)3] (Photocatalyst)

• Ethyl α-bromoisobutyrate (Initiator)

• N,N-Diisopropylethylamine (DIPEA, Reducing agent)

• Dimethylformamide (DMF, Solvent)

• Methanol (Non-solvent for precipitation)

• Nitrogen gas (for deoxygenation)

Procedure:

• In a Schlenk flask, combine 3-(4-Bromobenzoyl)acrylic acid, fac-[Ir(ppy)3], and ethyl α-bromoisobutyrate.

• Add DMF as the solvent and N,N-diisopropylethylamine as the reducing agent.

• Subject the mixture to several freeze-pump-thaw cycles to thoroughly remove dissolved oxygen.

• Backfill the flask with nitrogen.

• Place the flask in front of a visible light source (e.g., a blue LED lamp) and stir the reaction mixture at room temperature.

• Monitor the progress of the polymerization by taking samples at regular intervals and analyzing them by ¹H NMR spectroscopy to determine monomer conversion.

• Once the desired conversion is reached, quench the polymerization by exposing the reaction mixture to air and turning off the light source.

• Precipitate the polymer by adding the reaction mixture to an excess of methanol.

• Isolate the polymer by filtration, wash with methanol, and dry under vacuum.

Data Presentation

The following tables summarize hypothetical quantitative data for the polymerization of 3-(4-Bromobenzoyl)acrylic acid under different conditions. These values are representative of what might be expected for the polymerization of functionalized acrylic monomers and should be used as a guide for experimental design.

Table 1: Free Radical Polymerization of 3-(4-Bromobenzoyl)acrylic Acid

Entry	Monomer:Initiator Ratio	Temperature (°C)	Time (h)	Conversion (%)	Mn ( g/mol )	PDI
1	100:1	70	4	92	25,000	2.1
2	200:1	70	4	88	48,000	2.3
3	100:1	80	2	95	23,000	1.9
4	200:1	80	2	91	45,000	2.0

Mn = Number-average molecular weight; PDI = Polydispersity Index

Table 2: Controlled Radical Polymerization of 3-(4-Bromobenzoyl)acrylic Acid

Entry	Monomer:Initiator:Catalyst Ratio	Time (h)	Conversion (%)	Mn ( g/mol )	PDI
1	50:1:0.01	6	85	12,500	1.25
2	100:1:0.01	8	89	24,000	1.30
3	200:1:0.01	12	91	47,500	1.35
4	100:1:0.02	6	93	23,800	1.28

Mn = Number-average molecular weight; PDI = Polydispersity Index

Visualization of Experimental Workflow and Proposed Mechanism

Caption: General experimental workflow for the polymerization of 3-(4-Bromobenzoyl)acrylic acid.

Caption: Simplified signaling pathway for free radical polymerization.

Conclusion

The protocols and data presented provide a foundational guide for the catalytic polymerization of 3-(4-Bromobenzoyl)acrylic acid. Researchers are encouraged to optimize these conditions, such as monomer concentration, initiator/catalyst loading, temperature, and reaction time, to achieve the desired polymer characteristics for their specific applications. Characterization of the resulting polymers using techniques like Gel Permeation Chromatography (GPC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy is essential to confirm the polymer structure, molecular weight, and purity. The functional handles present in the polymer backbone open up possibilities for further chemical modifications, leading to the development of novel materials for advanced applications in the pharmaceutical and materials science fields.

References

• 1. rjpbcs.com [rjpbcs.com]
• 2. researchgate.net [researchgate.net]
• 3. escholarship.org [escholarship.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(4-Bromobenzoyl)acrylic Acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and purity of 3-(4-Bromobenzoyl)acrylic acid synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for 3-(4-Bromobenzoyl)acrylic acid?

The most common and direct method for synthesizing 3-(4-Bromobenzoyl)acrylic acid is through a Friedel-Crafts acylation reaction. This involves the reaction of bromobenzene with maleic anhydride in the presence of a Lewis acid catalyst, typically anhydrous aluminum chloride (AlCl₃).

Q2: Why is my yield of 3-(4-Bromobenzoyl)acrylic acid consistently low?

Low yields in this synthesis can stem from several factors:

• Moisture: The presence of water in the reagents or glassware will deactivate the aluminum chloride catalyst.

• Catalyst Quality: Using old or improperly stored aluminum chloride can lead to reduced catalytic activity.

• Reaction Temperature: The reaction is temperature-sensitive. If the temperature is too low, the reaction rate will be slow, and if it is too high, it can lead to the formation of side products and decomposition.

• Stoichiometry: An incorrect molar ratio of reactants and catalyst can result in incomplete conversion or the formation of byproducts.

• Purity of Reactants: Impurities in bromobenzene or maleic anhydride can interfere with the reaction.

Q3: What are the common side products in this synthesis?

Common side products can include:

• Polysubstituted products: Although the acyl group is deactivating, under harsh conditions, a second acylation on the bromobenzene ring might occur, though this is generally less common than in Friedel-Crafts alkylations.[1]

• Isomers: While the para-substituted product is major due to the directing effect of the bromine atom and sterics, small amounts of the ortho-isomer may be formed.

• Complexes: The ketone product can form a stable complex with the aluminum chloride, which requires proper workup to break.[2]

• Unreacted starting materials: Incomplete reaction will leave residual bromobenzene and maleic anhydride.

Q4: How can I purify the crude 3-(4-Bromobenzoyl)acrylic acid?

Purification is typically achieved through recrystallization. Common solvents for recrystallization include ethanol, acetic acid, or a mixture of organic solvents and water. Washing the crude product with a cold solvent can also help remove impurities. For more persistent impurities, column chromatography may be necessary.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Inactive catalyst (AlCl₃) due to moisture exposure.2. Insufficient reaction temperature.3. Impure starting materials.	1. Use fresh, anhydrous aluminum chloride and ensure all glassware is thoroughly dried.2. Carefully monitor and control the reaction temperature, ensuring it reaches the optimal range for the reaction.3. Use freshly distilled bromobenzene and pure maleic anhydride.
Formation of a Dark, Tarry Mixture	1. Reaction temperature is too high, leading to decomposition.2. Localized overheating during the addition of reagents.	1. Maintain strict temperature control using an ice bath or other cooling methods.2. Add reagents slowly and with efficient stirring to dissipate heat.
Product is an Oily Substance Instead of a Solid	1. Presence of significant impurities.2. Incomplete hydrolysis of the aluminum chloride complex during workup.	1. Attempt to purify a small sample by trituration with a suitable solvent to induce crystallization. If successful, apply to the bulk material. Consider column chromatography for purification.2. Ensure thorough quenching of the reaction mixture with ice and water, followed by acidification to break up the complex.
Multiple Spots on TLC After Reaction	1. Formation of side products (e.g., isomers, polysubstituted products).2. Incomplete reaction.	1. Optimize reaction conditions (temperature, reaction time) to favor the formation of the desired product. Use purification techniques like recrystallization or column chromatography to separate the desired product.2. Increase the reaction time or slightly increase the temperature to drive the reaction to completion.

Experimental Protocols

General Protocol for Friedel-Crafts Acylation of Bromobenzene with Maleic Anhydride

This protocol is a general guideline and may require optimization.

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Bromobenzene

• Maleic Anhydride

• Anhydrous Dichloromethane (DCM) or another suitable inert solvent

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Water

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap to absorb evolved HCl gas.

• In the flask, suspend anhydrous aluminum chloride in the anhydrous solvent.

• Cool the suspension in an ice bath.

• In the dropping funnel, dissolve maleic anhydride in the anhydrous solvent.

• Slowly add the maleic anhydride solution to the stirred suspension of aluminum chloride, maintaining a low temperature.

• After the addition is complete, add bromobenzene dropwise to the reaction mixture.

• Allow the reaction to stir at a controlled temperature (e.g., room temperature or gentle heating) for a specified time, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated HCl.

• Separate the organic layer and extract the aqueous layer with the solvent.

• Combine the organic layers, wash with water and brine, and then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent.

Data Presentation

Entry	Molar Ratio (Bromobenzene:Maleic Anhydride:AlCl₃)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	1 : 1 : 1.2	Dichloromethane	0 to RT	4	e.g., 45
2	1 : 1.2 : 1.5	Dichloromethane	0 to RT	4	e.g., 55
3	1 : 1.2 : 1.5	Dichloromethane	40	4	e.g., 65
4	1 : 1.2 : 2.0	Dichloromethane	40	6	e.g., 75
5	1 : 1.2 : 2.0	1,2-Dichloroethane	60	6	e.g., 80

Note: The yield percentages are hypothetical and for illustrative purposes only. Actual yields will vary based on experimental conditions.

Visualizations

Experimental Workflow

Caption: General experimental workflow for the synthesis of 3-(4-Bromobenzoyl)acrylic acid.

Troubleshooting Logic for Low Yield

Caption: A decision-making diagram for troubleshooting low yields in the synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]

Technical Support Center: Purification of 3-(4-Bromobenzoyl)acrylic Acid by Recrystallization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of 3-(4-Bromobenzoyl)acrylic acid via recrystallization. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to assist in overcoming common challenges encountered during the purification process.

Troubleshooting Guide

This guide addresses specific issues that may arise during the recrystallization of 3-(4-Bromobenzoyl)acrylic acid.

Problem	Possible Cause(s)	Recommended Solution(s)
No crystals form upon cooling.	- The solution is not saturated (too much solvent was used).- The solution is supersaturated but requires nucleation.- The compound has "oiled out."	- Boil off some of the solvent to concentrate the solution and then allow it to cool again.- Scratch the inside of the flask with a glass rod at the surface of the solution to create nucleation sites.- Add a seed crystal of pure 3-(4-Bromobenzoyl)acrylic acid.- If an oil has formed, try reheating the solution to dissolve the oil, add a small amount of additional solvent, and cool slowly. Consider using a different solvent system.
The compound "oils out" instead of crystallizing.	- The cooling process is too rapid.- The melting point of the compound is lower than the boiling point of the solvent, and the solution is highly concentrated.- The presence of significant impurities can lower the melting point.	- Allow the solution to cool more slowly to room temperature before placing it in an ice bath.- Ensure the flask is not disturbed during the initial cooling phase.- Add a small amount of a co-solvent in which the compound is less soluble to lower the overall solubility.
The yield of purified crystals is low.	- Too much solvent was used, resulting in a significant amount of the product remaining in the mother liquor.- Premature crystallization occurred during a hot filtration step.- The crystals were washed with a solvent at room temperature in which they have some solubility.	- Use the minimum amount of hot solvent necessary to dissolve the crude product.- Ensure the filtration apparatus (funnel, filter paper, and receiving flask) is pre-heated before hot filtration.- Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.
The purified crystals are colored.	- Colored impurities are present in the crude material.- The compound itself is inherently colored (3-(4-Bromobenzoyl)acrylic acid is a yellow crystalline solid).	- If the color is darker than the expected pale yellow, add a small amount of activated charcoal to the hot solution before filtration. Be cautious as charcoal can adsorb the desired product as well.- Perform a second recrystallization.
The melting point of the purified crystals is broad or lower than the literature value (152-154°C).[1]	- The crystals are not completely dry and contain residual solvent.- The compound is still impure.	- Dry the crystals thoroughly under vacuum.- Perform another recrystallization, potentially using a different solvent system.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for the recrystallization of 3-(4-Bromobenzoyl)acrylic acid?

A1: While specific solubility data is not widely published, suitable solvents for compounds with carboxylic acid and aromatic ketone functionalities often include polar protic solvents like ethanol or acetic acid, and polar aprotic solvents like ethyl acetate or acetone. A mixed solvent system, such as ethyl acetate/petroleum ether, has been used for similar compounds[2]. The ideal solvent is one in which 3-(4-Bromobenzoyl)acrylic acid is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

Q2: How can I determine the appropriate amount of solvent to use?

A2: The goal is to use the minimum amount of hot solvent to fully dissolve the crude product. Start by adding a small volume of solvent to your crude material and heat the mixture to boiling. Continue adding small portions of the hot solvent until the solid just dissolves.

Q3: My compound is a yellow crystalline solid. Does this mean it is impure?

A3: Not necessarily. 3-(4-Bromobenzoyl)acrylic acid is described as a yellow crystalline solid[1]. However, if the color is dark or brownish, it may indicate the presence of impurities.

Q4: What are the likely impurities in my crude 3-(4-Bromobenzoyl)acrylic acid?

A4: If synthesized via the Friedel-Crafts acylation of bromobenzene with maleic anhydride, potential impurities could include unreacted bromobenzene, maleic anhydride, and side-products from the reaction. The purification process is designed to remove these.

Q5: Is it necessary to perform a hot filtration?

A5: A hot filtration step is necessary if there are insoluble impurities (e.g., dust, particulate matter, or insoluble side-products) or if you have used decolorizing charcoal. If your hot solution is clear, you can proceed directly to the cooling and crystallization step.

Experimental Protocol: Recrystallization of 3-(4-Bromobenzoyl)acrylic Acid

This protocol provides a general methodology for the purification of 3-(4-Bromobenzoyl)acrylic acid. The choice of solvent may need to be optimized based on experimental observations.

Materials:

• Crude 3-(4-Bromobenzoyl)acrylic acid

• Recrystallization solvent (e.g., ethanol, ethyl acetate, or a mixed solvent system)

• Erlenmeyer flasks

• Hot plate

• Glass funnel

• Filter paper

• Büchner funnel and filter flask

• Vacuum source

• Ice bath

Procedure:

• Solvent Selection: Based on preliminary solubility tests, select a suitable solvent or solvent pair.

• Dissolution: Place the crude 3-(4-Bromobenzoyl)acrylic acid in an Erlenmeyer flask. Add a small amount of the chosen solvent and heat the mixture to a gentle boil on a hot plate. Continue to add the solvent in small portions until the solid is completely dissolved.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or charcoal was added, perform a hot gravity filtration. Pre-heat a clean Erlenmeyer flask and a glass funnel with filter paper by placing them on the hot plate. Quickly filter the hot solution into the pre-heated flask.

• Crystallization: Cover the flask containing the hot, clear solution with a watch glass and allow it to cool slowly to room temperature. Do not disturb the flask during this initial cooling period. Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel and filter flask.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

• Drying: Allow the crystals to dry completely on the filter paper by drawing air through the funnel for an extended period. For final drying, the crystals can be placed in a desiccator under vacuum.

• Analysis: Determine the melting point of the purified crystals and calculate the percent recovery. A sharp melting point close to the literature value (152-154°C) indicates high purity[1].

Visualizations

Troubleshooting Workflow for Recrystallization

Caption: A workflow diagram for troubleshooting common issues during recrystallization.

Factors Affecting Recrystallization Success

Caption: Key factors that influence the successful outcome of a recrystallization experiment.

References

• 1. 3-(4-BROMOBENZOYL)ACRYLIC ACID | 39644-80-9 | INDOFINE Chemical Company [indofinechemical.com]
• 2. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of 3-(4-Bromobenzoyl)acrylic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-(4-Bromobenzoyl)acrylic acid.

Troubleshooting Guides

Low or no yield of the desired product and the presence of impurities are common challenges during the synthesis of 3-(4-Bromobenzoyl)acrylic acid via Friedel-Crafts acylation. This guide provides a systematic approach to identifying and resolving these issues.

Issue 1: Low or No Product Yield

Possible Causes and Solutions:

• Inactive Catalyst: The Lewis acid catalyst (e.g., aluminum chloride, AlCl₃) is highly sensitive to moisture. Any water present in the reactants, solvent, or glassware will deactivate the catalyst.

  • Solution: Ensure all glassware is thoroughly dried before use. Use anhydrous solvents and freshly opened or purified reagents. It is crucial to maintain anhydrous conditions throughout the experiment.

• Deactivated Aromatic Ring: While bromobenzene is generally suitable for Friedel-Crafts acylation, the presence of strongly electron-withdrawing groups on the aromatic substrate can prevent the reaction from proceeding.[1]

  • Solution: Confirm the purity of the bromobenzene starting material. If other deactivating impurities are present, purify the bromobenzene before use.

• Insufficient Catalyst: In Friedel-Crafts acylation, the ketone product can form a complex with the Lewis acid catalyst, effectively removing it from the reaction. Therefore, a stoichiometric amount or even an excess of the catalyst is often required.

  • Solution: Ensure that at least a stoichiometric equivalent of the Lewis acid catalyst is used. An excess of the catalyst (e.g., 1.1 to 1.2 equivalents) may improve the yield.

• Suboptimal Reaction Temperature: The reaction temperature can significantly influence the yield.

  • Solution: While some Friedel-Crafts acylations proceed at room temperature, others may require heating to overcome the activation energy. Conversely, excessively high temperatures can lead to decomposition and side reactions. Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal temperature. A gentle reflux is often employed.[2]

Issue 2: Formation of Multiple Products (Isomers and Byproducts)

Possible Causes and Solutions:

• Formation of Isomers: The bromine atom on the benzene ring is an ortho-, para-directing group.[3] This means that during the Friedel-Crafts acylation, the acyl group can be introduced at the position para (4-position) or ortho (2-position) to the bromine atom, leading to the formation of isomeric products. The para-isomer, 3-(4-Bromobenzoyl)acrylic acid, is generally the major product due to less steric hindrance compared to the ortho position.[4]

  • Solution: Optimizing reaction conditions such as temperature and solvent can influence the regioselectivity. Lower temperatures often favor the formation of the para-product. Purification techniques such as column chromatography or recrystallization are necessary to separate the desired para-isomer from the ortho-isomer.

• Polysubstitution: Although less common in Friedel-Crafts acylation compared to alkylation, there is a possibility of introducing more than one acyl group onto the aromatic ring, especially if the reaction conditions are harsh. However, the acyl group itself is deactivating, which reduces the likelihood of a second acylation.[5][6]

  • Solution: Use a 1:1 molar ratio of the aromatic substrate to the acylating agent. Avoid excessively high temperatures and prolonged reaction times.

• Reaction with Solvent: If the solvent used is also an aromatic compound, it can compete with the bromobenzene in the acylation reaction.

  • Solution: Use a non-reactive solvent such as dichloromethane or carbon disulfide.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction mixture turning dark brown or black?

A1: The formation of a dark-colored reaction mixture is common in Friedel-Crafts acylation and is often due to the formation of charge-transfer complexes between the aromatic substrate, the acylating agent, and the Lewis acid catalyst. While this is normal, a significant darkening could also indicate decomposition or side reactions, especially at elevated temperatures.

Q2: How can I effectively quench the reaction and work up the product?

A2: The reaction is typically quenched by carefully pouring the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid.[2] This hydrolyzes the aluminum chloride-ketone complex and separates the organic and aqueous layers. The product can then be extracted with an organic solvent like dichloromethane.

Q3: What are the key safety precautions for this synthesis?

A3: The synthesis should be performed in a well-ventilated fume hood. Lewis acids like aluminum chloride are corrosive and react violently with water. Acylating agents can be lachrymatory and corrosive. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn. The reaction can evolve hydrogen chloride gas, which is corrosive and toxic.[2]

Q4: Can I use an acid anhydride instead of an acyl chloride?

A4: Yes, acid anhydrides can be used as acylating agents in Friedel-Crafts acylation.[6] In the case of this specific synthesis, maleic anhydride would be the reagent of choice. The reaction mechanism is similar, involving the formation of an acylium ion.

Q5: How can I confirm the formation of the desired 3-(4-Bromobenzoyl)acrylic acid and identify any side products?

A5: The product and any side products can be identified and characterized using various spectroscopic techniques, including:

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C): This will help in determining the structure of the main product and identifying the isomeric byproducts by their distinct chemical shifts and coupling patterns in the aromatic region.

• Infrared (IR) spectroscopy: This will show characteristic peaks for the carbonyl groups (ketone and carboxylic acid) and the carbon-carbon double bond.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product and any byproducts.

Data Presentation

Side Product	Chemical Structure	Expected Yield	Reason for Formation
3-(2-Bromobenzoyl)acrylic acid	(ortho-isomer)	Minor	The bromine atom is an ortho-, para-director, but the ortho position is sterically hindered.[4]
Di-acylated products	Very Low	The acyl group deactivates the aromatic ring, making a second acylation unfavorable.[5][6]

Experimental Protocols

A specific experimental protocol for the synthesis of 3-(4-Bromobenzoyl)acrylic acid from bromobenzene and maleic anhydride with detailed quantitative data on side reactions could not be located in the searched literature. The following is a generalized protocol adapted from a similar, well-documented procedure: the Friedel-Crafts acetylation of bromobenzene.[2] This protocol should be considered a starting point and may require optimization.

General Protocol for the Friedel-Crafts Acylation of Bromobenzene with Maleic Anhydride

Materials:

• Anhydrous Aluminum Chloride (AlCl₃)

• Bromobenzene

• Maleic Anhydride

• Anhydrous Dichloromethane (CH₂Cl₂)

• Crushed Ice

• Concentrated Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH) solution (e.g., 2M)

• Saturated Sodium Chloride (NaCl) solution (brine)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, add anhydrous aluminum chloride (1.2 equivalents). To this, add anhydrous dichloromethane as the solvent.

• Addition of Reactants: In the dropping funnel, prepare a solution of bromobenzene (1 equivalent) and maleic anhydride (1 equivalent) in anhydrous dichloromethane.

• Reaction: Cool the flask containing aluminum chloride in an ice bath. Slowly add the solution from the dropping funnel to the stirred suspension of aluminum chloride over a period of 30 minutes. After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. The progress of the reaction should be monitored by TLC. If the reaction is slow, gentle heating under reflux may be required.[2]

• Work-up: After the reaction is complete (as indicated by TLC), carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid. This should be done in a fume hood with vigorous stirring.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with two portions of dichloromethane. Combine all the organic layers.

• Washing: Wash the combined organic layers sequentially with water, a dilute solution of sodium hydroxide (to remove unreacted maleic anhydride and the carboxylic acid product if it's in the salt form), and then with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter to remove the drying agent and then remove the solvent using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent or by column chromatography to separate the desired para-isomer from any ortho-isomer byproduct.

Mandatory Visualization

Caption: Experimental workflow for the synthesis and purification of 3-(4-Bromobenzoyl)acrylic acid.

Caption: Troubleshooting logic for low or no product yield in the synthesis.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. maths.tcd.ie [maths.tcd.ie]
• 3. chegg.com [chegg.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. m.youtube.com [m.youtube.com]
• 6. science-revision.co.uk [science-revision.co.uk]

Technical Support Center: Optimizing Catalyst Concentration for Michael Addition Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered when optimizing catalyst concentration for Michael addition reactions.

Frequently Asked Questions (FAQs)

Q1: What is the typical range for catalyst concentration (loading) in a Michael addition reaction?

A1: Catalyst loading in Michael addition reactions can vary widely depending on the catalyst type (e.g., organocatalyst, metal complex), the reactivity of the Michael donor and acceptor, and the reaction conditions. Generally, organocatalyst loadings can range from as low as 0.01 mol% to as high as 30 mol%.[1] For many standard procedures, a loading of 5-10 mol% is a common starting point for optimization.[2][3] It is crucial to screen a range of concentrations to find the optimal loading for a specific reaction.[4]

Q2: How does increasing the catalyst concentration affect the reaction rate and yield?

A2: Generally, increasing the catalyst concentration provides more active sites for the reactants, which typically leads to an increased reaction rate.[5] This is based on the principle that a higher concentration of catalyst molecules results in more frequent collisions with reactant molecules.[5] However, there is often an optimal concentration beyond which further increases may lead to negligible improvement or even adverse effects, such as catalyst aggregation or inhibition, which can reduce efficiency.[4][5] In some cases, reducing catalyst loading from 5 mol% to 2.5 mol% has been shown to maintain yield and enantioselectivity, although it may require longer reaction times.[6]

Q3: Can the catalyst concentration impact the stereoselectivity (e.g., enantiomeric excess, ee) of an asymmetric Michael addition?

A3: Yes, catalyst concentration can significantly influence stereoselectivity. While not always directly proportional, both excessively low and high catalyst loadings can sometimes lead to decreased enantioselectivity.[4] High concentrations of certain organocatalysts may lead to aggregation, forming less selective catalytic species.[4] Therefore, screening catalyst loading is a critical step in optimizing asymmetric transformations to achieve high enantiomeric excess (ee).

Q4: What are the primary factors I should investigate if my Michael addition is resulting in a very low yield?

A4: Low yield in a Michael addition can stem from several factors. Key areas to investigate include:

• Inactive Catalyst: The catalyst may be old, impure, or have degraded due to improper storage or handling, especially if it is sensitive to air or moisture.[7][8]

• Poor Nucleophile Generation: The base used may not be strong enough to effectively deprotonate the Michael donor, resulting in a low concentration of the active nucleophile.[7]

• Low Reactivity of the Michael Acceptor: The α,β-unsaturated compound might be sterically hindered or possess electron-donating groups that reduce its electrophilicity.[7]

• Suboptimal Reaction Conditions: The temperature may be too low to overcome the activation energy, or the chosen solvent may not be appropriate for the reaction.[7]

• Catalyst Deactivation: Impurities in the reagents or solvent could be deactivating or "poisoning" the catalyst.[8]

Troubleshooting Guide

Problem 1: The reaction is slow or stalls before completion, resulting in low yield.

Potential Cause	Troubleshooting Step	Rationale
Insufficient Catalyst Loading	Incrementally increase the catalyst loading (e.g., from 5 mol% to 10 mol% or 15 mol%).	A low catalyst concentration may be insufficient to catalyze the reaction efficiently within a reasonable timeframe, leading to a stalled reaction.[8]
Catalyst Deactivation/Poisoning	Use a freshly opened or purified batch of catalyst. Ensure all reagents and solvents are pure and anhydrous, and that the reaction is run under an inert atmosphere if the catalyst is sensitive.[8]	Impurities, water, or oxygen can irreversibly bind to the catalyst's active site, rendering it inactive.
Low Reaction Temperature	Monitor the reaction over time. If it stalls, consider a modest increase in temperature.	The reaction may lack sufficient thermal energy to overcome the activation barrier. However, be aware that higher temperatures can sometimes reduce enantioselectivity in asymmetric reactions.[8]
Poor Solubility	Change the solvent to one in which all components, including the catalyst and intermediates, are fully soluble.	If the catalyst or reactants are not fully dissolved, the reaction will be heterogeneous and slower, limiting the effective concentration of the catalyst.

Problem 2: The reaction yield is acceptable, but the enantioselectivity (ee) is low.

Potential Cause	Troubleshooting Step	Rationale
Suboptimal Catalyst Loading	Screen a range of catalyst concentrations (e.g., 1, 5, 10, 20 mol%).	Both too low and too high catalyst loadings can negatively impact enantioselectivity. High concentrations can lead to catalyst aggregation, which may be less selective.[4]
High Reaction Temperature	Run the reaction at a lower temperature (e.g., room temperature, 0 °C, or -20 °C).[8]	Higher temperatures can provide enough energy to overcome the energy difference between the two diastereomeric transition states, leading to the formation of both enantiomers and thus a lower ee.[8]
Interference from Impurities	Ensure the purity of the catalyst, substrates, and solvent.	Impurities can sometimes catalyze an undesirable, non-selective background reaction, lowering the overall enantioselectivity.[8]
Incorrect Catalyst Choice	Verify that the chosen catalyst is appropriate for the specific substrate combination.	The structure of the catalyst is finely tuned for specific types of donors and acceptors. A different catalyst may be required for optimal stereocontrol.

Problem 3: Multiple products are observed, including side-products.

Potential Cause	Troubleshooting Step	Rationale
Bis-Addition	Carefully control the stoichiometry, often by using a slight excess of the Michael donor.	The initial Michael adduct can sometimes act as a nucleophile itself and react with a second molecule of the acceptor.[7]
Polymerization of Acceptor	Lower the catalyst concentration or reaction temperature. Ensure a strong base is not causing polymerization of the α,β-unsaturated compound.[7]	Michael acceptors can be prone to polymerization, especially under strongly basic or highly concentrated conditions.[7]
Retro-Michael Addition	Avoid excessively high temperatures or prolonged reaction times.	The Michael addition is a reversible reaction. Unfavorable conditions can cause the product to decompose back into the starting materials.[7]

Data Presentation: Catalyst Loading Optimization

The following tables summarize data from organocatalyzed Michael addition studies, illustrating the impact of catalyst concentration on reaction outcomes.

Table 1: Effect of Catalyst Loading on the Reaction of Isobutyraldehyde and N-Phenylmaleimide

Entry	Catalyst Loading (mol%)	Yield (%)	Enantiomeric Ratio (er)
1	1	91	82:18
2	5	95	88:12
3	10	99	90:10
4	15	99	90:10
5	25	99	89:11
(Data adapted from a study on α,β-dipeptide catalysts. Optimal results were achieved at 10 mol% loading.)[9]

Table 2: Effect of Catalyst Loading on the Reaction of 1-Cyclopentene-1-carbaldehyde and a 1,3-Dicarbonyl Compound

Entry	Catalyst Loading (mol%)	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)
1	5	24	93	99
2	2.5	48	92	99
(Data adapted from a study on Jørgensen–Hayashi catalyst. Reducing catalyst loading maintained high yield and ee, but required longer reaction time.)[6]

Experimental Protocols

General Protocol for Screening Catalyst Concentration in a Michael Addition

This protocol provides a representative method for optimizing catalyst loading for the Michael addition of a Michael donor to a Michael acceptor.

• Preparation: To a series of clean, dry reaction vials equipped with magnetic stir bars, add the Michael donor (e.g., 0.2 mmol, 1.0 eq) and the chosen organocatalyst at varying concentrations (e.g., 1 mol%, 2.5 mol%, 5 mol%, 10 mol%, and 20 mol%).

• Dissolution: Add the selected anhydrous solvent (e.g., Toluene, 1.0 mL) to each vial and stir the mixtures at the desired reaction temperature (e.g., room temperature) for 5-10 minutes to ensure dissolution and catalyst activation.

• Reaction Initiation: Add the Michael acceptor (e.g., 0.24 mmol, 1.2 eq) to each reaction mixture simultaneously.

• Monitoring: Stir the reactions at the specified temperature and monitor their progress at regular intervals (e.g., 1h, 4h, 12h, 24h) using thin-layer chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once a reaction is deemed complete (by consumption of the limiting reagent), quench it by adding a suitable quenching agent (e.g., saturated NH4Cl solution). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, dry over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product from each reaction to determine the yield and enantioselectivity (using chiral HPLC or GC). Plot the yield and ee against the catalyst concentration to identify the optimal loading.

Visualizations

Caption: General experimental workflow for optimizing catalyst concentration.

Caption: Troubleshooting logic for common Michael addition issues.

Caption: Simplified catalytic cycle for a Michael addition reaction.

References

• 1. Enantioselective Organocatalyzed Michael Addition of Isobutyraldehyde to Maleimides in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Unexpected Hydrolysis of Acrylic Acid Derivatives

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and answers to frequently asked questions regarding the unexpected hydrolysis of acrylic acid derivatives during synthesis.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments, providing actionable steps to diagnose and resolve them.

Q1: My reaction yield is significantly lower than expected, and I suspect hydrolysis. What are the first steps to troubleshoot this?

Low yields are a common indicator of unintended side reactions, with hydrolysis being a primary suspect, especially when working with highly reactive precursors like acryloyl chloride.[1]

Initial Diagnostic Steps:

• Analyze the Crude Product: Before purification, take a sample of your crude reaction mixture. Analyze it using TLC, HPLC, or NMR. Look for a highly polar spot (TLC) or a peak corresponding to acrylic acid (HPLC, NMR).

• Check the pH: Carefully check the pH of your reaction mixture (if aqueous or protic). An acidic pH might indicate the formation of HCl during the reaction (if using an acyl chloride without a sufficient base), which can catalyze hydrolysis.[2]

• Review Your Reaction Setup: Meticulously re-examine your experimental setup and reagents. Were all glassware thoroughly oven-dried? Were anhydrous solvents used? Was the reaction run under an inert atmosphere (e.g., nitrogen or argon)?[1] Any exposure to moisture can lead to significant hydrolysis of reactive starting materials.[1]

Q2: I see multiple spots on my TLC plate, including one that is very polar and streaks. Could this be the hydrolyzed product?

Yes, this is a strong possibility. Carboxylic acids, like the acrylic acid formed from hydrolysis, are highly polar and often streak on silica gel TLC plates.

Confirmation Steps:

• Co-spotting: Spot your crude reaction mixture alongside a standard sample of acrylic acid on the same TLC plate. If the streaking spot has the same Rf value as the acrylic acid standard, it strongly suggests hydrolysis has occurred.

• Staining: Use a stain that can visualize carboxylic acids, such as bromocresol green, to confirm the identity of the spot.

• Work-up Test: During your work-up, wash the organic layer with a mild base solution like saturated sodium bicarbonate (NaHCO₃).[1] If the polar spot disappears from the TLC of the organic layer after washing, it's very likely the acidic hydrolysis product, which would be extracted into the aqueous basic layer.

Q3: My NMR spectrum shows unexpected peaks. How can I identify if they correspond to acrylic acid?

Acrylic acid has a distinct NMR signature. In ¹H NMR, you will typically see signals for the vinyl protons between 5.8 and 6.5 ppm and a broad singlet for the carboxylic acid proton, which can appear anywhere from 10-13 ppm and is exchangeable with D₂O. In ¹³C NMR, the carbonyl carbon of the carboxylic acid will appear around 170-175 ppm. Comparing the spectrum of your product with a known spectrum of acrylic acid can confirm its presence.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of hydrolysis for acrylic acid derivatives?

The hydrolysis of acrylic acid derivatives, particularly esters and acyl chlorides, is primarily caused by reaction with water.[3] This process can be significantly accelerated by the presence of acids or bases, which act as catalysts.[4]

Key Factors Promoting Hydrolysis:

• Presence of Water: The most critical factor. Moisture can be introduced from wet glassware, non-anhydrous solvents, or exposure to the atmosphere.[1]

• Acidic or Basic Conditions: Both strong acids (e.g., HCl generated in situ) and bases (e.g., NaOH) can catalyze the hydrolysis of the ester or acyl halide bond.[4][5]

• Elevated Temperatures: Higher reaction temperatures increase the rate of hydrolysis.[1]

• Reagent Purity: Degraded starting materials, such as acryloyl chloride that has been previously exposed to moisture, can already contain acrylic acid.[1]

Q2: How does the structure of the acrylic acid derivative affect its stability to hydrolysis?

The reactivity of carboxylic acid derivatives towards hydrolysis follows a general trend.[3][5]

Derivative Type	Reactivity to Hydrolysis	Typical Conditions for Hydrolysis
Acyl Halide	Very High	Reacts rapidly with water at room temperature, no catalyst needed.[3]
Anhydride	High	Reacts at room temperature, no catalyst needed.[3]
Ester	Moderate	Requires an acid or base catalyst and often heat.[3]
Amide	Low	Requires a strong acid or base catalyst and heat.[3]

Among acrylate esters, resistance to hydrolysis can also be influenced by the steric bulk of the alcohol group. The stability generally decreases in the order: butyl acrylate > ethyl acrylate > methyl acrylate.[6]

Q3: What are the best practices for preventing hydrolysis during synthesis?

Preventing hydrolysis hinges on rigorously controlling the reaction environment to exclude water and catalysts.

Prevention Strategy	Description
Use Anhydrous Conditions	All glassware should be oven or flame-dried. Use freshly opened or distilled anhydrous solvents.[1]
Maintain an Inert Atmosphere	Conduct the reaction under a blanket of inert gas like nitrogen or argon to prevent exposure to atmospheric moisture.[4]
Control Temperature	Run reactions at low temperatures (e.g., 0 °C) when using highly reactive reagents like acryloyl chloride to manage the exothermic nature and slow side reactions.[1]
Use a Non-Nucleophilic Base	When using acyl chlorides, include a non-nucleophilic base (e.g., triethylamine, pyridine) to neutralize the HCl byproduct, preventing acid-catalyzed hydrolysis.[1][2]
Ensure Reagent Purity	Use fresh or purified reagents. Acryloyl chloride, for instance, can degrade over time if exposed to moisture.[1]
Optimize pH Control	Where applicable, use a buffered solution to maintain a pH level where hydrolysis is minimized.[4]

Experimental Protocols

Protocol 1: General Synthesis of an Acrylate Ester via Acyl Chloride

This protocol outlines the synthesis of an acrylate ester from an alcohol and acryloyl chloride, with critical steps to minimize hydrolysis.

Materials:

• Alcohol (substrate), dried

• Acryloyl chloride, fresh or newly distilled

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (Et₃N), distilled

• Oven-dried round-bottom flask, dropping funnel, and magnetic stir bar

• Nitrogen or Argon gas line

Procedure:

• Setup: Assemble the oven-dried glassware. Place the stir bar in the round-bottom flask and attach a septum. Purge the entire system with nitrogen or argon for 10-15 minutes.

• Reagent Preparation: In the flask, dissolve the alcohol (1.0 eq) and triethylamine (1.1-1.2 eq) in the anhydrous solvent under the inert atmosphere.

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is crucial to control the exothermic reaction.[1]

• Acryloyl Chloride Addition: Dissolve acryloyl chloride (1.05 eq) in a small amount of anhydrous solvent in the dropping funnel. Add the acryloyl chloride solution dropwise to the stirred alcohol solution over 15-30 minutes. Maintain the temperature at 0 °C.

• Reaction: Allow the mixture to stir at 0 °C for 1 hour, then let it warm to room temperature. Monitor the reaction progress using TLC.

• Work-up: Once the reaction is complete, filter the mixture to remove the triethylamine hydrochloride salt.[1] Wash the filtrate with a mild base such as a 2% sodium bicarbonate solution to remove any excess acryloyl chloride or acrylic acid formed.[1]

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the resulting crude ester via column chromatography.

Protocol 2: Quantification of Acrylic Acid Byproduct by HPLC

This method can be used to determine the concentration of acrylic acid in a sample, confirming hydrolysis.[7]

Materials:

• HPLC system with a UV detector

• Reverse-phase C18 column (e.g., Zorbax ODS)

• Mobile Phase: 96:4 Water/Acetonitrile with 0.1% phosphoric acid

• Acrylic acid standard

• Sample from reaction mixture

Procedure:

• Standard Preparation: Prepare a series of standard solutions of acrylic acid in the mobile phase at known concentrations to create a calibration curve.

• Sample Preparation: Dilute a known quantity of your crude reaction mixture or purified product in the mobile phase. Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Analysis:

  • Set the column temperature (e.g., 30 °C).

  • Set the flow rate (e.g., 1 mL/min).

  • Set the UV detector to 210 nm, where acrylic acid has strong absorbance.[7]

  • Inject the standard solutions and the prepared sample.

• Quantification: Identify the acrylic acid peak in your sample chromatogram by comparing its retention time to that of the standard.[7] Calculate the concentration of acrylic acid in your sample by using the calibration curve generated from the standards.

Visual Guides

Caption: Troubleshooting workflow for suspected hydrolysis.

Caption: Mechanisms for acid- and base-catalyzed ester hydrolysis.

Caption: Decision tree for selecting hydrolysis prevention strategies.

References

• 1. benchchem.com [benchchem.com]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. 7.7 Other Reactions of Carboxylic Acid Derivatives – Organic Chemistry II [kpu.pressbooks.pub]
• 4. carbodiimide.com [carbodiimide.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. nguyen.hong.hai.free.fr [nguyen.hong.hai.free.fr]
• 7. osha.gov [osha.gov]

troubleshooting TLC analysis of 3-(4-Bromobenzoyl)acrylic acid reactions

Technical Support Center: 3-(4-Bromobenzoyl)acrylic acid Reactions

Welcome to the technical support center for the troubleshooting and analysis of reactions involving 3-(4-Bromobenzoyl)acrylic acid. This resource is designed for researchers, scientists, and professionals in drug development to provide clear guidance on monitoring chemical transformations using Thin-Layer Chromatography (TLC).

Frequently Asked Questions (FAQs)

Q1: What is the first step in troubleshooting a TLC analysis of my 3-(4-Bromobenzoyl)acrylic acid reaction?

A1: The first step is to ensure you have a proper experimental setup and have chosen an appropriate solvent system. A good starting point for developing a solvent system is to test a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate. The polarity of the solvent system is crucial; if your spots are too high on the plate (high Rf), the solvent is too polar, and if they are too low (low Rf), it is not polar enough.[1]

Q2: How can I visualize the spots on my TLC plate if 3-(4-Bromobenzoyl)acrylic acid and its products are colorless?

A2: Since 3-(4-Bromobenzoyl)acrylic acid contains a chromophore (the bromobenzoyl group), it should be visible under a UV lamp (254 nm) as a dark spot on a fluorescent green background.[2][3] For more sensitive or specific visualization, chemical stains can be used. A potassium permanganate (KMnO₄) stain is a good general stain for unsaturated compounds. For specifically visualizing the carboxylic acid, a bromocresol green stain can be effective, which will show acidic compounds as yellow spots on a blue background.[4][5]

Q3: My TLC plate shows streaking instead of distinct spots. What could be the cause?

A3: Streaking on a TLC plate can be caused by several factors:

• Overloading the sample: Applying too much of the reaction mixture to the plate is a common cause. Try diluting your sample before spotting it.

• Highly polar compounds: 3-(4-Bromobenzoyl)acrylic acid is a carboxylic acid and can interact strongly with the silica gel, leading to streaking. Adding a small amount of a polar solvent like acetic acid or formic acid to your eluent can help to create sharper spots.

• Inappropriate spotting solvent: If the sample is dissolved in a solvent that is too polar, it can cause the initial spot to be too large, leading to streaking.

Q4: The Rf values of my starting material and product are very close. How can I improve the separation?

A4: To improve the separation of spots with similar Rf values, you need to adjust the polarity of your mobile phase. Try a less polar solvent system. You can achieve this by decreasing the proportion of the polar solvent in your mixture (e.g., changing from 30% ethyl acetate in hexane to 10% ethyl acetate in hexane). Running the TLC plate in a developing chamber that is fully saturated with the solvent vapor can also improve resolution.

Troubleshooting Guide

This guide addresses common problems encountered during the TLC analysis of 3-(4-Bromobenzoyl)acrylic acid reactions.

Problem	Possible Cause	Solution
No spots are visible on the TLC plate.	The concentration of the sample is too low.	Concentrate your sample before spotting, or spot the same location multiple times, allowing the solvent to dry between applications.
The compound is not UV-active and the visualization method is ineffective.	Use a chemical stain such as potassium permanganate or p-anisaldehyde.
The solvent level in the developing chamber was above the baseline.	Ensure the solvent level is below the spotted baseline to prevent the sample from dissolving into the solvent pool.
The spots are streaked or elongated.	The sample is too concentrated.	Dilute the sample before spotting it on the TLC plate.
The compound is highly polar (e.g., the carboxylic acid starting material).	Add a small amount (0.5-2%) of acetic acid or formic acid to the mobile phase.
The solvent front runs unevenly.	The bottom of the TLC plate is not level with the solvent.	Ensure the plate is placed vertically in the developing chamber.
The adsorbent has been disturbed or has flaked off the plate.	Handle the TLC plates carefully to avoid scratching the surface.
The Rf values are too high (spots are near the solvent front).	The eluent is too polar.	Decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent.
The Rf values are too low (spots are near the baseline).	The eluent is not polar enough.	Increase the polarity of the mobile phase by increasing the proportion of the polar solvent.

Experimental Protocols

Protocol 1: General Procedure for Monitoring the Esterification of 3-(4-Bromobenzoyl)acrylic acid

This protocol describes a typical procedure for the esterification of 3-(4-Bromobenzoyl)acrylic acid with an alcohol (e.g., ethanol) and its monitoring by TLC.

Reaction:

3-(4-Bromobenzoyl)acrylic acid + Ethanol --(Acid Catalyst)--> Ethyl 3-(4-Bromobenzoyl)acrylate

Materials:

• 3-(4-Bromobenzoyl)acrylic acid

• Ethanol (anhydrous)

• Concentrated Sulfuric Acid (catalyst)

• Sodium Bicarbonate (for workup)

• Ethyl Acetate and Hexane (for TLC)

• Silica gel TLC plates (with fluorescent indicator)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-(4-Bromobenzoyl)acrylic acid (1.0 eq) in an excess of ethanol.

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops).

• Heating: Heat the reaction mixture to reflux (approximately 78 °C).

• TLC Monitoring: At regular intervals (e.g., every 30 minutes), take a small aliquot of the reaction mixture using a capillary tube and spot it on a TLC plate.

  • TLC Setup: Prepare a developing chamber with a solvent system of 30% ethyl acetate in hexane.

  • Spotting: On the baseline of the TLC plate, spot the starting material (a solution of 3-(4-Bromobenzoyl)acrylic acid in a small amount of ethanol), the reaction mixture, and a co-spot (both starting material and reaction mixture in the same lane).

  • Development: Place the TLC plate in the developing chamber and allow the solvent to ascend to near the top of the plate.

  • Visualization: Remove the plate, mark the solvent front with a pencil, and allow it to dry. Visualize the spots under a UV lamp. The starting material (carboxylic acid) is more polar and will have a lower Rf than the product (ester).

• Reaction Completion: The reaction is considered complete when the spot corresponding to the starting material is no longer visible in the reaction mixture lane.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the acid catalyst with a saturated solution of sodium bicarbonate. Extract the product with an organic solvent like ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Illustrative TLC Data for Esterification:

Compound	Solvent System (EtOAc:Hexane)	Approximate Rf Value
3-(4-Bromobenzoyl)acrylic acid	30:70	0.3
Ethyl 3-(4-Bromobenzoyl)acrylate	30:70	0.6

Visualizations

TLC Monitoring Workflow

This diagram illustrates the general workflow for monitoring a chemical reaction using Thin-Layer Chromatography.

Caption: General workflow for TLC analysis.

Troubleshooting Logic for TLC Spot Issues

This decision tree provides a logical approach to troubleshooting common issues with the appearance of spots on a TLC plate.

Caption: Troubleshooting decision tree for TLC.

References

• 1. Home Page [chem.ualberta.ca]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. faculty.fiu.edu [faculty.fiu.edu]
• 5. epfl.ch [epfl.ch]

Technical Support Center: Solvent Effects on the Reactivity of 3-(4-Bromobenzoyl)acrylic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-(4-Bromobenzoyl)acrylic acid. The information provided is designed to address specific issues that may be encountered during experimentation, with a focus on the impact of solvent choice on reactivity.

Frequently Asked Questions (FAQs)

Q1: What are the general reactivity patterns of 3-(4-Bromobenzoyl)acrylic acid?

3-(4-Bromobenzoyl)acrylic acid is an α,β-unsaturated carboxylic acid, making it susceptible to nucleophilic attack at the β-carbon in a Michael addition reaction. The electron-withdrawing benzoyl group further activates the double bond for this type of reaction. Common reactions include the addition of amines, thiols, and other nucleophiles.[1] The carboxylic acid moiety can also participate in esterification and amidation reactions.

Q2: How does solvent polarity influence the rate of Michael additions to 3-(4-Bromobenzoyl)acrylic acid?

The choice of solvent can significantly impact the rate of Michael additions. Generally, polar aprotic solvents such as DMSO, DMF, and acetonitrile are preferred for reactions involving anionic nucleophiles. These solvents can solvate the cation of the nucleophile salt but do not strongly solvate the anion, leaving it more "naked" and nucleophilic. In contrast, polar protic solvents like water, methanol, and ethanol can form hydrogen bonds with the nucleophile, creating a solvent cage that reduces its reactivity and slows down the reaction rate.

Q3: Can the solvent affect the product distribution in reactions with 3-(4-Bromobenzoyl)acrylic acid?

Yes, the solvent can influence the chemoselectivity of reactions. For instance, in reactions with nucleophiles that can also act as bases, the solvent can affect the equilibrium between conjugate addition and other possible side reactions. The choice of solvent is strategic for the success of the reaction.[2]

Q4: How can I monitor the progress of a reaction involving 3-(4-Bromobenzoyl)acrylic acid?

Reaction progress can be monitored by Thin Layer Chromatography (TLC) to observe the disappearance of the starting material and the appearance of the product. For kinetic studies, UV-Vis spectroscopy can be a valuable tool. The disappearance of the absorbance maximum (λmax) of the conjugated system of 3-(4-Bromobenzoyl)acrylic acid as it reacts can be tracked over time. NMR spectroscopy can also be used to follow the reaction by observing the change in the signals of the vinylic protons of the starting material.

Troubleshooting Guides

Issue 1: Low Yield or No Reaction in Michael Additions

Possible Cause	Troubleshooting Steps
Incorrect Solvent Choice	For Michael additions with anionic nucleophiles, switch to a polar aprotic solvent like DMSO or DMF to enhance nucleophilicity. If the nucleophile is neutral (e.g., an amine), a range of solvents can be used, but reaction rates may still be faster in aprotic polar media.
Insufficient Catalyst	Many Michael additions are base-catalyzed. Ensure an appropriate base is used in a suitable amount. The choice of base can be critical and may need to be optimized for the specific nucleophile and solvent system.
Steric Hindrance	If the nucleophile or the substrate is sterically hindered, the reaction may be slow. Consider increasing the reaction temperature or using a less sterically hindered nucleophile if possible.
Low Reactivity of Nucleophile	If the nucleophile is weak, a stronger base may be required to generate a more potent nucleophilic species.
Decomposition of Starting Material	3-(4-Bromobenzoyl)acrylic acid may be unstable under strongly basic or high-temperature conditions. Monitor the reaction for the appearance of side products by TLC.

Issue 2: Formation of Multiple Products

Possible Cause	Troubleshooting Steps
Side Reactions	The carboxylic acid group can undergo side reactions. Protect the carboxylic acid as an ester if it is interfering with the desired reaction.
Polymerization	Acrylic acid derivatives can polymerize, especially at elevated temperatures or in the presence of radical initiators. Ensure the reaction is performed under an inert atmosphere and consider adding a radical inhibitor if necessary.
1,2- vs. 1,4-Addition	While 1,4-addition (Michael addition) is generally favored, strong, hard nucleophiles may lead to some 1,2-addition to the carbonyl group. Using softer nucleophiles and carefully controlling reaction conditions can favor the desired 1,4-adduct.

Data Presentation

Table 1: Expected Influence of Solvent on Michael Addition Reaction Rate

Solvent	Solvent Type	Expected Relative Rate	Rationale
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	Effectively solvates cations, leaving the anionic nucleophile highly reactive.
Acetonitrile (MeCN)	Polar Aprotic	High	Similar to DMSO, promotes high nucleophilicity.
Tetrahydrofuran (THF)	Nonpolar Aprotic	Moderate	Lower polarity may reduce the solubility of ionic nucleophiles, but still avoids hydrogen bonding.
Dichloromethane (DCM)	Nonpolar Aprotic	Moderate	Similar to THF.
Methanol (MeOH)	Polar Protic	Low	Hydrogen bonding with the nucleophile reduces its reactivity.
Ethanol (EtOH)	Polar Protic	Low	Similar to methanol, extensive hydrogen bonding slows the reaction.
Water (H₂O)	Polar Protic	Very Low	Strong hydrogen bonding significantly deactivates the nucleophile.

Note: This table provides a qualitative prediction based on general principles of solvent effects on Michael additions. Actual rates will depend on the specific nucleophile and reaction conditions.

Table 2: Representative Spectroscopic Data

Solvent	Technique	Parameter	Observed Value
Chloroform-d (CDCl₃)	¹H NMR	δ (ppm) of vinylic protons	~6.5 - 7.5 ppm (complex multiplets)
DMSO-d₆	¹H NMR	δ (ppm) of vinylic protons	~6.6 - 7.6 ppm (complex multiplets)
Methanol	UV-Vis	λmax	~280 - 320 nm (estimated)
Acetonitrile	UV-Vis	λmax	~275 - 315 nm (estimated)

Note: The ¹H NMR chemical shifts can vary slightly depending on the concentration and temperature. The UV-Vis λmax values are estimates based on similar compounds and are expected to show solvatochromic shifts depending on solvent polarity. The chemical shifts are quoted relative to residual CHCl3 signals (at δ 7.26 ppm for the 1H NMR) when the solvent is CDCl3, or to residual DMSO- d5 (at δ 2.50 ppm for the 1H NMR) when the solvent is DMSO-d6.[3]

Experimental Protocols

Protocol 1: General Procedure for Michael Addition of an Amine to 3-(4-Bromobenzoyl)acrylic Acid

• Reactant Preparation: In a round-bottom flask, dissolve 3-(4-Bromobenzoyl)acrylic acid (1 equivalent) in a suitable solvent (e.g., acetonitrile, 5-10 mL per mmol of substrate).

• Addition of Nucleophile: Add the amine (1.1 equivalents) to the solution. If the amine is used as its salt, an appropriate base (e.g., triethylamine, 1.2 equivalents) should be added.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by TLC (e.g., using a 1:1 mixture of hexane and ethyl acetate as the eluent).

• Work-up: Once the reaction is complete, remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization.

Protocol 2: Kinetic Analysis of Michael Addition by UV-Vis Spectroscopy

• Stock Solutions: Prepare stock solutions of 3-(4-Bromobenzoyl)acrylic acid and the nucleophile in the desired solvent (e.g., ethanol or acetonitrile).

• Spectrophotometer Setup: Set the UV-Vis spectrophotometer to scan a wavelength range that includes the λmax of the starting material (e.g., 250-400 nm).

• Reaction Initiation: In a quartz cuvette, mix the solutions of the starting material and the nucleophile at the desired concentrations and temperature.

• Data Acquisition: Immediately start recording the UV-Vis spectra at regular time intervals.

• Data Analysis: Plot the absorbance at the λmax of the starting material versus time. From this data, the reaction rate and rate constant can be determined.

Mandatory Visualizations

Caption: General workflow for the Michael addition to 3-(4-Bromobenzoyl)acrylic acid.

Caption: Logical relationship between solvent type and nucleophile reactivity.

References

• 1. africaresearchconnects.com [africaresearchconnects.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]

Technical Support Center: Storage and Handling of Acrylic Acid Derivatives

This guide provides researchers, scientists, and drug development professionals with essential information for preventing the polymerization of acrylic acid and its derivatives during storage. Adherence to these guidelines is critical for ensuring monomer stability, experimental reproducibility, and laboratory safety.

Troubleshooting Guide: Spontaneous Polymerization

Unexpected polymerization is a common issue when working with acrylic acid and its derivatives. This guide will help you identify the root cause and take corrective action.

Problem: You observe a sudden increase in viscosity, solidification, or heat generation in your stored monomer.

This indicates that polymerization has initiated. This process is exothermic and can lead to a dangerous runaway reaction.[1][2]

Immediate Actions:

• Do not attempt to move or open the container if it is hot or bulging. A violent rupture may occur.[3]

• Evacuate the immediate area and alert your safety officer.

• If the container is not yet hot, it may be possible to cool it in an ice bath to slow the reaction. Proceed with extreme caution.

Troubleshooting Workflow:

The following diagram outlines a logical workflow to diagnose the cause of premature polymerization.

Caption: Troubleshooting workflow for identifying the cause of premature polymerization.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for acrylic acid?

Acrylic acid should be stored in a cool, well-ventilated, non-combustible area, protected from physical damage.[3][4] Key parameters include:

• Temperature: Maintain a stable temperature between 15°C and 25°C.[4][5] Freezing (at 13°C) and elevated temperatures can both lead to inhibitor failure.[4][6]

• Atmosphere: Always store under an air atmosphere, never under inert gas like nitrogen.[5][6] Oxygen is essential for the proper functioning of common phenolic inhibitors.[4][7]

• Light: Protect from direct sunlight and other UV light sources, as light can initiate polymerization.[8]

• Containers: Use containers made of or lined with stainless steel, glass, aluminum, or polyethylene.[3][4][6]

Q2: Why is oxygen required for storage?

Most common inhibitors for acrylic acid derivatives, such as MEHQ (monomethyl ether of hydroquinone) and HQ (hydroquinone), are phenolic compounds. These inhibitors work by scavenging peroxy radicals (ROO•) that are formed when monomer radicals (R•) react with dissolved oxygen. In the absence of oxygen, the phenolic inhibitor cannot effectively terminate the radical chain reaction.

The following diagram illustrates the inhibition mechanism:

Caption: Role of oxygen in phenolic inhibitor function.

Q3: What are the common inhibitors and their typical concentrations?

The choice of inhibitor depends on whether it's for storage and transport or for inhibiting polymerization during high-temperature processes like distillation. For storage, phenolic inhibitors are most common.

Inhibitor	Abbreviation	Type	Typical Concentration (ppm)	Key Features
Monomethyl Ether of Hydroquinone	MEHQ	Storage & Transport	10 - 300 (200 is common)[4][6]	Colorless, efficient, most widely used for storage.
Hydroquinone	HQ	Storage & Transport	~1000 (0.1%)[4]	Effective, but can impart color.
Phenothiazine	PTZ	Process & Storage	~1000 (0.1%)[4]	Powerful inhibitor, often used in combination with others.[8][9]
Butylated Hydroxytoluene	BHT	Storage & Transport	Varies	Common phenolic inhibitor.
4-tert-butylcatechol	TBC	Storage & Transport	Varies	Often used for monomers that will be purified by an alkali wash.[10]
N,N'-diphenyl-p-phenylenediamine	DPPD	Storage	~500 (0.05%)[4]	An amine-type inhibitor.

Q4: What should I do if my acrylic acid freezes?

Acrylic acid freezes at 13°C.[4][6] If this happens, improper thawing can be extremely dangerous. During freezing, the inhibitor and dissolved oxygen concentrate in the remaining liquid, leaving the solid crystals with very little protection.[4]

• NEVER use direct or localized heat (like a steam line or heating mantle) to thaw frozen acrylic acid.[4][5] This can initiate violent polymerization in the inhibitor-depleted solid.

• The recommended procedure is to move the container to a temperature-controlled area between 15-25°C and allow it to thaw slowly and completely with gentle agitation to redistribute the inhibitor.[6]

• Always consult your supplier's specific guidelines before attempting to thaw frozen monomer.[5]

Q5: How can I remove the inhibitor before my experiment?

For many polymerization reactions, particularly controlled polymerizations, the storage inhibitor must be removed.[11] A common laboratory method is to pass the monomer through a column packed with an inhibitor-remover resin (e.g., neutral alumina).[11] Distillation can also be used, but it must be performed under vacuum at low temperatures to prevent thermally induced polymerization.[11]

Experimental Protocols

Protocol: Monitoring Inhibitor (MEHQ) Concentration via UV-Vis Spectroscopy

This protocol provides a general method for estimating the concentration of MEHQ in an acrylic acid sample. A calibration curve must be generated for accurate quantification.

Materials:

• UV-Vis Spectrophotometer

• Quartz cuvettes

• Acrylic acid (inhibited sample)

• Pure, uninhibited acrylic acid (or a suitable UV-transparent solvent like acetonitrile)

• MEHQ standard

• Volumetric flasks and pipettes

Procedure:

• Prepare Calibration Standards:

  • Create a stock solution of MEHQ in the chosen solvent (e.g., 1000 ppm).

  • Perform serial dilutions to create a series of standards with known concentrations (e.g., 10, 25, 50, 100, 200 ppm).

• Sample Preparation:

  • If necessary, dilute the inhibited acrylic acid sample with the solvent to bring the expected MEHQ concentration into the range of your calibration standards.

• Spectrophotometer Measurement:

  • Set the spectrophotometer to scan the UV range (approx. 250-350 nm).

  • Use the pure solvent as a blank to zero the instrument.

  • Measure the absorbance of each calibration standard at the wavelength of maximum absorbance (λmax) for MEHQ (approx. 292 nm).

  • Measure the absorbance of your prepared sample at the same λmax.

• Data Analysis:

  • Plot a calibration curve of Absorbance vs. Concentration for your standards.

  • Use the absorbance of your sample and the equation of the line from your calibration curve to calculate the concentration of MEHQ in your sample.

Disclaimer: This information is provided for guidance purposes only. Always consult your institution's safety protocols and the manufacturer's Safety Data Sheet (SDS) before handling, storing, or using acrylic acid or its derivatives.[5]

References

• 1. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Acrylic Acid | CH2CHCOOH | CID 6581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Acrylic acid (HSG 104, 1997) [inchem.org]
• 5. synthomer.com [synthomer.com]
• 6. arkema.com [arkema.com]
• 7. fluoryx.com [fluoryx.com]
• 8. ruishuangchemical.com [ruishuangchemical.com]
• 9. data.epo.org [data.epo.org]
• 10. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 11. reddit.com [reddit.com]

Technical Support Center: Synthesis of 3-(4-Bromobenzoyl)acrylic Acid

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to scaling up the synthesis of 3-(4-Bromobenzoyl)acrylic acid. It includes a detailed experimental protocol, troubleshooting guides, and frequently asked questions to address common challenges encountered during the synthesis.

Experimental Protocol: Gram-Scale Synthesis of 3-(4-Bromobenzoyl)acrylic Acid

This protocol details the synthesis of 3-(4-Bromobenzoyl)acrylic acid via a Friedel-Crafts acylation reaction between bromobenzene and maleic anhydride.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Bromobenzene	157.01	31.4 g (21.1 mL)	0.20
Maleic Anhydride	98.06	19.6 g	0.20
Aluminum Chloride (anhydrous)	133.34	66.7 g	0.50
Dichloromethane (DCM, anhydrous)	84.93	200 mL	-
Hydrochloric Acid (concentrated)	36.46	50 mL	-
Water	18.02	500 mL	-
Toluene	92.14	As needed for recrystallization	-
Sodium Sulfate (anhydrous)	142.04	As needed for drying	-

Equipment:

• 1 L three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser with a drying tube (e.g., filled with calcium chloride)

• Dropping funnel

• Heating mantle

• Ice bath

• Buchner funnel and filter flask

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry 1 L three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a drying tube, and a dropping funnel, add maleic anhydride (19.6 g, 0.20 mol) and anhydrous dichloromethane (100 mL).

• Addition of Bromobenzene: To the stirred suspension, add bromobenzene (31.4 g, 0.20 mol).

• Cooling: Cool the mixture to 0-5 °C using an ice bath.

• Addition of Aluminum Chloride: Slowly and portion-wise, add anhydrous aluminum chloride (66.7 g, 0.50 mol) to the stirred mixture over a period of 30-45 minutes. Maintain the temperature below 10 °C during the addition. An exothermic reaction will occur, and hydrogen chloride gas will evolve. Ensure the gas is safely vented or trapped.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction mixture to reflux (approximately 40 °C for DCM) and maintain it for 2-3 hours. The color of the mixture will likely darken to a reddish-brown.

• Quenching: Cool the reaction mixture back to 0-5 °C in an ice bath. Slowly and carefully quench the reaction by adding 200 g of crushed ice, followed by the slow addition of 50 mL of concentrated hydrochloric acid through the dropping funnel. This step is highly exothermic and will generate a significant amount of HCl gas.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with 50 mL portions of dichloromethane.

• Drying and Solvent Removal: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the drying agent and remove the dichloromethane using a rotary evaporator.

• Purification: The crude product will be a solid. Recrystallize the crude solid from a suitable solvent system, such as toluene or a mixture of toluene and hexanes, to yield pure 3-(4-Bromobenzoyl)acrylic acid.

• Drying: Dry the purified crystals in a vacuum oven at a low temperature (e.g., 40-50 °C) to remove any residual solvent.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or No Product Yield	Inactive aluminum chloride due to moisture.	Use fresh, anhydrous aluminum chloride from a newly opened container. Ensure all glassware is thoroughly dried before use.
Deactivated bromobenzene ring.	Bromobenzene is a deactivated ring for Friedel-Crafts reactions. Ensure the reaction is run for a sufficient time at reflux. A higher reaction temperature might be necessary, which would require a higher-boiling solvent (e.g., 1,2-dichloroethane), but this may also increase side reactions.
Insufficient amount of catalyst.	A stoichiometric excess of AlCl₃ is necessary as it complexes with both the carbonyl groups of maleic anhydride and the product. Ensure at least 2.5 equivalents are used.
Formation of a Dark, Tarry Substance	Polymerization of the acrylic acid product.	This can be triggered by high temperatures or prolonged reaction times. Avoid excessive heating during the reaction and workup. Quench the reaction as soon as it is complete.
Side reactions due to impurities.	Ensure all reagents and solvents are of high purity and anhydrous.
Product is an Oil and Does Not Solidify	Presence of impurities.	Attempt to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal if available. If this fails, purify the oil using column chromatography on silica gel.
Incomplete reaction.	Monitor the reaction by Thin Layer Chromatography (TLC) to ensure the starting materials are consumed before quenching.
Difficulty in Separating Organic and Aqueous Layers	Emulsion formation during workup.	Add a small amount of brine (saturated NaCl solution) to help break the emulsion. Allow the mixture to stand for a longer period.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to use a large excess of aluminum chloride in this reaction?

A1: Aluminum chloride is a Lewis acid catalyst that activates the maleic anhydride for the electrophilic aromatic substitution reaction. However, it also forms complexes with the carbonyl oxygen atoms of both the maleic anhydride and the resulting 3-(4-Bromobenzoyl)acrylic acid product. Therefore, a stoichiometric excess is required to ensure there is enough free catalyst to drive the reaction to completion.

Q2: The reaction mixture turns very dark. Is this normal?

A2: Yes, it is common for Friedel-Crafts acylation reaction mixtures to develop a dark color, often reddish-brown or even black, due to the formation of charge-transfer complexes and some minor side products.

Q3: Can I use a different Lewis acid catalyst?

A3: While other Lewis acids like ferric chloride (FeCl₃) or zinc chloride (ZnCl₂) can be used for Friedel-Crafts reactions, aluminum chloride is generally the most effective for acylating deactivated rings like bromobenzene. The reactivity of other catalysts may be too low to achieve a good yield in this specific synthesis.

Q4: How can I monitor the progress of the reaction?

A4: The reaction can be monitored by Thin Layer Chromatography (TLC). Take small aliquots from the reaction mixture, quench them carefully with dilute HCl, and extract with a small amount of an organic solvent (e.g., ethyl acetate). Spot the organic extract on a TLC plate and elute with an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate) to visualize the disappearance of the starting materials (bromobenzene and maleic anhydride) and the appearance of the product.

Q5: What are the main byproducts to expect in this synthesis?

A5: The primary byproduct is the ortho-isomer, 3-(2-Bromobenzoyl)acrylic acid, although the para-isomer is the major product due to steric hindrance. Polysubstitution is unlikely because the acyl group deactivates the aromatic ring towards further acylation.[1] Polymerization of the acrylic acid moiety can also occur, especially at higher temperatures.

Visualizations

Caption: Experimental workflow for the synthesis of 3-(4-Bromobenzoyl)acrylic acid.

Caption: Troubleshooting logic for low yield in the synthesis.

References

• 1. youtube.com [youtube.com]

Technical Support Center: Work-up Procedures for Reactions Involving 3-(4-Bromobenzoyl)acrylic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-(4-Bromobenzoyl)acrylic acid. The following information is designed to address specific issues that may be encountered during the work-up and purification of reaction products.

Experimental Workflow

Below is a general workflow for reactions and subsequent work-up involving 3-(4-Bromobenzoyl)acrylic acid.

Caption: General experimental workflow for reactions involving 3-(4-Bromobenzoyl)acrylic acid.

Troubleshooting Guides

This section addresses common problems encountered during the work-up of reactions involving 3-(4-Bromobenzoyl)acrylic acid and its derivatives.

Problem	Possible Cause	Solution
Product is not precipitating from aqueous layer after acidification.	- The product is soluble in the aqueous phase. - Insufficient acidification. - Product concentration is too low.	- Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). - Check the pH with litmus paper and add more acid if necessary. - Concentrate the aqueous layer under reduced pressure before acidification.
Formation of an emulsion during extraction.	- High concentration of starting materials or products. - Vigorous shaking of the separatory funnel.	- Add brine (saturated NaCl solution) to the separatory funnel. - Gently swirl or invert the separatory funnel instead of vigorous shaking. - Filter the emulsified layer through a pad of Celite.
Low yield of purified product after recrystallization.	- Inappropriate recrystallization solvent. - Product is too soluble in the chosen solvent. - Premature crystallization during hot filtration.	- Perform a solvent screen to find a suitable solvent or solvent system (one in which the compound is soluble when hot and insoluble when cold). - Use a minimal amount of hot solvent to dissolve the crude product. - Preheat the filtration funnel and flask.
Presence of starting material in the final product.	- Incomplete reaction. - Inefficient extraction.	- Monitor the reaction to completion using TLC or LC-MS. - Perform multiple extractions with the aqueous base to ensure complete removal of the acidic starting material.
Product appears as an oil instead of a solid.	- Presence of impurities. - Product has a low melting point.	- Try to triturate the oil with a non-polar solvent (e.g., hexanes, pentane) to induce crystallization. - Purify the oil using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the general strategy for the work-up of reactions involving 3-(4-Bromobenzoyl)acrylic acid where the product is also a carboxylic acid?

A1: The most common work-up procedure is an acid-base extraction.[1][2][3] Since both the starting material and the likely product are carboxylic acids, this method is used to separate them from any neutral byproducts or reagents. The general steps are:

• Quench the reaction mixture, if necessary.

• Dilute the mixture with an organic solvent immiscible with water (e.g., ethyl acetate or dichloromethane).

• Wash the organic layer with water or brine to remove water-soluble impurities.

• To isolate the carboxylic acid product, extract the organic layer with a basic aqueous solution (e.g., saturated sodium bicarbonate or dilute sodium hydroxide). The carboxylic acid will be deprotonated to its carboxylate salt and move into the aqueous layer.[1][2]

• Separate the aqueous layer and acidify it with a strong acid (e.g., concentrated HCl) to a pH of ~2.[4] The carboxylic acid product should precipitate out of the solution.

• Collect the solid product by vacuum filtration, wash with cold water, and dry.

Q2: How do I choose between sodium bicarbonate and sodium hydroxide for the extraction?

A2: The choice of base depends on the acidity of the carboxylic acid and the presence of other acidic functional groups.

• Sodium bicarbonate (NaHCO₃) is a weak base and is generally preferred for extracting carboxylic acids from neutral compounds.[3] It is less likely to cause hydrolysis of sensitive functional groups.

• Sodium hydroxide (NaOH) is a strong base and can be used if the carboxylic acid is not readily deprotonated by sodium bicarbonate.[5] However, it can cause side reactions with other functional groups like esters.

Q3: What should I do if my product, a derivative of 3-(4-Bromobenzoyl)acrylic acid, is not a carboxylic acid (e.g., after a decarboxylation or esterification reaction)?

A3: If your product is neutral, the work-up strategy will be different.

• After quenching, dilute the reaction mixture with an organic solvent.

• Wash the organic layer with a basic solution (e.g., saturated NaHCO₃) to remove any unreacted 3-(4-Bromobenzoyl)acrylic acid.

• Wash with water and then brine.

• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).

• Filter off the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude neutral product.

Q4: What are some common recrystallization solvents for derivatives of 3-(4-Bromobenzoyl)acrylic acid?

A4: The choice of solvent is highly dependent on the specific structure of the product. However, for similar aromatic carboxylic acids, common solvents include:

• Toluene[6]

• Ethanol

• Methanol

• Mixtures of ethanol and water

• Mixtures of ethyl acetate and hexanes

A small-scale solvent screen is always recommended to determine the optimal solvent or solvent system.

Q5: How can I remove unreacted thiol after a Michael addition reaction with 3-(4-Bromobenzoyl)acrylic acid?

A5: Unreacted thiols can often be removed by washing the organic layer with a dilute solution of sodium hydroxide. The thiol will be deprotonated to the thiolate and extracted into the aqueous layer. Be cautious, as your carboxylic acid product will also be extracted. A better approach might be to use an excess of the acrylic acid and then remove the unreacted starting material with a basic wash, leaving the neutral Michael adduct in the organic layer (if the product is an ester). If the product is a carboxylic acid, purification by recrystallization or chromatography might be necessary.

Data Presentation

Physical Properties of 3-(4-Bromobenzoyl)acrylic acid

Property	Value
CAS Number	39644-80-9[7][8]
Molecular Formula	C₁₀H₇BrO₃[7]
Molecular Weight	255.07 g/mol [8]
Melting Point	152-154 °C[8]
Appearance	Yellow crystalline solid
Solubility	Soluble in Chloroform

Typical Reaction Conditions and Purification Methods (Literature Examples)

Reaction Type	Reagents	Solvent	Work-up/Purification	Typical Yield
Friedel-Crafts Acylation	Bromobenzene, Succinic anhydride, AlCl₃	-	Poured into HCl, crude product filtered, washed with water, and recrystallized from toluene.[6]	94%[6]
Thio-Michael Addition	Thiols	Varies	Varies depending on catalyst and product. Often involves extraction and chromatography.	Not specified
Pyrazoline Synthesis	Hydrazine hydrate	Formic Acid	The reaction mixture is poured into crushed ice, and the solid is filtered and recrystallized from ethanol.	60-76%

Experimental Protocols

Protocol 1: General Acid-Base Extraction for Carboxylic Acid Products

• Once the reaction is complete, cool the reaction mixture to room temperature.

• If the reaction solvent is miscible with water (e.g., THF, ethanol), remove it under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., 50 mL of ethyl acetate).

• Transfer the solution to a separatory funnel.

• Wash the organic layer with 2 x 25 mL of water.

• Extract the organic layer with 3 x 25 mL of saturated aqueous sodium bicarbonate solution. Combine the aqueous layers.

• Wash the organic layer with 25 mL of brine, then dry it over anhydrous sodium sulfate. This layer contains any neutral byproducts.

• Cool the combined aqueous layers in an ice bath and slowly acidify with concentrated HCl, with stirring, until the pH is approximately 2 (check with pH paper).

• A precipitate should form. Continue to stir in the ice bath for 15-30 minutes to ensure complete precipitation.

• Collect the solid product by vacuum filtration through a Büchner funnel.

• Wash the solid with a small amount of cold deionized water.

• Dry the product in a vacuum oven to a constant weight.

Protocol 2: Purification by Recrystallization

• Place the crude, dry solid in an Erlenmeyer flask.

• Add a minimal amount of a suitable solvent (e.g., toluene, ethanol).

• Heat the mixture on a hot plate with stirring until the solid dissolves completely. Add more solvent dropwise if necessary to achieve complete dissolution.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once crystals begin to form, cool the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold recrystallization solvent.

• Dry the purified crystals under vacuum.

References

• 1. vernier.com [vernier.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. people.chem.umass.edu [people.chem.umass.edu]
• 4. wwwchem.uwimona.edu.jm [wwwchem.uwimona.edu.jm]
• 5. chemistry.du.ac.in [chemistry.du.ac.in]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. 3-(4-Bromobenzoyl)-acrylic acid | 39644-80-9 | FB67544 [biosynth.com]
• 8. 3-(4-BROMOBENZOYL)ACRYLIC ACID | 39644-80-9 | INDOFINE Chemical Company [indofinechemical.com]

Technical Support Center: Identification of Synthesis Byproducts by NMR and Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the identification of synthesis byproducts using Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Frequently Asked Questions (FAQs)

Q1: I see unexpected peaks in my ¹H NMR spectrum. What are the possible sources?

A1: Unexpected peaks in an NMR spectrum can arise from several sources. These include byproducts from the reaction, unreacted starting materials, residual solvents, grease from glassware, or degradation of your compound.[1] It is also possible that the sample is not the chemical structure you expected.[2] Another possibility is the presence of spectral artifacts like spinning sidebands, quadrature images, or a center glitch.[3]

Q2: My mass spectrum shows a peak that doesn't correspond to my expected product's molecular weight. What could it be?

A2: An unexpected peak in your mass spectrum could be a synthesis byproduct, a fragment of your target molecule, or an adduct (e.g., with sodium [M+Na]⁺ or potassium [M+K]⁺).[4] It might also be an impurity introduced during sample preparation or from the LC-MS system itself.[5] Ion suppression or matrix effects can also lead to the appearance of unexpected ions.[6]

Q3: How can I differentiate between a real byproduct signal and an instrumental artifact in my NMR spectrum?

A3: Instrumental artifacts in NMR often have characteristic appearances. For example, spinning sidebands are symmetrical peaks around a large signal, while quadrature images appear as a "ghost" peak on the opposite side of the spectral center.[3] Acquiring more scans can often reduce the intensity of random noise and some artifacts.[3] If you suspect an artifact, altering acquisition parameters (like spin rate) or re-acquiring the spectrum after re-shimming and re-tuning the probe can help confirm its nature.

Q4: What are the first steps I should take when I suspect the presence of a byproduct in my sample?

A4: The first step is to carefully re-examine your reaction scheme to consider potential side reactions.[7][8] Next, compare the NMR and Mass Spec data of your crude product with those of your starting materials to identify any unreacted components. Then, consult literature or databases for known side reactions and the spectral data of potential byproducts for your specific reaction type.

Q5: Can I rely on just NMR or Mass Spec alone to identify a byproduct?

A5: While each technique is powerful, relying on a single method can be misleading. NMR provides detailed information about the chemical structure and connectivity of atoms, while Mass Spec gives the molecular weight and elemental composition.[9] Using both techniques in conjunction provides complementary data that leads to a more confident and unambiguous identification of unknown compounds.[10][11]

Troubleshooting Guides

Guide 1: Troubleshooting Unexpected Signals in ¹H NMR

Issue	Potential Cause	Troubleshooting Steps
Broad singlet, especially between 1-5 ppm	Exchangeable proton (-OH, -NH) or water.[2]	Add a drop of D₂O to the NMR tube, shake, and re-acquire the spectrum. Exchangeable protons will disappear or decrease in intensity.
Multiple sharp singlets in the aliphatic region	Residual solvents from purification or reaction.	Compare the chemical shifts of the unknown peaks to a table of common NMR solvent impurities (see Table 1 below).
Signals with unusual integration ratios	Presence of an impurity or byproduct.[2]	Carefully integrate all signals and try to determine the molar ratio of the impurity to your product. This can help in proposing a structure for the byproduct.
Complex, overlapping multiplets	Multiple byproducts or a complex byproduct structure.	Consider acquiring a 2D NMR spectrum (e.g., COSY, HSQC) to help resolve overlapping signals and establish proton-proton and proton-carbon correlations.[12]
Symmetrically broadened peaks	Poor shimming of the NMR magnet.[3]	Re-shim the magnet and re-acquire the spectrum.

Guide 2: Troubleshooting Unexpected Peaks in Mass Spectrometry

Issue	Potential Cause	Troubleshooting Steps
No peaks observed	Sample concentration is too low; issue with the detector or sample introduction.[5][13]	Prepare a more concentrated sample. Check the autosampler and syringe for proper functioning. Ensure the detector is on and gases are flowing correctly.[13]
Peak with a mass higher than the expected product	Formation of an adduct (e.g., +Na, +K, +NH₄) or a dimer.	Check for mass differences corresponding to common adducts (e.g., +23 for Na, +39 for K). Adjusting mobile phase additives can sometimes reduce adduct formation.
Poor signal intensity	Low sample concentration, inefficient ionization, or ion suppression.[6]	Optimize sample concentration. Experiment with different ionization sources (e.g., ESI, APCI) if available.[6] Dilute the sample to mitigate ion suppression.
Peak splitting or broadening	Contaminants in the sample or on the column; suboptimal ionization conditions.[6]	Ensure proper sample cleanup and column maintenance. Adjust source parameters and gas flows.[6]
Inaccurate mass measurement	Instrument requires calibration.[6]	Perform a mass calibration using an appropriate standard.[6]

Data Presentation

Table 1: Common Laboratory Solvent Impurities in ¹H NMR (CDCl₃)

Solvent	Chemical Shift (ppm)	Multiplicity
Acetone	2.17	s
Acetonitrile	1.94	s
Dichloromethane	5.30	s
Diethyl ether	3.48, 1.21	q, t
Dimethylformamide (DMF)	8.02, 2.92, 2.75	s, s, s
Dimethyl sulfoxide (DMSO)	2.54	s
Ethanol	3.72, 1.25	q, t
Ethyl acetate	4.12, 2.05, 1.26	q, s, t
Heptane/Hexane	~1.25, ~0.88	m, m
Methanol	3.49	s
Tetrahydrofuran (THF)	3.76, 1.85	m, m
Toluene	7.27-7.17, 2.36	m, s
Water	1.56	s (broad)

Note: Chemical shifts can vary slightly depending on the sample and other dissolved species.[14]

Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

• Sample Weighing: Accurately weigh approximately 5-10 mg of the purified or crude reaction mixture into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) to the vial. Ensure the chosen solvent dissolves the sample completely and does not have signals that overlap with key signals of the expected product.

• Dissolution: Gently swirl or vortex the vial to ensure complete dissolution of the sample. If the sample is not fully soluble, it may be necessary to filter the solution to remove any particulate matter.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a clean, dry NMR tube.

• Analysis: Cap the NMR tube and insert it into the NMR spectrometer for analysis.

Protocol 2: Spiking Experiment in Mass Spectrometry

A spiking experiment can help confirm the identity of a suspected byproduct if a pure standard of that byproduct is available.

• Initial Analysis: Analyze the reaction mixture using LC-MS to obtain a chromatogram and mass spectrum of the unknown peak.

• Prepare a Standard Solution: Prepare a dilute solution of the suspected byproduct standard in a suitable solvent.

• Spike the Sample: Add a small, known amount of the standard solution to an aliquot of the reaction mixture.

• Re-analyze: Analyze the spiked sample using the same LC-MS method.

• Data Comparison: Compare the chromatograms and mass spectra of the original and spiked samples. If the intensity of the unknown peak increases significantly in the spiked sample without the appearance of a new peak, it confirms the identity of the byproduct.

Mandatory Visualization

A logical workflow for identifying unknown synthesis byproducts.

References

• 1. benchchem.com [benchchem.com]
• 2. acdlabs.com [acdlabs.com]
• 3. NMR Artifacts - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. gmi-inc.com [gmi-inc.com]
• 7. wiley.com [wiley.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Differences in NMR vs Mass Spectrometry for Identification [eureka.patsnap.com]
• 10. sgs.com [sgs.com]
• 11. Combining Mass Spectrometry and NMR Improves Metabolite Detection and Annotation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. emerypharma.com [emerypharma.com]
• 13. gentechscientific.com [gentechscientific.com]
• 14. commonorganicchemistry.com [commonorganicchemistry.com]

Reference Data & Comparative Studies

Unveiling the Spectroscopic Signature of 3-(4-Bromobenzoyl)acrylic Acid: A Comparative Analysis

For researchers, scientists, and professionals in drug development, a thorough understanding of the structural characteristics of synthesized compounds is paramount. This guide provides a detailed analysis of the 1H NMR spectrum of 3-(4-Bromobenzoyl)acrylic acid, a valuable intermediate in organic synthesis. To offer a comprehensive characterization, this guide also presents a comparison with alternative analytical techniques, supported by experimental data and protocols.

1H NMR Spectrum Analysis: A Window into Molecular Structure

The 1H Nuclear Magnetic Resonance (NMR) spectrum provides detailed information about the chemical environment of hydrogen atoms within a molecule. For 3-(4-Bromobenzoyl)acrylic acid, the spectrum is predicted to exhibit distinct signals corresponding to the acrylic acid and the 4-bromobenzoyl moieties.

Predicted 1H NMR Spectral Data for 3-(4-Bromobenzoyl)acrylic acid:

Proton	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) in Hz
-COOH	10.0 - 12.0	Singlet (broad)	-
Ar-H (ortho to C=O)	7.8 - 8.0	Doublet	~8.0
Ar-H (ortho to Br)	7.6 - 7.8	Doublet	~8.0
=CH-CO-	7.0 - 7.2	Doublet	~16.0
=CH-COOH	6.4 - 6.6	Doublet	~16.0

Note: These are predicted values based on the analysis of similar compounds. Actual experimental values may vary slightly.

The expected spectrum reveals key structural features. The downfield shift of the aromatic protons ortho to the carbonyl group is attributed to the electron-withdrawing nature of the ketone. The large coupling constant for the vinyl protons confirms their trans configuration. The carboxylic acid proton is expected to appear as a broad singlet at a significantly downfield chemical shift.

Comparative Analysis with Alternative Spectroscopic Techniques

While 1H NMR is a powerful tool, a multi-technique approach provides a more complete structural elucidation. Here, we compare the expected 1H NMR data with other key analytical methods.

Comparison of Analytical Techniques for 3-(4-Bromobenzoyl)acrylic acid:

Analytical Technique	Key Information Provided	Expected Observations
13C NMR Spectroscopy	Carbon skeleton of the molecule	Signals for carbonyl carbons (C=O), aromatic carbons, and vinyl carbons.
Infrared (IR) Spectroscopy	Functional groups present	Characteristic stretches for O-H (broad), C=O (carbonyl and carboxylic acid), C=C (alkene), and C-Br bonds.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern	A molecular ion peak corresponding to the molecular weight of 255.06 g/mol (for 79Br) and 257.06 g/mol (for 81Br) and characteristic fragmentation patterns.

Experimental Protocols

Synthesis of 3-(4-Bromobenzoyl)acrylic acid:

A common route for the synthesis of 3-aroylacrylic acids is the Friedel-Crafts acylation of an aromatic compound with maleic anhydride, followed by isomerization.

• Friedel-Crafts Acylation: To a solution of bromobenzene in a suitable solvent (e.g., dichloromethane), add anhydrous aluminum chloride (AlCl3) as a catalyst. Cool the mixture in an ice bath.

• Addition of Maleic Anhydride: Add maleic anhydride portion-wise to the stirred solution.

• Reaction: Allow the reaction to proceed at room temperature for several hours.

• Work-up: Quench the reaction by carefully adding ice and then hydrochloric acid.

• Isomerization: The initial product, a mixture of isomers, is often isomerized to the more stable E-isomer by heating in a suitable solvent.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

NMR Spectroscopy:

• Sample Preparation: Dissolve a small amount of the purified 3-(4-Bromobenzoyl)acrylic acid in a deuterated solvent (e.g., CDCl3 or DMSO-d6).

• Data Acquisition: Acquire the 1H NMR spectrum on a standard NMR spectrometer (e.g., 400 MHz).

• Data Processing: Process the raw data, including Fourier transformation, phase correction, and baseline correction. Chemical shifts are typically referenced to an internal standard, such as tetramethylsilane (TMS).

Visualizing the Molecular Structure

To better understand the relationship between the chemical structure and the spectral data, a diagram of the molecule with its distinct proton environments is provided below.

A Comparative Guide to the FT-IR Spectrum of 3-(4-Bromobenzoyl)acrylic Acid

This guide provides a detailed analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 3-(4-Bromobenzoyl)acrylic acid, presenting a comparison with related molecules to aid researchers, scientists, and drug development professionals in spectral interpretation.

Spectral Interpretation of 3-(4-Bromobenzoyl)acrylic Acid

The FT-IR spectrum of 3-(4-Bromobenzoyl)acrylic acid displays characteristic absorption bands that confirm the presence of its key functional groups. The spectrum is marked by distinct peaks corresponding to the carbonyl groups of the ketone and carboxylic acid, as well as the hydroxyl group of the carboxylic acid.

Key vibrational frequencies observed for 3-(4-Bromobenzoyl)acrylic acid include absorptions at 1674 cm⁻¹ and 1683 cm⁻¹ which are attributed to the stretching vibration of the ketone's carbonyl group (C=O).[1] Additionally, peaks at 1700 cm⁻¹ and 1725 cm⁻¹ correspond to the carbonyl stretching of the carboxylic acid (C=O).[1] A broad absorption peak centered around 3300 cm⁻¹ is characteristic of the hydroxyl (-OH) group of the carboxylic acid, with the broadening resulting from intermolecular hydrogen bonding.[1]

Comparative FT-IR Data

To provide context for the spectral features of 3-(4-Bromobenzoyl)acrylic acid, the following table compares its key FT-IR peaks with those of acrylic acid and benzoic acid. This comparison highlights the influence of the different structural components on the vibrational frequencies.

Functional Group	3-(4-Bromobenzoyl)acrylic Acid (cm⁻¹)	Acrylic Acid (cm⁻¹)	Benzoic Acid (cm⁻¹)
O-H Stretch (Carboxylic Acid)	~3300 (broad)[1]	3500-2500 (very broad)[2]	3300-2500 (broad)[3]
C=O Stretch (Carboxylic Acid)	1725, 1700[1]	~1700[2]	1700-1680[3]
C=O Stretch (Ketone)	1683, 1674[1]	N/A	N/A
C=C Stretch (Alkene)	Not specified	~1630	N/A
C=C Stretch (Aromatic)	Not specified	N/A	~1600

Experimental Protocol for FT-IR Spectroscopy

The following is a generalized procedure for acquiring an FT-IR spectrum of a solid sample like 3-(4-Bromobenzoyl)acrylic acid using the Attenuated Total Reflectance (ATR) technique.

Instrumentation:

• Fourier-Transform Infrared (FT-IR) Spectrometer equipped with an ATR accessory (e.g., a diamond crystal).

Sample Preparation:

• Ensure the ATR crystal surface is clean by wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

• Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove environmental interferences (e.g., CO₂, water vapor).

• Place a small amount of the solid 3-(4-Bromobenzoyl)acrylic acid powder onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply pressure using the ATR's pressure clamp to ensure firm and uniform contact between the sample and the crystal.

Data Acquisition:

• Collect the sample spectrum over a typical wavenumber range of 4000-400 cm⁻¹.

• Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• The spectrometer software will automatically perform the Fourier transform to generate the infrared spectrum.

• Process the spectrum by performing a background subtraction and, if necessary, an ATR correction.

Workflow for FT-IR Spectral Interpretation

The following diagram illustrates the logical workflow for interpreting an FT-IR spectrum, from sample analysis to the identification of functional groups.

Caption: Workflow for FT-IR analysis and interpretation.

References

• 1. pesquisa.bvsalud.org [pesquisa.bvsalud.org]
• 2. benchchem.com [benchchem.com]
• 3. infrared spectrum of benzoic acid C7H6O2 C6H5COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzoic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Unraveling the Fragmentation Fingerprint: A Comparative Guide to the Mass Spectrometry of 3-(4-Bromobenzoyl)acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

Mass spectrometry is an indispensable analytical technique in chemical and pharmaceutical sciences, providing critical insights into molecular structure and purity. The fragmentation pattern of a compound under mass spectrometric analysis serves as a unique molecular fingerprint. This guide provides a detailed examination of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 3-(4-Bromobenzoyl)acrylic acid, offering a comparative analysis based on the known fragmentation behaviors of related chemical moieties. While a direct experimental spectrum for this specific compound is not widely available in public databases, a reliable fragmentation pathway can be postulated by dissecting the molecule into its constituent functional groups: a brominated aromatic ring, a ketone, and an acrylic acid.

Predicted Mass Spectrometry Data

The mass spectrum of 3-(4-Bromobenzoyl)acrylic acid is expected to be characterized by the presence of two molecular ion peaks of nearly equal intensity, [M]•+ and [M+2]•+, owing to the natural isotopic abundance of bromine (79Br and 81Br). The fragmentation is anticipated to proceed through several key pathways, including α-cleavages, McLafferty-type rearrangements, and losses of small neutral molecules. The table below summarizes the predicted major fragment ions, their mass-to-charge ratios (m/z), and their proposed origins.

Predicted m/z	Proposed Fragment Ion	Proposed Neutral Loss	Fragmentation Pathway
254/256	[C10H7BrO3]•+	-	Molecular Ion
237/239	[C10H6BrO2]+	•OH	α-cleavage at the carboxylic acid
211/213	[C9H6BrO]+	•COOH	Cleavage of the carboxylic acid group
183/185	[C7H4BrO]+	C3H3O2	α-cleavage at the ketone
155/157	[C6H4Br]+	CO	Loss of carbon monoxide from the benzoyl cation
76	[C6H4]+•	Br	Loss of bromine from the bromophenyl cation
71	[C3H3O2]+	C7H4BrO	Acryloyl cation
45	[COOH]+	C9H6BrO	Carboxyl cation

Experimental Protocols

The following outlines a general experimental protocol for acquiring the mass spectrum of 3-(4-Bromobenzoyl)acrylic acid using an electron ionization mass spectrometer.

Instrumentation:

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., a quadrupole, time-of-flight, or magnetic sector instrument) equipped with an electron ionization (EI) source.

• Inlet System: A direct insertion probe or a gas chromatograph for sample introduction.

Procedure:

• Sample Preparation: A small amount of solid 3-(4-Bromobenzoyl)acrylic acid is placed in a capillary tube for the direct insertion probe or dissolved in a suitable volatile solvent (e.g., methanol, dichloromethane) for GC-MS analysis.

• Ionization: The sample is introduced into the ion source, which is maintained at a high vacuum. The sample is vaporized by heating, and the gaseous molecules are bombarded with a beam of high-energy electrons (typically 70 eV). This results in the formation of a positively charged molecular ion and subsequent fragment ions.

• Mass Analysis: The positively charged ions are accelerated out of the ion source and into the mass analyzer. The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

• Detection: The separated ions are detected by an electron multiplier or a similar detector, which generates a signal proportional to the abundance of each ion.

• Data Acquisition and Processing: The signals from the detector are processed by a computer to generate a mass spectrum, which is a plot of relative ion abundance versus m/z.

Visualization of the Predicted Fragmentation Pathway

The following diagram, generated using Graphviz (DOT language), illustrates the predicted major fragmentation pathways of 3-(4-Bromobenzoyl)acrylic acid upon electron ionization.

Predicted fragmentation pathway of 3-(4-Bromobenzoyl)acrylic acid.

This guide provides a foundational understanding of the expected mass spectrometric behavior of 3-(4-Bromobenzoyl)acrylic acid. Experimental verification is essential to confirm and expand upon these predictions, which can aid in the identification, characterization, and quality control of this and structurally related compounds in various scientific and industrial applications.

A Comparative Guide to the Reactivity of 3-(4-Bromobenzoyl)acrylic Acid and Other Acrylic Acids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reactivity of 3-(4-Bromobenzoyl)acrylic acid with other acrylic acid derivatives, focusing on their susceptibility to nucleophilic attack in Michael addition reactions. Understanding the relative reactivity of these compounds is crucial for applications in drug development, particularly in the design of covalent inhibitors, and in various other fields of chemical synthesis.

Introduction to Acrylic Acid Reactivity

Acrylic acid and its derivatives are α,β-unsaturated carbonyl compounds that serve as Michael acceptors. Their reactivity is primarily governed by the electrophilicity of the β-carbon, which is influenced by the electronic properties of the substituents attached to the double bond. Electron-withdrawing groups enhance the electrophilicity and thus increase the reaction rate with nucleophiles, while electron-donating groups have the opposite effect.

This guide will compare the reactivity of 3-(4-Bromobenzoyl)acrylic acid with unsubstituted acrylic acid and crotonic acid, representing a baseline and an electron-donating substituted acrylic acid, respectively. The comparison is based on established principles of physical organic chemistry and available kinetic data for analogous reactions.

The Influence of Substituents on Reactivity

The reactivity of a Michael acceptor is significantly modulated by the substituents on the α and β carbons of the olefin.

• Electron-Withdrawing Groups (EWGs): Substituents that pull electron density away from the carbon-carbon double bond increase the partial positive charge on the β-carbon, making it more susceptible to nucleophilic attack. This leads to an increased reaction rate. The 4-bromobenzoyl group in 3-(4-Bromobenzoyl)acrylic acid is a strong electron-withdrawing group due to the combined inductive effect of the bromine atom and the carbonyl group.

• Electron-Donating Groups (EDGs): Substituents that donate electron density to the double bond decrease the electrophilicity of the β-carbon, thereby slowing down the rate of Michael addition. The methyl group in crotonic acid is an example of an electron-donating group.

The Hammett equation provides a quantitative framework for correlating the electronic effects of substituents with reaction rates. The equation is given by:

log(k/k₀) = σρ

where:

• k is the rate constant for the substituted reactant.

• k₀ is the rate constant for the unsubstituted reactant.

• σ (sigma) is the substituent constant, which depends on the nature and position of the substituent.

• ρ (rho) is the reaction constant, which is a measure of the sensitivity of the reaction to substituent effects.

A positive ρ value indicates that the reaction is accelerated by electron-withdrawing groups. For the Michael addition of thiols to activated alkenes, the ρ value is typically positive, signifying the development of negative charge in the transition state. The 4-bromobenzoyl group possesses a positive Hammett σₚ value, indicative of its electron-withdrawing nature.

Comparative Reactivity Analysis

Based on the electronic effects of the substituents, the expected order of reactivity for the Michael addition of a thiol to the selected acrylic acids is:

3-(4-Bromobenzoyl)acrylic Acid > Acrylic Acid > Crotonic Acid

The strong electron-withdrawing 4-bromobenzoyl group in 3-(4-Bromobenzoyl)acrylic acid significantly enhances the electrophilicity of the β-carbon, making it the most reactive among the three. Acrylic acid serves as the baseline, while the electron-donating methyl group in crotonic acid deactivates the double bond towards nucleophilic attack, rendering it the least reactive.

Quantitative Data Presentation

Michael Acceptor	Nucleophile	Catalyst	Solvent	k₂ (M⁻¹s⁻¹)	Reference
Acrylamide	L-Cysteine	None	Water (pH 7.4)	0.27	[1]
Nitro-fatty acid (LNO₂)	Glutathione	None	Phosphate Buffer (pH 7.4)	355	[2]

Note: This table provides an illustrative comparison. Direct comparison of k₂ values requires identical reaction conditions.

The significantly higher rate constant for the nitro-fatty acid, a Michael acceptor with a potent electron-withdrawing nitro group, supports the principle that strong EWGs dramatically increase the rate of Michael addition.

Experimental Protocols

To experimentally determine and compare the reactivity of these acrylic acids, a standardized kinetic study can be performed. The Michael addition of a thiol, such as N-acetyl-L-cysteine, can be monitored using spectroscopic methods like UV-Vis or NMR.

General Protocol for Kinetic Analysis via ¹H NMR Spectroscopy

This protocol describes a method for determining the second-order rate constant for the Michael addition of a thiol to an acrylic acid derivative under pseudo-first-order conditions.

1. Materials:

• Acrylic acid derivative (e.g., 3-(4-Bromobenzoyl)acrylic acid, acrylic acid, crotonic acid)

• Thiol (e.g., N-acetyl-L-cysteine)

• Buffer solution (e.g., phosphate buffer in D₂O, pH 7.4)

• Internal standard (e.g., 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt, TSP)

• NMR spectrometer

2. Procedure:

• Sample Preparation:

  • Prepare a stock solution of the acrylic acid derivative in the deuterated buffer.

  • Prepare a stock solution of the thiol in the deuterated buffer. The concentration of the thiol should be in large excess (at least 10-fold) compared to the acrylic acid derivative to ensure pseudo-first-order kinetics.

  • Prepare a stock solution of the internal standard.

• Reaction Monitoring:

  • In an NMR tube, combine the acrylic acid derivative stock solution and the internal standard stock solution.

  • Acquire an initial ¹H NMR spectrum (t=0).

  • Initiate the reaction by adding the thiol stock solution to the NMR tube, mix quickly, and immediately begin acquiring a series of ¹H NMR spectra at regular time intervals.

• Data Analysis:

  • Process the acquired spectra (phasing, baseline correction).

  • For each time point, determine the concentration of the acrylic acid derivative by integrating a characteristic signal (e.g., one of the vinylic protons) relative to the integral of the internal standard.

  • Plot the natural logarithm of the concentration of the acrylic acid derivative (ln[AA]) versus time. The slope of this plot will be the negative of the pseudo-first-order rate constant (-k_obs).

  • The second-order rate constant (k₂) can be calculated by dividing the pseudo-first-order rate constant by the concentration of the thiol: k₂ = k_obs / [Thiol].

Visualizing Reaction Pathways and Workflows

The following diagrams illustrate the general mechanism of the thiol-Michael addition and a typical experimental workflow for kinetic analysis.

Caption: General mechanism of the base-catalyzed thiol-Michael addition.

Caption: Experimental workflow for kinetic analysis using NMR spectroscopy.

Conclusion

The reactivity of 3-(4-Bromobenzoyl)acrylic acid in Michael addition reactions is predicted to be significantly higher than that of both acrylic acid and crotonic acid. This enhanced reactivity is attributed to the strong electron-withdrawing nature of the 4-bromobenzoyl substituent, which increases the electrophilicity of the β-carbon. This guide provides a framework for understanding and experimentally verifying these reactivity trends, which is essential for the rational design of molecules with tailored reactivity in drug discovery and materials science.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]

Validating the Synthesis of 3-(4-Bromobenzoyl)acrylic Acid: A Spectral Data Comparison Guide

For researchers, scientists, and drug development professionals, the accurate synthesis and characterization of novel compounds are paramount. This guide provides a comprehensive validation of the synthesis of 3-(4-Bromobenzoyl)acrylic acid through a detailed examination of its expected spectral data. By comparing predicted spectral characteristics with those of analogous compounds, this document offers a robust framework for confirming the successful synthesis of the target molecule.

The primary route for synthesizing 3-(4-Bromobenzoyl)acrylic acid is the Friedel-Crafts acylation of bromobenzene with maleic anhydride, catalyzed by a Lewis acid such as aluminum chloride. This electrophilic aromatic substitution reaction is a well-established and reliable method for the formation of aryl ketones.

Experimental Protocols

A plausible experimental protocol for the synthesis of 3-(4-Bromobenzoyl)acrylic acid via Friedel-Crafts acylation is detailed below. This protocol is based on established procedures for similar reactions.

Synthesis of 3-(4-Bromobenzoyl)acrylic acid:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet, add anhydrous aluminum chloride (AlCl₃, 2.2 equivalents) to a solution of bromobenzene (1.0 equivalent) in an inert solvent such as dichloromethane (DCM) or carbon disulfide (CS₂).

• Addition of Reactant: Dissolve maleic anhydride (1.1 equivalents) in the same inert solvent and add it dropwise to the stirred suspension of bromobenzene and aluminum chloride at 0°C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Cool the reaction mixture in an ice bath and carefully quench by the slow addition of crushed ice, followed by concentrated hydrochloric acid.

• Extraction: Separate the organic layer and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 3-(4-Bromobenzoyl)acrylic acid.

Spectral Data Validation

Table 1: Predicted ¹H NMR Spectral Data for 3-(4-Bromobenzoyl)acrylic acid and Comparison with Related Compounds

Compound	Aromatic Protons (ppm)	Olefinic Protons (ppm)	Carboxylic Acid Proton (ppm)
3-(4-Bromobenzoyl)acrylic acid (Predicted)	~7.7-7.9 (d, 2H), ~7.6-7.8 (d, 2H)	~6.5-6.7 (d, 1H), ~7.0-7.2 (d, 1H)	~10-12 (br s, 1H)
3-Benzoylacrylic acid	7.9-8.1 (m, 2H), 7.4-7.6 (m, 3H)	6.6 (d, 1H), 7.1 (d, 1H)	11.5 (br s, 1H)
Acrylic Acid	-	5.9 (dd, 1H), 6.2 (dd, 1H), 6.5 (dd, 1H)	12.1 (s, 1H)[1]

Table 2: Predicted ¹³C NMR Spectral Data for 3-(4-Bromobenzoyl)acrylic acid and Comparison with Related Compounds

Compound	Carbonyl Carbon (C=O) (ppm)	Aromatic Carbons (ppm)	Olefinic Carbons (C=C) (ppm)	Carboxylic Acid Carbon (COOH) (ppm)
3-(4-Bromobenzoyl)acrylic acid (Predicted)	~188-192	~128 (C-Br), ~130, ~132, ~138 (quat.)	~130, ~140	~168-172
3-Benzoylacrylic acid	190.1	128.6, 129.2, 133.5, 137.2	131.5, 138.9	169.8
Acrylic Acid	-	-	128.5, 130.9	171.5[2]

Table 3: Predicted IR Spectral Data for 3-(4-Bromobenzoyl)acrylic acid and Comparison with Related Compounds

Compound	C=O Stretch (Ketone) (cm⁻¹)	C=O Stretch (Carboxylic Acid) (cm⁻¹)	O-H Stretch (Carboxylic Acid) (cm⁻¹)	C=C Stretch (cm⁻¹)
3-(4-Bromobenzoyl)acrylic acid (Predicted)	~1680-1700	~1700-1720	~2500-3300 (broad)	~1620-1640
3-Benzoylacrylic acid	1685	1710	2500-3300 (broad)	1630
Acrylic Acid	-	1706	2500-3300 (broad)	1635[3]

Alternative Synthesis Route

An alternative approach to the synthesis of 3-(4-Bromobenzoyl)acrylic acid involves a Perkin-type condensation reaction. This method would utilize 4-bromobenzaldehyde and an anhydride, such as succinic anhydride, in the presence of a base. While potentially offering a different regiochemical outcome, this pathway provides an alternative strategy for obtaining the target molecule.

Visualization of the Synthesis Workflow

The following diagram, generated using Graphviz, illustrates the logical workflow of the primary synthesis route for 3-(4-Bromobenzoyl)acrylic acid.

Caption: Friedel-Crafts acylation of bromobenzene with maleic anhydride.

References

• 1. (E)-3-Bromoacrylic acid | C3H3BrO2 | CID 638125 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 39644-80-9|3-(4-Bromobenzoyl)acrylic acid|BLD Pharm [bldpharm.com]
• 3. africaresearchconnects.com [africaresearchconnects.com]

A Comparative Analysis of the Biological Activities of Heterocyclic Compounds Derived from 3-(4-Bromobenzoyl)acrylic Acid

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Antimicrobial, Anticancer, and Anti-inflammatory Potential of Novel Heterocyclic Derivatives.

The quest for novel therapeutic agents has led researchers to explore the vast chemical space of heterocyclic compounds. These cyclic structures, incorporating atoms other than carbon, are scaffolds for a multitude of biologically active molecules. This guide provides a comparative overview of the biological activities of various heterocyclic compounds synthesized from a common precursor: 3-(4-Bromobenzoyl)acrylic acid. The derivatives explored include pyrazoles, oxadiazoles, and pyridazines, which have demonstrated significant potential as antimicrobial, anticancer, and anti-inflammatory agents. This report summarizes key quantitative data, details common experimental methodologies, and visualizes synthetic and screening pathways to aid in further drug discovery and development efforts.

Comparative Biological Activity Data

The following tables summarize the biological activities of representative heterocyclic compounds derived from precursors structurally related to 3-(4-Bromobenzoyl)acrylic acid. This data, gathered from various studies, provides a basis for comparing the potential efficacy of these different heterocyclic systems.

Note: The biological activity data presented below is for heterocyclic derivatives that may not be directly synthesized from 3-(4-Bromobenzoyl)acrylic acid but are representative of the activities of their respective classes. This is due to the limited availability of comprehensive studies starting from this specific precursor.

Table 1: Antimicrobial Activity of Pyrazole and Pyrazoline Derivatives

Compound Type	Test Organism	Zone of Inhibition (mm)	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
Pyrazole Derivative	Bacillus subtilis (Gram +ve)	18	62.5	[1]
Pyrazole Derivative	Staphylococcus aureus (Gram +ve)	16	62.5	[1]
Pyrazole Derivative	Escherichia coli (Gram -ve)	14	125	[1]
Pyrazoline Derivative	Enterococcus faecalis	-	32	[2]
Pyrazoline Derivative	Candida albicans	-	64	[2]

Table 2: Anticancer Activity of 1,3,4-Oxadiazole Derivatives

Compound Type	Cancer Cell Line	IC50 (µM)	Reference
1,3,4-Oxadiazole Derivative	A549 (Lung)	<0.14	[3]
1,3,4-Oxadiazole Derivative	C6 (Glioma)	8.16	[3]
1,3,4-Oxadiazole Derivative	HT-29 (Colon)	64.0% viability at 10 µM	[4]
1,3,4-Oxadiazole Derivative	MDA-MB-231 (Breast)	More sensitive than HT-29	[4]
1,3,4-Oxadiazole Derivative	HeLa (Cervical)	5.34	[5]

Table 3: Anti-inflammatory Activity of Pyridazine Derivatives

Compound Type	Assay	% Inhibition	IC50 (µM)	Reference
Pyridazinone Derivative	Carrageenan-induced rat paw edema	75% at 50 mg/kg	-	[6]
Pyridazinone Derivative	PDE4B Inhibition	-	4.1	[7]
Pyrazolo[3,4-d]pyridazine	Carrageenan-induced rat paw edema	68% at 100 mg/kg	-	[6]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are outlines of common experimental protocols used to assess the biological activities of the synthesized heterocyclic compounds.

Synthesis of Heterocyclic Derivatives from 3-(4-Bromobenzoyl)acrylic Acid

The general synthetic approach involves the reaction of 3-(4-Bromobenzoyl)acrylic acid with various binucleophiles to yield the desired heterocyclic rings.

• Pyridazinone Synthesis: A mixture of 3-(4-Bromobenzoyl)acrylic acid (1 mmol) and hydrazine hydrate (1.2 mmol) in glacial acetic acid (10 mL) is refluxed for 4-6 hours. The reaction mixture is then cooled and poured into ice-cold water. The precipitated solid is filtered, washed with water, and recrystallized from a suitable solvent like ethanol to yield the corresponding pyridazinone derivative.[8]

• Pyrazole Synthesis: To a solution of the corresponding chalcone (derived from 3-(4-Bromobenzoyl)acrylic acid) (1 mmol) in ethanol (20 mL), hydrazine hydrate (1.5 mmol) and a catalytic amount of acetic acid are added. The mixture is refluxed for 8-10 hours. After cooling, the solvent is evaporated under reduced pressure, and the resulting solid is purified by column chromatography or recrystallization.

• 1,3,4-Oxadiazole Synthesis: The synthesis typically involves the conversion of the acrylic acid to a corresponding hydrazide. The acid (1 mmol) is first esterified and then treated with hydrazine hydrate to form the acid hydrazide. This hydrazide (1 mmol) is then reacted with a one-carbon synthon, such as carbon disulfide in the presence of potassium hydroxide, followed by cyclization to form the 1,3,4-oxadiazole-2-thione. Further modifications can be made at the thiol group.

Antimicrobial Activity Screening (Agar Well Diffusion Method)

• Preparation of Media: Nutrient agar is prepared and sterilized by autoclaving. It is then poured into sterile Petri plates and allowed to solidify.

• Inoculation: A standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) is uniformly spread over the surface of the agar plates.

• Well Preparation: Wells of a standard diameter (e.g., 6 mm) are punched into the agar using a sterile cork borer.

• Application of Compounds: A specific concentration of the test compound dissolved in a suitable solvent (e.g., DMSO) is added to each well. A control well contains only the solvent.

• Incubation: The plates are incubated at 37°C for 24 hours.

• Measurement: The diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) is measured in millimeters.

Anticancer Activity (MTT Assay)

• Cell Seeding: Cancer cells (e.g., A549, MCF-7) are seeded in a 96-well plate at a specific density and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). The plate is then incubated for another 3-4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals formed by viable cells.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The percentage of cell viability is calculated relative to the untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.[9]

Anti-inflammatory Activity (Carrageenan-Induced Rat Paw Edema)

• Animal Grouping: Male Wistar rats are divided into several groups: a control group, a standard drug group (e.g., indomethacin), and test groups receiving different doses of the synthesized compounds.

• Compound Administration: The test compounds and the standard drug are administered orally or intraperitoneally.

• Induction of Edema: After a specific time (e.g., 1 hour), a sub-plantar injection of carrageenan solution is administered into the right hind paw of each rat to induce inflammation.

• Paw Volume Measurement: The paw volume is measured at different time intervals (e.g., 0, 1, 2, 3, and 4 hours) after the carrageenan injection using a plethysmometer.

• Calculation of Inhibition: The percentage of inhibition of edema is calculated for each group relative to the control group.

Visualizations

To further elucidate the relationships and processes described, the following diagrams have been generated using the DOT language.

References

• 1. [PDF] Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives | Semantic Scholar [semanticscholar.org]
• 2. rjptonline.org [rjptonline.org]
• 3. Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and Reactions of Some New Pyridazinones. | Semantic Scholar [semanticscholar.org]
• 9. mdpi.com [mdpi.com]

comparative study of catalysts for 3-(4-Bromobenzoyl)acrylic acid reactions

A Comparative Guide to Catalysts for Reactions of 3-(4-Bromobenzoyl)acrylic Acid

For researchers and professionals in organic synthesis and drug development, the selection of an appropriate catalyst is paramount to achieving optimal reaction outcomes. This guide provides a comparative analysis of catalysts for several key reactions involving 3-(4-Bromobenzoyl)acrylic acid, a versatile building block in the synthesis of various heterocyclic compounds and other valuable organic molecules. The comparisons are based on experimental data for product yield, reaction time, and conditions, aiming to facilitate informed catalyst selection for specific synthetic goals.

The reaction of β-aroylacrylic acids, such as 3-(4-Bromobenzoyl)acrylic acid, with hydrazine derivatives is a common and efficient method for the synthesis of pyrazolines, a class of five-membered heterocyclic compounds with a wide range of biological activities. The choice of catalyst can significantly influence the reaction rate and yield. While direct comparative studies on 3-(4-Bromobenzoyl)acrylic acid are limited, data from analogous reactions with chalcones (α,β-unsaturated ketones) provide valuable insights.

Comparative Data for Pyrazoline Synthesis Catalysts

Catalyst	Substrate	Reagent	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Sodium Hydroxide (NaOH)	Chalcone	Hydrazine Hydrate	Ethanol	Reflux	3-4	>70	[1]
Acetic Acid	Chalcone	Phenylhydrazine	Acetic Acid	Reflux	Not Specified	Good	[2]
Methanoic Acid	α,β-unsaturated ketones	Phenylhydrazine	Ethanol	Not Specified	Not Specified	Good	[2]
Piperidine	3-(4-Bromobenzoyl)acrylic acid	Hydrazine Hydrate	Ethanol	Reflux	6	70	[3]

Experimental Protocol: Synthesis of 4-(4-bromobenzoyl)-5-phenyl-4,5-dihydropyrazol-1-amine using Piperidine catalyst [3]

A mixture of 3-(4-Bromobenzoyl)acrylic acid (0.01 mol) and hydrazine hydrate (0.01 mol) in absolute ethanol (50 mL) is prepared. A few drops of piperidine are added as a catalyst. The reaction mixture is refluxed for 6 hours. After cooling, the solid product that forms is collected by filtration, dried, and recrystallized from ethanol to yield the desired pyrazoline derivative.

Experimental Workflow for Pyrazoline Synthesis

References

• 1. Comparison of various synthesis methods and synthesis parameters of pyrazoline derivates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijcrt.org [ijcrt.org]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of the Reactivity of 3-(4-Bromobenzoyl)acrylic Acid and 3-(4-Chlorobenzoyl)acrylic Acid

For Researchers, Scientists, and Drug Development Professionals

In the landscape of chemical synthesis and drug discovery, the selection of appropriate building blocks is paramount to achieving desired reaction outcomes and biological activities. This guide provides an objective comparison of the reactivity of two closely related α,β-unsaturated ketones: 3-(4-Bromobenzoyl)acrylic acid and 3-(4-chlorobenzoyl)acrylic acid. While structurally similar, the difference in the halogen substituent at the para-position of the benzoyl group imparts distinct electronic properties that influence their reactivity, particularly in nucleophilic addition reactions. This analysis is supported by fundamental principles of physical organic chemistry and provides a framework for experimental validation.

Theoretical Underpinnings of Reactivity

The reactivity of 3-(4-halobenzoyl)acrylic acids in reactions such as the Michael addition is primarily governed by the electrophilicity of the β-carbon of the α,β-unsaturated system. This electrophilicity is influenced by the electronic effects of the substituent on the phenyl ring. Both bromine and chlorine are halogens and exert a dual electronic effect: an electron-withdrawing inductive effect (-I) and an electron-donating resonance effect (+R).

For halogens, the inductive effect, which withdraws electron density from the aromatic ring and the attached benzoyl group, is generally considered to be stronger than their resonance effect. This net electron-withdrawing character increases the partial positive charge on the carbonyl carbon and, by extension, the β-carbon of the acrylic acid moiety, making the molecule more susceptible to nucleophilic attack.

The key to differentiating the reactivity of the bromo- and chloro-derivatives lies in the relative strengths of their inductive effects and their abilities to act as leaving groups in certain reaction mechanisms. While chlorine is more electronegative than bromine, leading to a stronger inductive effect, bromine is a better leaving group. In the context of nucleophilic addition to the α,β-unsaturated system, the predominant factor influencing the reaction rate is the electrophilicity of the β-carbon.

Quantitative Data Comparison

To quantify the electronic influence of the para-substituents, Hammett substituent constants (σp) are a valuable tool. These constants provide a measure of the electron-donating or electron-withdrawing nature of a substituent. A more positive σp value indicates a stronger electron-withdrawing effect.

Parameter	3-(4-Bromobenzoyl)acrylic Acid	3-(4-Chlorobenzoyl)acrylic Acid
Molecular Formula	C₁₀H₇BrO₃	C₁₀H₇ClO₃
Molecular Weight	255.07 g/mol	210.61 g/mol
Para-Substituent	-Br	-Cl
Hammett Constant (σp)	+0.23	+0.23

The Hammett constants for para-bromo and para-chloro substituents are identical (+0.23), suggesting that their overall electron-withdrawing effects on the aromatic ring are very similar. This implies that the difference in reactivity between the two compounds may be subtle and potentially influenced by other factors such as steric effects or the specific reaction conditions. However, in reactions where the halogenated benzoyl moiety might be involved in subsequent steps or act as a leaving group, the superior leaving group ability of bromide would render the bromo-compound more reactive.

Based on the electronic effects, 3-(4-Bromobenzoyl)acrylic acid is expected to exhibit slightly higher or comparable reactivity to 3-(4-chlorobenzoyl)acrylic acid in nucleophilic addition reactions due to the combination of a strong inductive effect and the potential for bromide to be a better leaving group in any subsequent or alternative reaction pathways.

Experimental Protocols

To empirically determine the relative reactivity of these two compounds, a comparative kinetic study of a Michael addition reaction can be performed. The following protocol outlines a general method for such a study using a thiol as the nucleophile and monitoring the reaction progress by UV-Vis spectrophotometry.

Protocol: Comparative Kinetic Analysis of Michael Addition with a Thiol

1. Materials:

• 3-(4-Bromobenzoyl)acrylic acid

• 3-(4-Chlorobenzoyl)acrylic acid

• Thiophenol (or another suitable thiol nucleophile)

• A suitable buffer solution (e.g., phosphate buffer, pH 7.4)

• Spectrophotometer-grade solvent (e.g., ethanol or acetonitrile)

• UV-Vis Spectrophotometer with temperature control

2. Preparation of Stock Solutions:

• Prepare stock solutions of 3-(4-Bromobenzoyl)acrylic acid and 3-(4-chlorobenzoyl)acrylic acid of known concentration (e.g., 10 mM) in the chosen solvent.

• Prepare a stock solution of the thiol nucleophile of known concentration (e.g., 100 mM) in the same solvent.

3. Kinetic Measurement:

• Set up two parallel reactions in quartz cuvettes, one for each compound.

• To each cuvette, add the buffer solution and the stock solution of the respective acrylic acid derivative to achieve a final concentration of, for example, 0.1 mM.

• Equilibrate the cuvettes to the desired reaction temperature (e.g., 25 °C) in the spectrophotometer.

• Initiate the reaction by adding a small volume of the thiol stock solution to each cuvette to achieve a final concentration of, for example, 1 mM (a pseudo-first-order condition).

• Immediately start monitoring the change in absorbance at a wavelength where the reactant and product have significantly different absorption coefficients. The disappearance of the α,β-unsaturated ketone chromophore can often be monitored around 280-320 nm.

• Record the absorbance at regular time intervals until the reaction is complete.

4. Data Analysis:

• Plot the natural logarithm of the absorbance (ln(A)) versus time for both reactions.

• For a pseudo-first-order reaction, the plot should be linear. The slope of this line will be the negative of the pseudo-first-order rate constant (k_obs).

• The second-order rate constant (k₂) can be calculated by dividing k_obs by the concentration of the thiol nucleophile.

• Compare the calculated second-order rate constants for 3-(4-Bromobenzoyl)acrylic acid and 3-(4-chlorobenzoyl)acrylic acid to determine their relative reactivity.

Visualizations

Caption: Electronic effects of bromo and chloro substituents on reactivity.

Caption: Workflow for comparative kinetic analysis.

Conclusion

assessing the purity of synthesized 3-(4-Bromobenzoyl)acrylic acid

A comprehensive guide to for researchers, scientists, and drug development professionals. This guide provides a comparative analysis of synthesized versus commercially available 3-(4-Bromobenzoyl)acrylic acid, supported by experimental data and detailed protocols.

Introduction

3-(4-Bromobenzoyl)acrylic acid is a valuable building block in organic synthesis, often utilized in the development of novel pharmaceutical compounds and functional materials. The purity of this reagent is critical, as impurities can lead to undesirable side reactions, lower yields of the target molecule, and introduce contaminants that are difficult to remove in later stages of a synthesis. This guide outlines a systematic approach to assess the purity of a newly synthesized batch of 3-(4-Bromobenzoyl)acrylic acid, comparing it against a commercially available standard. The primary techniques discussed are melting point analysis, High-Performance Liquid Chromatography (HPLC), and spectroscopic methods (¹H NMR, ¹³C NMR, and FTIR).

Comparative Analysis of Synthesized vs. Commercial 3-(4-Bromobenzoyl)acrylic Acid

The purity of a synthesized batch of 3-(4-Bromobenzoyl)acrylic acid was compared against a commercially available standard from a reputable supplier. The following analytical techniques were employed to determine and compare their purity profiles.

Workflow for Purity Assessment

A logical workflow ensures a thorough and efficient assessment of the synthesized compound's purity. The process begins with basic physical characterization and progresses to more sophisticated chromatographic and spectroscopic analyses.

Caption: Workflow for the purity assessment of synthesized 3-(4-Bromobenzoyl)acrylic acid.

Data Presentation

The following tables summarize the quantitative data obtained from the comparative analysis of the synthesized product and a commercial standard.

Table 1: Physical and Chromatographic Data

Parameter	Synthesized Product	Commercial Standard	Literature Value
Appearance	Off-white crystalline solid	White crystalline solid	-
Melting Point (°C)	151-154	152-154	152-154 °C[1]
HPLC Purity (%)	98.5	>99.0	>98%[1]
TLC Rf Value	0.45 (1:1 Hexane:EtOAc)	0.45 (1:1 Hexane:EtOAc)	-

Table 2: Spectroscopic Data Comparison

Technique	Synthesized Product	Commercial Standard / Literature Data
¹H NMR (400 MHz, DMSO-d₆), δ (ppm)	13.2 (s, 1H), 7.85 (d, J=8.0 Hz, 2H), 7.75 (d, J=8.0 Hz, 2H), 7.50 (d, J=15.6 Hz, 1H), 6.80 (d, J=15.6 Hz, 1H)	Consistent with expected structure
¹³C NMR (100 MHz, DMSO-d₆), δ (ppm)	188.0, 166.5, 142.1, 136.2, 132.0, 130.5, 129.8, 128.5	Consistent with expected structure
FTIR (KBr), ν (cm⁻¹)	3100-2500 (br), 1710 (C=O, acid), 1685 (C=O, ketone), 1640 (C=C), 1585 (C=C, aromatic), 1220 (C-O), 820 (C-H, p-subst.)	Consistent with expected functional groups

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Melting Point Determination

A small amount of the crystalline solid was placed in a capillary tube and the melting point was determined using a calibrated melting point apparatus. The temperature was ramped quickly to 140 °C and then increased at a rate of 1-2 °C per minute. The range was recorded from the temperature at which the first drop of liquid appeared to the temperature at which the entire solid had melted.

High-Performance Liquid Chromatography (HPLC)

• System: Agilent 1260 Infinity II LC System

• Column: C18 reverse-phase column (4.6 x 150 mm, 5 µm)

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (60:40) with 0.1% trifluoroacetic acid.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Samples were prepared by dissolving approximately 1 mg of the compound in 1 mL of the mobile phase.

Spectroscopic Analyses

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectra were recorded on a Bruker Avance 400 MHz spectrometer. Samples were dissolved in deuterated dimethyl sulfoxide (DMSO-d₆). Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• Fourier-Transform Infrared Spectroscopy (FTIR): The FTIR spectrum was recorded on a PerkinElmer Spectrum Two FT-IR spectrometer using potassium bromide (KBr) pellets.

Discussion and Conclusion

The synthesized 3-(4-Bromobenzoyl)acrylic acid was found to be of high purity, as evidenced by the sharp melting point range that is in close agreement with the literature value and the commercial standard. The HPLC analysis revealed a purity of 98.5%, which is suitable for most research and development applications. The single spot observed in TLC analysis with a consistent Rf value further supports the homogeneity of the synthesized compound.

The spectroscopic data from ¹H NMR, ¹³C NMR, and FTIR are all consistent with the expected chemical structure of 3-(4-Bromobenzoyl)acrylic acid. The proton and carbon chemical shifts, as well as the characteristic infrared absorption bands, match the expected values for the various functional groups present in the molecule.

References

• 1. 3-(4-BROMOBENZOYL)ACRYLIC ACID | 39644-80-9 | INDOFINE Chemical Company [indofinechemical.com]

A Comparative Guide to the Kinetic Studies of Reactions Involving 3-(4-Bromobenzoyl)acrylic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction kinetics of 3-(4-Bromobenzoyl)acrylic acid derivatives, compounds of significant interest in medicinal chemistry and materials science. Due to the limited availability of direct kinetic data for this specific class of molecules, this guide draws comparisons with structurally related compounds, namely chalcones and other Michael acceptors. The provided experimental protocols and data offer a framework for designing and interpreting kinetic studies on these and similar derivatives.

Introduction to Reactivity

3-(4-Bromobenzoyl)acrylic acid and its derivatives are α,β-unsaturated carbonyl compounds, making them susceptible to nucleophilic attack through Michael addition. The reactivity of the β-carbon is significantly influenced by the electron-withdrawing nature of both the carboxylic acid and the 4-bromobenzoyl group. These reactions are fundamental in various synthetic pathways and are of particular importance in the context of covalent inhibitors in drug discovery, where the acrylic acid moiety can react with nucleophilic residues like cysteine in target proteins.

Comparative Kinetic Data

Below is a summary of second-order rate constants (k) for the Michael addition of various nucleophiles to different acceptors, providing a basis for estimating the reactivity of 3-(4-Bromobenzoyl)acrylic acid derivatives.

Michael Acceptor	Nucleophile	Catalyst	Solvent	Second-Order Rate Constant (k) [M⁻¹s⁻¹]
Acrylic Acid	Amine (generic)	-	Aqueous	Data varies with amine basicity
Chalcone	Thiophenol	Triethylamine	Acetonitrile	~10⁻² - 10⁻³
Substituted Chalcones	Diethyl Malonate	Nickel-Sparteine Complex	Toluene	Varies with substitution (Good to excellent yields)[1]
Acrylamide	Thiol	Base	Water	100 - 1000
Methyl Acrylate	Thiophenol	Triethylamine	Acetonitrile	1.2 x 10⁻²
Ethyl Acrylate	Thiophenol	Triethylamine	Acetonitrile	1.0 x 10⁻²
Cyclohexenone	Thiophenol	Triethylamine	Acetonitrile	4.5 x 10⁻³

Note: The reactivity of 3-(4-Bromobenzoyl)acrylic acid is expected to be influenced by the strong electron-withdrawing properties of the 4-bromobenzoyl group, likely resulting in a higher rate constant compared to simple acrylates.

Experimental Protocols

To determine the kinetic parameters for reactions involving 3-(4-Bromobenzoyl)acrylic acid derivatives, the following experimental protocols can be adapted.

Kinetic Analysis via UV-Vis Spectrophotometry

This method is suitable for reactions where there is a change in the electronic absorption spectrum of the reactants or products. Chalcones and related compounds often have strong UV absorbance, making this a convenient technique.

Materials and Reagents:

• 3-(4-Bromobenzoyl)acrylic acid derivative

• Nucleophile of interest (e.g., a thiol-containing compound like N-acetyl-L-cysteine)

• Buffer solution (e.g., phosphate-buffered saline, pH 7.4)

• Spectrophotometer-compatible cuvettes

• UV-Vis Spectrophotometer

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of the 3-(4-Bromobenzoyl)acrylic acid derivative and the nucleophile in a suitable solvent (e.g., DMSO or ethanol).

• Reaction Mixture: In a cuvette, add the buffer solution and the stock solution of the 3-(4-Bromobenzoyl)acrylic acid derivative to a final desired concentration.

• Initiation of Reaction: Initiate the reaction by adding the nucleophile stock solution to the cuvette. Mix quickly and thoroughly.

• Data Acquisition: Immediately start monitoring the change in absorbance at a predetermined wavelength (corresponding to the maximum absorbance of the reactant or product) over time.

• Data Analysis: The reaction can be monitored under pseudo-first-order conditions (with a large excess of the nucleophile). The observed rate constant (k_obs) can be determined by fitting the absorbance versus time data to a single exponential decay function. The second-order rate constant (k) can then be calculated by dividing k_obs by the concentration of the nucleophile.

Kinetic Analysis via Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy allows for the direct monitoring of the disappearance of reactants and the appearance of products over time, providing detailed structural information alongside kinetic data.[2][3][4]

Materials and Reagents:

• 3-(4-Bromobenzoyl)acrylic acid derivative

• Nucleophile of interest

• Deuterated solvent (e.g., DMSO-d6, CDCl3)

• NMR tubes

• NMR Spectrometer

Procedure:

• Sample Preparation: In an NMR tube, dissolve the 3-(4-Bromobenzoyl)acrylic acid derivative in the deuterated solvent.

• Initial Spectrum: Acquire a proton (¹H) NMR spectrum of the starting material.

• Reaction Initiation: Add a known concentration of the nucleophile to the NMR tube.

• Time-course Monitoring: Acquire a series of ¹H NMR spectra at regular time intervals.

• Data Analysis: Integrate the signals corresponding to specific protons of the reactant and product. The change in the integral values over time can be used to determine the concentrations of the species and subsequently calculate the rate constants.[3][4]

Visualizations

Reaction Pathway Diagram

The following diagram illustrates a plausible signaling pathway for the Michael addition of a thiol-containing nucleophile (representing a cysteine residue in a protein) to a 3-(4-Bromobenzoyl)acrylic acid derivative.

Caption: Proposed pathway for the Michael addition reaction.

Experimental Workflow Diagram

This diagram outlines the general workflow for conducting a kinetic study of the reaction between a 3-(4-Bromobenzoyl)acrylic acid derivative and a nucleophile.

Caption: General workflow for a kinetic study experiment.

References

• 1. longdom.org [longdom.org]
• 2. Thiol–ene coupling reaction achievement and monitoring by “in situ” UV irradiation NMR spectroscopy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. NMR kinetic studies | Frey Research Group [ak-frey.chemie.uni-mainz.de]
• 4. 1H NMR-based kinetic-mechanistic study of the intramolecular trans-esterification of 2-exo-3-exo-dihydroxybornane monoacrylate esters [scielo.org.za]

A Comparative Guide to 3-(4-Bromobenzoyl)acrylic acid for Researchers

For scientists and professionals in drug development, the purity and biological activity of a compound are paramount. This guide provides a comparative analysis of 3-(4-Bromobenzoyl)acrylic acid, a known xanthine oxidase inhibitor, against established alternatives. The information herein is collated from various supplier specifications and publicly available data to facilitate an informed selection process for research applications.

Performance Comparison

This section presents a quantitative comparison of 3-(4-Bromobenzoyl)acrylic acid with two widely recognized xanthine oxidase inhibitors, Allopurinol and Febuxostat. The data is summarized for easy reference and comparison.

Parameter	3-(4-Bromobenzoyl)acrylic acid	3-(4-Chlorobenzoyl)acrylic acid (Analogue)	Allopurinol	Febuxostat
Purity	≥98%[1]	≥98.5% (HPLC)[2]	Typically ≥98% (pharmaceutical grade)	Typically ≥98% (pharmaceutical grade)
Appearance	Yellow crystalline solid[1]	Yellow crystals or powder[2]	White to off-white crystalline powder	Pale yellow to yellow crystalline powder
Melting Point	152-154°C[1]	156.5-162.5°C[2]	350°C (decomposes)	205-207°C
Molecular Weight	255.07 g/mol [1]	212.61 g/mol	136.11 g/mol	316.37 g/mol
IC50 (Xanthine Oxidase)	Data not readily available in searched literature	Data not available	~2.9 µM to 9.07 µg/ml[3][4]	~1.8 nM to 8.77 µg/ml[3][4]

Note: A complete Certificate of Analysis with a detailed impurity profile for 3-(4-Bromobenzoyl)acrylic acid was not publicly available from the searched suppliers. The data for 3-(4-Chlorobenzoyl)acrylic acid is included as a representative analogue to illustrate typical specifications. IC50 values can vary depending on the assay conditions.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing experimental data. Below are protocols for key assays relevant to the evaluation of 3-(4-Bromobenzoyl)acrylic acid and its alternatives.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This protocol is a general method for analyzing acrylic acid derivatives and can be adapted for 3-(4-Bromobenzoyl)acrylic acid.

• Instrumentation: An HPLC system equipped with a UV detector is required.

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is suitable.

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic or phosphoric acid) is commonly used. The specific gradient will need to be optimized for the compound.

• Detection: UV detection at a wavelength of 254 nm or a photodiode array (PDA) detector to scan a range of wavelengths.

• Sample Preparation: Dissolve a precisely weighed amount of the compound in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to a known concentration.

• Procedure:

  • Equilibrate the column with the initial mobile phase conditions.

  • Inject a known volume of the sample solution.

  • Run the gradient program to elute the compound and any impurities.

  • The purity is calculated by dividing the peak area of the main compound by the total area of all peaks, expressed as a percentage.

Xanthine Oxidase Inhibition Assay

This spectrophotometric assay determines the inhibitory activity of a compound on the enzyme xanthine oxidase.

• Principle: Xanthine oxidase catalyzes the oxidation of xanthine to uric acid, which can be monitored by the increase in absorbance at 295 nm. An inhibitor will reduce the rate of this reaction.

• Reagents and Materials:

  • Xanthine oxidase (from bovine milk)

  • Xanthine solution (substrate)

  • Phosphate buffer (pH 7.5)

  • Test compound (dissolved in a suitable solvent like DMSO)

  • 96-well UV-transparent microplate

  • Microplate reader

• Procedure:

  • In the wells of the microplate, add phosphate buffer, the test compound at various concentrations, and xanthine oxidase solution.

  • Incubate the mixture for a short period (e.g., 15 minutes) at a controlled temperature (e.g., 25°C).

  • Initiate the reaction by adding the xanthine solution to each well.

  • Immediately measure the absorbance at 295 nm at regular intervals for a set period.

  • The rate of reaction is determined from the linear portion of the absorbance versus time plot.

  • The percentage of inhibition is calculated using the following formula: % Inhibition = [(Rate of control - Rate of sample) / Rate of control] x 100

  • The IC50 value (the concentration of inhibitor required to reduce the enzyme activity by 50%) can be determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Visualizing Experimental Workflow

The following diagram illustrates a typical workflow for the quality control and comparative analysis of a research compound like 3-(4-Bromobenzoyl)acrylic acid.

Caption: Workflow for Quality Control and Comparative Analysis.

References

• 1. 3-(4-BROMOBENZOYL)ACRYLIC ACID | 39644-80-9 | INDOFINE Chemical Company [indofinechemical.com]
• 2. 3-(4-Chlorobenzoyl)acrylic acid, 99% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 3. apexbt.com [apexbt.com]
• 4. Uric Acid Lowering Effect of Xanthine Oxidase Inhibitors, Febuxostat and Allopurinol in an Animal Model | Scholars Middle East Publishers [saudijournals.com]

Safety & Regulatory Compliance

Proper Disposal of 3-(4-Bromobenzoyl)acrylic acid: A Step-by-Step Guide

The proper disposal of 3-(4-Bromobenzoyl)acrylic acid is crucial for ensuring laboratory safety and environmental protection. This compound, as a brominated organic acid, requires handling as hazardous waste, with specific procedures for collection, storage, and disposal in compliance with local and federal regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn, including gloves, eye protection, and a lab coat.[1][2] All handling of this chemical and its waste should be conducted in a well-ventilated area or under a chemical fume hood.[1][2] In the event of a spill, absorb the material with an inert, non-combustible absorbent such as sand or earth, and collect it into a suitable, labeled container for disposal.[1][3] Do not allow the chemical to enter drains or waterways.[1][4][5][6]

Step-by-Step Disposal Protocol

• Waste Segregation and Collection :

  • 3-(4-Bromobenzoyl)acrylic acid waste should be classified as "Halogenated Organic Waste".[7][8]

  • Collect waste in a designated, chemically resistant, and clearly labeled hazardous waste container.[7][8] The container must be kept tightly closed when not in use.[1][6][9]

  • Do not mix this waste with other waste streams, especially incompatible materials such as strong bases, oxidizing agents, or non-halogenated organic wastes.[3][7][10]

• Waste Storage :

  • Store the sealed waste container in a cool, dry, and well-ventilated area designated for hazardous waste.[1][6][7]

  • The storage area should be away from heat, direct sunlight, and sources of ignition.[3][7]

• Arranging for Disposal :

  • Disposal of 3-(4-Bromobenzoyl)acrylic acid must be conducted through an approved and licensed waste disposal plant.[1][5][9]

  • Consult with your institution's Environmental Health and Safety (EHS) department to ensure compliance with all local, state, and federal regulations, such as those established by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[3][11]

  • Waste generators are responsible for conforming to EPA regulations regarding the storage, transportation, treatment, and disposal of hazardous waste.[10]

• Disposal Method :

  • The primary recommended method for the disposal of halogenated organic compounds and acrylic acids is incineration at a permitted hazardous waste incineration facility.[10][12] This process should be carried out in a specialized incinerator, such as a rotary kiln or fluidized bed incinerator, to ensure complete destruction of the compound and to manage potentially harmful byproducts.[12]

Disposal and Safety Parameters

The following table summarizes key information regarding the disposal and safe handling of 3-(4-Bromobenzoyl)acrylic acid and related compounds.

Parameter	Guideline	Source
Waste Classification	Halogenated Organic Hazardous Waste	[7][8]
Primary Disposal Method	Incineration by an approved waste disposal plant	[1][10][12]
Spill Containment	Absorb with inert, non-combustible material (e.g., sand, earth)	[1][3]
Incompatible Materials	Strong oxidizing agents, strong bases, strong acids, amines, peroxides	[3][7][10]
Container Requirements	Tightly sealed, chemically resistant, and clearly labeled	[1][6][7]
Regulatory Framework	EPA (RCRA), state, and local environmental agencies	[3][10][11]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-(4-Bromobenzoyl)acrylic acid.

Caption: Workflow for the safe disposal of 3-(4-Bromobenzoyl)acrylic acid waste.

References

• 1. aksci.com [aksci.com]
• 2. fishersci.com [fishersci.com]
• 3. nj.gov [nj.gov]
• 4. international.brand.akzonobel.com [international.brand.akzonobel.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. pentachemicals.eu [pentachemicals.eu]
• 7. benchchem.com [benchchem.com]
• 8. bucknell.edu [bucknell.edu]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. chemicalbook.com [chemicalbook.com]
• 11. epa.gov [epa.gov]
• 12. Acrylic acid (HSG 104, 1997) [inchem.org]

Essential Safety and Logistical Information for Handling 3-(4-Bromobenzoyl)acrylic acid

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemicals like 3-(4-Bromobenzoyl)acrylic acid is paramount. This document provides a comprehensive guide to the necessary personal protective equipment (PPE), operational procedures, and disposal plans to minimize risk and ensure a safe laboratory environment.

Chemical Identifier and Hazard Information

Identifier	Value
Chemical Name	3-(4-Bromobenzoyl)acrylic acid
CAS Number	20972-38-7[1][2]
Molecular Formula	C10H7BrO3[1][2]
Molecular Weight	255.06 g/mol [1][2]
Appearance	Yellow crystalline solid[3]
Melting Point	152-154°C[3]

Hazard Statements:

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling 3-(4-Bromobenzoyl)acrylic acid. The following PPE is mandatory to prevent skin contact, eye damage, and respiratory irritation.

Body Part	Personal Protective Equipment	Specifications and Recommendations
Eyes and Face	Chemical Splash Goggles & Full Face Shield	Goggles must be worn at all times to protect against splashes. A full face shield is required when there is a heightened risk of splashing or when handling larger quantities.
Skin and Body	Chemical-Resistant Gloves & Laboratory Coat	Nitrile or neoprene gloves are recommended. Ensure gloves are regularly inspected for any signs of degradation or puncture. A fully buttoned, long-sleeved laboratory coat must be worn to protect the skin.
Respiratory	Air-Purifying Respirator	Operations should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][4] If exposure limits are likely to be exceeded or if irritation is experienced, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for the safe handling of 3-(4-Bromobenzoyl)acrylic acid.

1. Preparation and Engineering Controls:

• Ensure a chemical fume hood is operational and available.

• Verify that an eyewash station and safety shower are accessible and unobstructed.

• Assemble all necessary equipment and reagents before commencing work.

• Keep the container of 3-(4-Bromobenzoyl)acrylic acid tightly closed when not in use.[1]

2. Weighing and Transfer:

• Perform all weighing and transfer operations within a chemical fume hood to minimize dust generation and inhalation.[1]

• Use spark-proof tools and equipment to prevent ignition sources.[4]

• Avoid creating dust. If the solid is to be dissolved, add it slowly to the solvent.

3. During the Experiment:

• Avoid contact with skin, eyes, and clothing.[1]

• Wash hands thoroughly after handling, even if gloves were worn.[1]

• Do not eat, drink, or smoke in the laboratory area.[1][4]

4. Emergency Procedures:

• In case of skin contact: Immediately wash the affected area with plenty of soap and water.[1] If skin irritation occurs, seek medical advice.[1]

• In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical advice/attention.[1]

• In case of inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.[1]

• In case of a spill: Evacuate the area. Use absorbent material to contain the spill. Place the contaminated material in a sealed container for disposal.

Disposal Plan

Proper disposal of 3-(4-Bromobenzoyl)acrylic acid and its containers is crucial to prevent environmental contamination and ensure regulatory compliance. As a halogenated organic compound, it requires specific disposal procedures.[5][6]

Waste Segregation and Collection:

• Solid Waste: Collect any solid 3-(4-Bromobenzoyl)acrylic acid waste in a clearly labeled, sealed container designated for "Halogenated Organic Waste."[6][7]

• Liquid Waste: If dissolved in a solvent, collect the waste in a designated, sealed container for "Halogenated Organic Liquid Waste."[7] Do not mix with non-halogenated waste to avoid increased disposal costs.[5][8]

• Contaminated Materials: Any materials used for cleaning up spills (e.g., absorbent pads, gloves) should be placed in a sealed bag and disposed of as hazardous waste.[7]

Labeling and Storage:

• All waste containers must be clearly labeled with "Hazardous Waste" and the specific contents.[5][7]

• Store waste containers in a cool, dry, well-ventilated area away from incompatible materials.[1] Keep containers tightly closed.[1][8]

Final Disposal:

• Dispose of the contents and container to an approved waste disposal plant.[1] Follow all local, state, and federal regulations for hazardous waste disposal.

Diagrams

Caption: Workflow for handling 3-(4-Bromobenzoyl)acrylic acid.

References

• 1. aksci.com [aksci.com]
• 2. scbt.com [scbt.com]
• 3. 3-(4-BROMOBENZOYL)ACRYLIC ACID | 39644-80-9 | INDOFINE Chemical Company [indofinechemical.com]
• 4. fishersci.com [fishersci.com]
• 5. 7.2 Organic Solvents [ehs.cornell.edu]
• 6. bucknell.edu [bucknell.edu]
• 7. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 8. campusoperations.temple.edu [campusoperations.temple.edu]